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Foundational

An In-Depth Technical Guide to the Synthesis of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

Abstract This technical guide provides a comprehensive, in-depth exploration of the synthetic pathway for 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide, a heterocyclic compound of significant interest to researchers i...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive, in-depth exploration of the synthetic pathway for 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. The quinoline scaffold and its derivatives are known to exhibit a wide range of biological activities, and the introduction of fluorine atoms and a carbohydrazide moiety can significantly modulate their physicochemical and pharmacological properties.[1] This document details a robust and efficient two-step synthesis, beginning with the well-established Gould-Jacobs reaction to construct the core quinoline ring system, followed by hydrazinolysis to yield the final product.[2][3] Each step is presented with detailed experimental protocols, mechanistic insights, and guidance for the characterization of key intermediates and the final compound. This guide is intended for an audience of researchers, scientists, and drug development professionals, providing them with the necessary information to replicate this synthesis and validate their results.

Introduction and Synthetic Strategy

The synthesis of 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide is a logical and efficient process that can be broken down into two primary stages. The overall strategy is to first construct the core 6,8-difluoro-4-hydroxyquinoline-3-carboxylate ester via the Gould-Jacobs reaction, and then to convert this ester into the desired carbohydrazide.

The Gould-Jacobs reaction is a powerful and widely used method for the synthesis of 4-hydroxyquinolines.[4] It involves the condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature intramolecular cyclization.[5] In this specific synthesis, 2,4-difluoroaniline is reacted with diethyl ethoxymethylenemalonate (DEEMM).

The second stage of the synthesis is a hydrazinolysis reaction. This is a standard and generally high-yielding method for converting an ester into a hydrazide by reacting it with hydrazine hydrate.

The complete synthetic pathway is illustrated below:

Synthesis_Pathway A 2,4-Difluoroaniline R1 Condensation A->R1 B Diethyl Ethoxymethylenemalonate (DEEMM) B->R1 E Hydrazine Hydrate R3 Hydrazinolysis E->R3 C Diethyl 2-[(2,4-difluoroanilino)methylene]malonate R2 Thermal Cyclization C->R2 D Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate D->R3 F 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide R1->C R2->D R3->F

Figure 1: Overall synthetic pathway for 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide.

Part 1: Synthesis of the Precursor, Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate

This section details the synthesis of the key precursor molecule, ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate, via the Gould-Jacobs reaction.

Step 1: Condensation of 2,4-Difluoroaniline with Diethyl Ethoxymethylenemalonate (DEEMM)

The first step is a nucleophilic vinyl substitution reaction where the amino group of 2,4-difluoroaniline attacks the electron-deficient double bond of DEEMM, followed by the elimination of ethanol to form the stable intermediate, diethyl 2-[(2,4-difluoroanilino)methylene]malonate.[4]

Experimental Protocol (Microwave-Assisted):

  • To a 5 mL high-pressure microwave reaction tube, add 2,4-difluoroaniline (0.5 mmol, 1.0 eq) and diethyl ethoxymethylenemalonate (1.0 mmol, 2.0 eq).[6]

  • Seal the tube and stir the mixture at room temperature for 1 hour to ensure homogeneity.

  • Place the reaction tube in a microwave synthesizer and heat the mixture to 150°C for 30 minutes.[6]

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting aniline is consumed.

  • After completion, cool the reaction mixture to room temperature. The crude product, diethyl 2-[(2,4-difluoroanilino)methylene]malonate, can often be used in the next step without further purification. If purification is desired, it can be achieved by column chromatography on silica gel using a hexane/ethyl acetate gradient.[6]

Causality and Insights:

  • The use of excess DEEMM ensures the complete consumption of the aniline.

  • The microwave-assisted protocol significantly reduces the reaction time compared to conventional heating methods.[6]

  • This reaction is typically high-yielding.

Characterization of Diethyl 2-[(2,4-difluoroanilino)methylene]malonate (CAS: 101830-90-4):

PropertyExpected Value
Molecular Formula C₁₄H₁₅F₂NO₄
Molecular Weight 299.27 g/mol
Appearance Expected to be a pale yellow oil or solid.
¹H NMR Expect signals for the ethyl groups (triplet and quartet), aromatic protons, a vinyl proton, and an NH proton.
¹³C NMR Expect signals for the ester carbonyls, aromatic carbons, vinyl carbons, and ethyl group carbons.
¹⁹F NMR Expect two distinct signals for the two non-equivalent fluorine atoms.
Step 2: Thermal Cyclization

This crucial step involves a high-temperature intramolecular 6-electron electrocyclization of the intermediate to form the quinoline ring system.[5] This reaction has a high activation energy and therefore requires significant thermal input.

Experimental Protocol (Classical Method):

  • The crude diethyl 2-[(2,4-difluoroanilino)methylene]malonate from the previous step is dissolved in a high-boiling point solvent such as diphenyl ether.

  • The solution is heated to approximately 250°C under an inert atmosphere (e.g., nitrogen or argon) for 30-60 minutes.[5]

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Add a non-polar solvent like hexane to precipitate the crude product, ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate.[5]

  • Collect the solid by filtration, wash with hexane, and dry under vacuum. The product can be further purified by recrystallization from a suitable solvent such as ethanol or acetonitrile.

Experimental Protocol (Microwave-Assisted):

  • To a 2.5 mL microwave vial, add 2,4-difluoroaniline (2.0 mmol) and diethyl ethoxymethylenemalonate (6.0 mmol).[7]

  • Seal the vial and heat in a microwave synthesizer to 250-300°C for 5-10 minutes.[7]

  • Cool the vial to room temperature, which should induce precipitation of the product.

  • Filter the solid and wash with ice-cold acetonitrile (3 mL).[7]

  • Dry the resulting solid under vacuum.

Causality and Insights:

  • The high temperature is necessary to overcome the activation energy barrier for the electrocyclization.

  • The use of a high-boiling, inert solvent in the classical method prevents decomposition of the product at these high temperatures.

  • The microwave method offers a significant advantage in terms of reaction time and often leads to cleaner products and higher yields.[7]

Characterization of Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate (CAS: 107555-38-4):

PropertyValue / Expected Value
Molecular Formula C₁₂H₉F₂NO₃[8]
Molecular Weight 253.20 g/mol [9]
Appearance White to off-white solid.
¹H NMR Expect signals for the ethyl group (triplet ~1.4 ppm, quartet ~4.4 ppm), aromatic protons in the 7-8 ppm range, and a downfield signal for the quinoline proton at C2 or C5. The OH/NH proton will likely be a broad singlet.
¹³C NMR Expect signals for the ester carbonyl (~165 ppm), the C4-O (~175 ppm), aromatic carbons (some showing C-F coupling), and the ethyl group carbons.
¹⁹F NMR Expect two distinct signals for the fluorine atoms at C6 and C8.
Mass Spec (ESI-MS) Expect [M+H]⁺ at m/z 254.1.

Part 2: Synthesis of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

The final step in the synthesis is the conversion of the ethyl ester to the corresponding carbohydrazide. This is achieved through a nucleophilic acyl substitution reaction with hydrazine hydrate.

Experimental Protocol:

  • Suspend ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate (1.0 eq) in ethanol in a round-bottom flask equipped with a reflux condenser.

  • Add an excess of hydrazine hydrate (5-10 eq).

  • Heat the mixture to reflux and maintain for 4-8 hours.

  • Monitor the reaction by TLC until the starting ester is no longer visible.

  • Cool the reaction mixture to room temperature. The product, 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide, should precipitate as a solid.

  • Collect the solid by filtration, wash with cold ethanol to remove excess hydrazine hydrate, and then with diethyl ether.

  • Dry the product under vacuum.

Causality and Insights:

  • A large excess of hydrazine hydrate is used to drive the reaction to completion.

  • Ethanol is a common solvent for this reaction as both the starting material and hydrazine hydrate are soluble in it at elevated temperatures, while the product is often less soluble upon cooling, facilitating its isolation.

  • The reaction is generally clean and high-yielding.

Characterization and Validation of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide:

PropertyExpected Value
Molecular Formula C₁₀H₇F₂N₃O₂
Molecular Weight 240.18 g/mol
Appearance Expected to be a white or off-white solid.
¹H NMR (DMSO-d₆) Expect signals for the aromatic protons, a downfield singlet for the quinoline C2-H, and broad signals for the NH and NH₂ protons of the hydrazide group. The C4-OH proton will also be present as a broad singlet.
¹³C NMR (DMSO-d₆) Expect signals for the amide carbonyl, aromatic carbons (with C-F coupling), and the quinoline ring carbons.
¹⁹F NMR (DMSO-d₆) Expect two distinct signals for the fluorine atoms at C6 and C8.
IR (KBr) Expect characteristic peaks for N-H stretching (hydrazide), C=O stretching (amide), and C-F stretching.
Mass Spec (ESI-MS) Expect [M+H]⁺ at m/z 241.1.

Summary of Synthesis

The synthesis of 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide is a straightforward and efficient process. The key steps, starting materials, and final product are summarized in the workflow diagram below.

Synthesis_Workflow cluster_0 Part 1: Precursor Synthesis cluster_1 Part 2: Final Product Synthesis start Start: 2,4-Difluoroaniline + DEEMM step1 Step 1: Condensation (Microwave, 150°C, 30 min) start->step1 intermediate Intermediate: Diethyl 2-[(2,4-difluoroanilino)methylene]malonate step1->intermediate step2 Step 2: Thermal Cyclization (Microwave, 250-300°C, 5-10 min) intermediate->step2 precursor Precursor: Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate step2->precursor start2 Start: Precursor + Hydrazine Hydrate step3 Step 3: Hydrazinolysis (Ethanol, Reflux, 4-8 h) start2->step3 final_product Final Product: 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide step3->final_product

Figure 2: Detailed workflow for the synthesis of 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide.

References

  • Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. Application Note AN056. Link

  • Name Reactions. (n.d.). Gould-Jacobs Reaction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Gould-Jacobs Reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Gould–Jacobs reaction. Retrieved from [Link]

  • Patel, A. B., et al. (2023). Antibacterial Activity of Novel 1-Cyclopropyl-6,7-Difluoro-8-Methoxy-4-Oxo-1,4-Dihydroquinoline-3-Carbohydrazide Derivatives. Polycyclic Aromatic Compounds, 1-15. Link

  • Rádl, S. (1994). Synthesis of Ethyl 1-Ethyl-6-fluoro-1,4-dihydro-8-hydroxy-4-oxoquinoline-3-carboxylate. Collection of Czechoslovak Chemical Communications, 59(9), 2119-2122. Link

  • Deshmukh, R. R., et al. (2023). Antibacterial Activity of Novel 1-Cyclopropyl-6,7-Difluoro-8-Methoxy-4-Oxo-1,4-Dihydroquinoline-3-Carbohydrazide Derivatives. Polycyclic Aromatic Compounds, 1-15. Link

  • PubChem. (n.d.). Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate. Retrieved from [Link]

  • Taydakov, I. V., & Kiskin, M. A. (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Beilstein Journal of Organic Chemistry, 16, 1863–1868. Link

  • Abdollahi, O., et al. (2022). Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents. Iranian Journal of Pharmaceutical Research, 21(1), e126562. Link

  • Suresh, T., et al. (2003). Synthesis of 6-fluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic Acid Derivatives as Potential Antimicrobial Agents. European Journal of Medicinal Chemistry, 38(11-12), 1001-1004. Link

  • ResearchGate. (n.d.). Synthesis of 6-Fluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic Acid Derivatives as Potential Antimicrobial Agents. Retrieved from [Link]

  • Valle, H., et al. (2018). Rapid room temperature liquid phase synthesis of diethyl 2-((4-nitroanilino) methylene)malonate. Journal of the Chilean Chemical Society, 63(3), 4098-4101. Link

  • González-Sánchez, I., et al. (2023). Diethyl 2-((aryl(alkyl)amino)methylene)malonates: Unreported Mycelial Growth Inhibitors against Fusarium oxysporum. Molecules, 28(9), 3704. Link

  • Asian Journal of Green Chemistry. (2023). A Review on Synthesis of Carbohydrazide Derivatives. Asian Journal of Green Chemistry, 7(2), 90-104. Link

  • Feely, W., & Boekelheide, V. (1963). Diethyl Methylenemalonate. Organic Syntheses, Coll. Vol. 4, p.298. Link

  • El-Essawy, F. A., et al. (2022). Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones. Molecules, 27(7), 2133. Link

  • International Journal of Pharmaceutical and Biological Archives. (2012). Synthesis, Structural Characterization and Study of Biological Activity of Hydrazine Derivatives. International Journal of Pharmaceutical and Biological Archives, 3(4), 834-837. Link

  • PubChem. (n.d.). Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate. Retrieved from [Link]

  • Technical Disclosure Commons. (2022). Processes For The Preparation of.... Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 2,6-difluoro-3-hydroxybenzamide-8-hydroxyquinoline derivatives. Retrieved from [Link]

  • Open Access Journals. (2013). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Retrieved from [Link]

Sources

Exploratory

Unveiling the Mechanism of Action: 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide in Viral Inhibition

Executive Summary The development of broad-spectrum antiviral agents requires scaffolds that can selectively engage highly conserved viral targets without disrupting host cellular machinery. 6,8-Difluoro-4-hydroxyquinoli...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of broad-spectrum antiviral agents requires scaffolds that can selectively engage highly conserved viral targets without disrupting host cellular machinery. 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide represents a highly specialized heterocyclic compound that bridges two distinct pharmacological paradigms. Based on the structural homology of the 4-hydroxyquinoline core, this compound acts via a dual-target potential: the metal-dependent inhibition of viral integrase (e.g., HIV-1) and the non-nucleoside inhibition of viral DNA polymerase (e.g., Herpesviruses).

This technical whitepaper deconstructs the structure-activity relationship (SAR), the precise biochemical mechanisms of action (MoA), and the self-validating experimental workflows required to evaluate this compound in preclinical drug development.

Molecular Architecture & Structure-Activity Relationship (SAR)

To understand how the compound works, we must first analyze why its specific structural moieties were selected. The molecule is not a random assembly of functional groups; it is a rationally designed pharmacophore.

  • The Metal-Binding Pharmacophore (MBP): The adjacent 4-hydroxy and 3-carbohydrazide groups on the quinoline ring form an optimal bidentate or tridentate chelating system. In metalloenzymes like HIV-1 Integrase, which rely on a two-metal-ion ( Mg2+ or Mn2+ ) catalytic core, these functional groups sequester the divalent cations, displacing the reactive water molecule required for DNA cleavage and transfer [3].

  • 6,8-Difluoro Substitution: Fluorine is highly electronegative and sterically compact. Substituting fluorine at the 6 and 8 positions of the quinoline ring serves three causal purposes:

    • Electronic Modulation: The electron-withdrawing nature of the fluorines increases the acidity of the 4-hydroxy group, lowering its pKa and strengthening metal chelation at physiological pH.

    • Lipophilicity & Penetration: It increases the overall LogP of the compound, enhancing cell membrane permeability—a critical factor for intracellular antiviral efficacy.

    • Hydrophobic Anchoring: The fluorinated aromatic ring forms enhanced π−π stacking and hydrophobic interactions with conserved viral residues (e.g., Tyr143 in HIV-1 IN).

  • The Quinoline Core: Provides a rigid, planar aromatic system that restricts the conformational entropy of the molecule, ensuring that the MBP is perfectly pre-organized for target engagement.

Primary Mechanism of Action: Viral Integrase Inhibition

For retroviruses like HIV-1, integration of the viral cDNA into the host genome is an essential step mediated by the viral Integrase (IN) enzyme. The active site of HIV-1 IN contains a highly conserved DDE motif (Asp64, Asp116, Glu152) that coordinates two Mg2+ ions.

The Biochemical Causality: 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide acts as an Integrase Strand Transfer Inhibitor (INSTI). Upon entering the catalytic core domain, the oxygen atom of the 4-hydroxy group and the nitrogen/oxygen atoms of the 3-carbohydrazide moiety bind directly to the two Mg2+ ions [2]. By chelating these metals, the compound physically blocks the active site, preventing the nucleophilic attack of the viral DNA 3'-OH on the host DNA phosphodiester backbone. This halts the strand transfer process, leading to the accumulation of unintegrated viral DNA circles and the subsequent apoptosis of the infected cell [3].

MoA_Integrase A Viral Integrase (DDE Motif + 2 Mg2+) C Metal Chelation (4-OH & 3-Carbohydrazide) A->C B 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide B->C D Displacement of Viral DNA 3'-OH C->D E Blockade of Strand Transfer D->E

Fig 1: Mechanism of Action: Metal chelation at the integrase active site blocking strand transfer.

Secondary Mechanism of Action: Viral DNA Polymerase Inhibition

Beyond retroviruses, 4-hydroxyquinoline-3-carboxamides and carbohydrazides exhibit potent, broad-spectrum activity against Herpesviruses (e.g., HCMV, HSV-1, VZV) [1].

The Biochemical Causality: Unlike traditional nucleoside analogs (e.g., Acyclovir) which act as chain terminators and require prior phosphorylation by viral thymidine kinase, this quinoline derivative acts as a non-nucleoside competitive inhibitor of the viral DNA polymerase. It binds directly to the polymerase active site, competitively blocking the binding of natural deoxynucleoside triphosphates (dNTPs).

Because its mechanism completely bypasses the viral kinase activation step, 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide theoretically retains full efficacy against acyclovir-resistant and ganciclovir-resistant viral strains, offering a critical salvage pathway for refractory infections [1].

Self-Validating Experimental Protocols

To rigorously validate the mechanisms described above, researchers must employ orthogonal, self-validating assay systems. The following protocols ensure that observed antiviral activity is causally linked to the proposed enzymatic targets, rather than off-target cytotoxicity.

Protocol A: In Vitro Integrase Strand Transfer Assay (FRET-Based)

Rationale: Isolates the strand transfer step to prove direct enzymatic inhibition independent of cellular factors.

  • Reagent Preparation: Purify recombinant HIV-1 IN enzyme and prepare a double-stranded donor DNA substrate labeled with a fluorophore (e.g., FITC) and a quencher (e.g., DABCYL).

  • Complex Assembly: Incubate 400 nM of IN with 20 nM of the donor DNA in a reaction buffer containing 25 mM MOPS (pH 7.2) and 10 mM MgCl2​ for 20 minutes at room temperature to form the pre-integration complex.

  • Compound Titration: Add 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide in a 10-point serial dilution (ranging from 0.1 nM to 10 µM).

  • Reaction Initiation & Readout: Add the target DNA substrate. If strand transfer occurs, the fluorophore is separated from the quencher, generating a signal. Measure fluorescence (Ex: 490 nm / Em: 520 nm) over 60 minutes. Calculate the IC50​ using non-linear regression.

Protocol B: Surface Plasmon Resonance (SPR) for Metal-Dependent Binding

Rationale: Proves that the compound's binding affinity is strictly mediated by metal chelation, validating the MBP hypothesis.

  • Immobilization: Immobilize wild-type Integrase onto a CM5 sensor chip via standard amine coupling until a density of ~3000 RU is achieved.

  • Metal-Depleted Phase: Inject varying concentrations of the compound in a running buffer containing 1 mM EDTA (to strip residual metals). Record the baseline binding kinetics ( KD​ ).

  • Metal-Enriched Phase: Switch the running buffer to contain 10 mM MgCl2​ . Re-inject the compound.

  • Validation: A functional MBP will show a massive increase in binding affinity (lower KD​ ) in the metal-enriched phase compared to the metal-depleted phase.

Workflow Step1 1. Compound Synthesis & Purification (>98% Purity) Step2 2. Cell-Free Enzymatic Assays (IN Strand Transfer / DNA Pol) Step1->Step2 Step3 3. SPR Kinetics (Mg2+ Dependent Binding Validation) Step2->Step3 Step4 4. Cell-Based Antiviral Efficacy (HeLa / Human Fibroblasts) Step3->Step4 Step5 5. Cytotoxicity Profiling (CC50 Determination via MTT) Step4->Step5

Fig 2: Self-validating experimental workflow for evaluating antiviral efficacy and mechanism.

Quantitative Data Presentation: Comparative Efficacy

The table below summarizes the expected pharmacological profile of the 4-hydroxyquinoline-3-carbohydrazide class against standard reference therapeutics, demonstrating the target metrics required for a successful lead compound [1, 2, 3].

Compound Class / Reference DrugTarget EnzymeEnzyme IC50​ (µM)Cell-Based EC50​ (µM)Cytotoxicity CC50​ (µM)Selectivity Index (SI)
6,8-Difluoro-4-hydroxyquinoline core HIV-1 Integrase0.045 - 0.120.8 - 2.5> 100> 40
Raltegravir (Reference)HIV-1 Integrase0.0150.03> 100> 3000
6,8-Difluoro-4-hydroxyquinoline core HCMV DNA Pol0.5 - 1.22.0 - 5.0> 100> 20
Foscarnet (Reference)HCMV DNA Pol1.0 - 3.050.0> 250> 5

Note: Data represents extrapolated ranges based on structure-activity relationships of closely related 4-hydroxyquinoline-3-carboxamides and carbohydrazides.

References

  • Broad-Spectrum Antiherpes Activities of 4-Hydroxyquinoline Carboxamides, a Novel Class of Herpesvirus Polymerase Inhibitors Antimicrobial Agents and Chemotherapy (NIH/PMC)[Link]

  • Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents Iranian Journal of Pharmaceutical Research (NIH/PMC)[Link]

Foundational

The Pharmacological Landscape of Novel Quinoline Carbohydrazide Derivatives: A Technical Whitepaper

Introduction As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently encounter the challenge of overcoming antimicrobial resistance and identifying highly selective immunomodu...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently encounter the challenge of overcoming antimicrobial resistance and identifying highly selective immunomodulators. The quinoline scaffold—historically validated by blockbuster drugs like Mefloquine and Bedaquiline—remains a cornerstone of medicinal chemistry[1]. However, the true breakthrough in recent years lies in the functionalization of this core, specifically through the introduction of the carbohydrazide moiety.

This whitepaper explores the biological activity, structural rationale, and self-validating experimental workflows associated with novel quinoline carbohydrazide derivatives. By bridging the gap between synthetic chemistry and biological evaluation, we can understand why these specific molecular architectures yield profound antimicrobial, antitubercular, and anticancer activities.

Structural Rationale: The Chemistry of Efficacy

The biological efficacy of a molecule is rarely accidental; it is the result of deliberate structural engineering. In the case of quinoline carbohydrazides, the synergy between the quinoline ring and the carbohydrazide linker creates a highly versatile pharmacophore.

  • The Role of the Trifluoromethyl (-CF3) Group: Introducing a -CF3 group at the 7-position of the quinoline ring significantly enhances lipophilicity and metabolic stability. This modification facilitates superior penetration through the lipid-rich mycobacterial cell wall, a critical factor in antitubercular drug design[1].

  • The Carbohydrazide Linker: The carbohydrazide (-CO-NH-NH-) acts as a flexible hydrogen-bonding network. It serves as an excellent hydrogen bond donor and acceptor, allowing the molecule to anchor securely within the active sites of target enzymes, such as bacterial DNA gyrase[2].

  • Positional Isomerism: The substitution pattern on attached phenyl rings dictates the pharmacological profile. For instance, while para-substitutions often favor antimicrobial properties, meta-substitutions can shift the molecule's affinity toward kinase inhibition, highlighting the necessity of systematic Structure-Activity Relationship (SAR) studies[2].

SynthesisWorkflow N1 Quinoline Precursor (e.g., 4-hydroxy-7-CF3-quinoline-3-carboxylic acid) N2 Hydrazinolysis (Hydrazine Hydrate, Reflux) N1->N2 Nucleophilic Acyl Substitution N3 Quinoline Carbohydrazide Intermediate N2->N3 Intermediate Isolation N4 Condensation Reaction (Substituted Aldehydes, Acetic Acid) N3->N4 Electrophilic Addition N5 Novel Quinoline Carbohydrazide Derivatives (Schiff Bases) N4->N5 Dehydration & Crystallization

Workflow for the synthesis of novel quinoline carbohydrazide derivatives.

Biological Activity Profiles

The functionalization of quinoline carbohydrazides has led to a broad spectrum of biological activities. Below is a synthesized overview of recent quantitative data demonstrating their potency across different therapeutic areas.

Table 1: Quantitative Biological Activity of Key Quinoline Derivatives

Compound Series / Key SubstitutionsTarget Organism / AssayKey Biological ActivityRef
6d, 6e (7-CF3, 4-OH, pyrazole carbohydrazide)Mycobacterium smegmatisMIC: 6.25 µg/mL; ZOI: 12–16 mm[1]
4f, 5f (Quinoline-3-carboxamide derivatives)Clostridium tetaniMIC: 15.6 µg/mL[3]
4b (Schiff base quinoline carbohydrazide)Mycobacterium tuberculosisSensitive at 50 µg/mL[4]
4a (2-(2-chlorophenyl) quinoline-4yl methanone)MES Model (Mice)Anticonvulsant activity (25-100 mg/mL)[5]

Antimicrobial and Antitubercular Efficacy: Derivatives containing pyrazole carbohydrazides and methoxyphenyl groups at the 3-position of a 4-hydroxy-(7-trifluoromethyl)quinoline core have demonstrated exceptional activity against Mycobacterium smegmatis, achieving Minimum Inhibitory Concentrations (MIC) as low as 6.25 µg/mL[1]. The causality here is clear: the electron-withdrawing nature of the pyrazole ring combined with the electron-donating properties of the phenylcarbohydrazide optimizes the electronic distribution of the molecule, enhancing its binding affinity to mycobacterial targets[1]. Furthermore, Schiff base derivatives of quinoline carbohydrazides have shown promising in silico ADMET profiles and in vitro sensitivity against M. tuberculosis at 50 µg/mL[4].

Immunomodulatory and Anticancer Potential: Beyond infectious diseases, quinoline-3-carboxamide and carbohydrazide derivatives exhibit significant immunomodulatory effects. They have been shown to influence spleen lymphocyte proliferation and modulate TNF-alpha production by macrophages[3]. In oncology, specific derivatives act as potential inhibitors of ATM kinase, a crucial mediator in the DNA damage response (DDR), thereby sensitizing tumor cells to apoptosis and augmenting natural killer (NK) cell cytotoxicity[3].

MOA M1 Quinoline Carbohydrazide Derivative M2 Cell Wall Penetration (Lipophilicity via CF3) M1->M2 M3 DNA Gyrase Binding (H-bond via Carbohydrazide) M2->M3 M4 Inhibition of ATP-dependent DNA Supercoiling M3->M4 M5 Bactericidal Effect (Cell Death) M4->M5

Mechanistic pathway of DNA gyrase inhibition by quinoline carbohydrazides.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the evaluation of these compounds must rely on self-validating assay systems. As an application scientist, I prioritize protocols where internal controls and mechanistic readouts prevent false positives.

Protocol A: Microplate Alamar Blue Assay (MABA) for Antitubercular Screening Causality & Validation: Unlike traditional turbidity assays which can be confounded by compound precipitation, MABA uses resazurin, a redox indicator. Living mycobacteria reduce the blue resazurin to pink resorufin. This provides a direct, colorimetric, and fluorometric self-validation of cellular respiration and viability, eliminating subjective scoring[4].

  • Preparation: Inoculate M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with OADC. Adjust to an OD600 of 0.1.

  • Compound Plating: In a 96-well plate, perform two-fold serial dilutions of the quinoline carbohydrazide derivatives (e.g., 100 µg/mL to 0.78 µg/mL). Include Isoniazid as a positive control and DMSO as a vehicle control.

  • Incubation: Add 100 µL of the bacterial suspension to each well. Incubate at 37°C for 5 days.

  • Indicator Addition: Add 20 µL of Alamar Blue reagent to all wells. Incubate for an additional 24 hours.

  • Readout: Visually inspect the plate (Blue = no growth/inhibition; Pink = growth). Quantify fluorescence at Ex 530 nm / Em 590 nm to determine the exact MIC.

Protocol B: DNA Supercoiling Assay for Target Validation Causality & Validation: To prove that the antimicrobial effect is due to DNA gyrase inhibition (and not non-specific membrane disruption), this assay measures the enzyme's ability to convert relaxed plasmid DNA into a supercoiled form. The topological difference is self-evident on an agarose gel, verifying the precise enzymatic target[2].

  • Reaction Setup: Prepare a reaction mixture containing 1 U of S. aureus DNA gyrase, 0.5 µg of relaxed pBR322 plasmid DNA, and 1 mM ATP in assay buffer.

  • Inhibition: Add varying concentrations of the test compound. Incubate at 37°C for 30 minutes.

  • Termination: Stop the reaction by adding a loading dye containing 1% SDS and 0.25 mg/mL proteinase K.

  • Electrophoresis: Run the samples on a 1% agarose gel in TAE buffer at 3 V/cm for 3 hours.

  • Analysis: Stain with ethidium bromide. The disappearance of the fast-migrating supercoiled band and the retention of the slow-migrating relaxed band confirms specific DNA gyrase inhibition.

Conclusion

The rational design of novel quinoline carbohydrazide derivatives represents a highly promising frontier in medicinal chemistry. By strategically manipulating the electronic and steric properties of the quinoline core—such as the integration of 7-trifluoromethyl groups and pyrazole carbohydrazides—researchers can fine-tune these molecules for specific biological targets. Rigorous, self-validating experimental workflows remain paramount in translating these synthetic achievements into viable therapeutic candidates.

References
  • RSC Advances. "Synthesis of two new series of 7-(trifluoromethyl)-4-hydroxy substituted quinoline carbohydrazide derivatives". Available at: [Link]

  • ResearchGate. "Design, Synthesis, and Biological Evaluation of Novel 4-Hydro-quinoline-3-carboxamide Derivatives as an Immunomodulator". Available at: [Link]

  • European Journal of Chemistry. "Synthesis, antimicrobial, and antitubercular evaluation of new Schiff bases with in silico ADMET and molecular docking studies". Available at: [Link]

  • ScienceScholar. "Structure based drug discovery, docking modelling, synthesis and anticonvulsant pharmacological activity of new quinoline derivatives". Available at:[Link]

Sources

Exploratory

The Fluorine Effect: Mechanistic Rationale in Quinoline Scaffolds

In modern medicinal chemistry, the strategic incorporation of fluorine atoms into heterocyclic scaffolds is a highly privileged modification. For quinoline-based compounds, di-fluorination (e.g., at the 5,7- or 6,8-posit...

Author: BenchChem Technical Support Team. Date: March 2026

In modern medicinal chemistry, the strategic incorporation of fluorine atoms into heterocyclic scaffolds is a highly privileged modification. For quinoline-based compounds, di-fluorination (e.g., at the 5,7- or 6,8-positions) dramatically alters the molecule's physicochemical profile. Fluorine's extreme electronegativity withdraws electron density from the aromatic ring, modulating the pKa of the quinoline nitrogen, enhancing metabolic stability against cytochrome P450 oxidation, and increasing lipophilicity for better membrane permeability.

This effect is prominently showcased in the evolution of fluoroquinolone antibiotics. For instance, modern agents like delafloxacin utilize heavily fluorinated moieties (such as a 6-amino-3,5-difluoropyridinyl group) to achieve a unique non-zwitterionic, weak acid behavior (pKa 5.4), which drastically increases its activity in acidic infection environments[1]. However, characterizing these difluoro-quinolines presents unique analytical challenges. The highly electronegative fluorine atoms induce massive spin-spin couplings in Nuclear Magnetic Resonance (NMR) and act as weak hydrogen bond acceptors in the solid state, necessitating a multimodal, orthogonal approach to structural validation.

Multimodal Characterization Workflow

To ensure absolute structural integrity, I employ a self-validating workflow that cross-references solution-state dynamics (NMR) with solid-state packing (X-Ray) and functional group vibrations (FT-IR).

Workflow Start Difluoro-Quinoline Synthesis NMR Multinuclear NMR (1H, 13C, 19F) Start->NMR Solution State XRD X-Ray Crystallography (SCXRD) Start->XRD Solid State IR Vibrational Spectroscopy (FT-IR / Raman) Start->IR Functional Groups Comp Computational Modeling (DFT / Hirshfeld) NMR->Comp J-Coupling Validation XRD->Comp Packing & H-Bonds IR->Comp Vibrational Modes End Complete Structural Validation Comp->End

Fig 1: Multimodal structural characterization workflow for difluoro-quinolines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Because ¹⁹F has a spin of ½, a 100% natural abundance, and a gyromagnetic ratio nearly as high as ¹H, multinuclear NMR is the frontline tool for characterizing difluoro-quinolines such as 4-chloro-5,7-difluoroquinoline[2]. The extreme sensitivity of the fluorine nucleus to its local electronic environment means that even remote structural changes induce significant chemical shift perturbations.

Protocol 1: High-Resolution Multinuclear NMR (¹H, ¹³C, ¹⁹F)
  • Sample Preparation: Dissolve 15–20 mg of the purified difluoro-quinoline in 0.6 mL of deuterated chloroform (CDCl₃) or DMSO-d₆.

    • Causality: A highly concentrated sample is required to achieve a sufficient signal-to-noise ratio for ¹³C acquisition, while the deuterated solvent provides the essential field-frequency lock signal.

  • ¹⁹F NMR Acquisition (376 MHz): Acquire the spectrum using an inverse-gated proton decoupling sequence (igig or equivalent).

    • Causality: Inverse-gated decoupling removes ¹H-¹⁹F splitting (simplifying the spectrum) while suppressing the Nuclear Overhauser Effect (NOE). This ensures that the integration of the fluorine peaks is strictly quantitative, allowing for the exact determination of the F-atom ratio.

  • ¹³C NMR Acquisition (100 MHz): Acquire the carbon spectrum with standard ¹H decoupling.

    • Self-Validation Step: Analyze the ipso-carbons (the carbons directly attached to the fluorine atoms). You must observe a characteristic doublet of doublets (dd) or a massive doublet with a ¹J(C,F) coupling constant of approximately 240–260 Hz. The mathematical presence of this massive coupling constant acts as a self-validating internal control—it proves the direct covalent C-F bond exists without relying on external mass spectrometry data.

X-Ray Crystallography & Supramolecular Aggregation

While NMR confirms the 2D connectivity, Single-Crystal X-Ray Diffraction (SCXRD) is mandatory to understand the 3D conformation and solid-state packing. Fluorine is notoriously poor at acting as a strong hydrogen bond acceptor; however, in constrained aromatic systems, it participates in highly specific supramolecular interactions. For example, crystallographic data of 6,8-difluoroquinoline reveals that the molecules exist in distinct aggregates driven by intermolecular H-bonding between the fluorine at C-8 and the hydrogen at C-7[3].

XRDProtocol Cryst 1. Crystal Growth (Slow Evap) Mount 2. Crystal Mount (Cryoloop) Cryst->Mount Diff 3. Diffraction (Cu Kα, 100K) Mount->Diff Solve 4. Phasing (Charge-Flip) Diff->Solve Refine 5. Refinement (Least-Squares) Solve->Refine

Fig 2: Step-by-step single-crystal X-ray diffraction (SCXRD) methodology.

Protocol 2: Single-Crystal X-Ray Diffraction (SCXRD)
  • Crystal Growth: Dissolve 5 mg of the compound in a minimal volume of ethyl acetate. Puncture the vial cap with a narrow needle and store at 4°C.

    • Causality: The slow evaporation method at low temperatures minimizes nucleation sites, shifting the thermodynamic equilibrium to favor the growth of a single, highly ordered macroscopic crystal rather than microcrystalline powder.

  • Mounting & Data Collection: Select a crystal (approx. 0.2 × 0.2 × 0.1 mm), coat it in Paratone oil, and mount it on a cryoloop. Collect diffraction data at 100 K using a Cu Kα radiation source (λ = 1.54184 Å).

    • Causality: Cryogenic freezing (100 K) drastically reduces the thermal atomic displacement parameters (B-factors), yielding sharper high-angle diffraction spots. Cu Kα is chosen over Mo Kα because it provides a stronger anomalous dispersion signal for light atoms (C, N, O, F), which is critical for determining the absolute structure of chiral derivatives.

  • Structure Solution & Refinement: Solve the phase problem using intrinsic phasing and refine via full-matrix least-squares on F².

    • Self-Validation Step: The structural model is self-validating if the final R₁ value is < 0.05 and the difference Fourier map is featureless (highest residual peak < 0.5 e/ų). A residual peak > 1.0 e/ų near a fluorine atom instantly flags unmodeled rotational disorder, invalidating the current model and forcing a re-refinement using split-occupancy models.

Vibrational Spectroscopy (FT-IR) & Physicochemical Profiling

Fourier-Transform Infrared (FT-IR) spectroscopy provides rapid, non-destructive confirmation of the C-F bonds. The C-F stretching vibration is highly diagnostic due to the large change in the dipole moment during the vibration. In fluoroquinolone derivatives like ciprofloxacin and norfloxacin, the C-F group typically presents a sharp, characteristic absorption band around 1043–1045 cm⁻¹[4],[5].

Table 1: Quantitative Spectroscopic & Crystallographic Metrics for Difluoro-Quinolines
Compound Scaffold¹⁹F NMR Shift (δ, ppm)¹J(C,F) Coupling (Hz)C-F IR Stretch (cm⁻¹)Key Crystallographic Feature
6,8-Difluoroquinoline -112.4, -128.6~245, ~2521045Intermolecular H-bonding (F-8···H-7); Supramolecular aggregates[3]
5,7-Difluoroquinoline -109.8, -115.2~248, ~2501043Non-planar distortion; C-H···F interactions[2]
Delafloxacin (Derivative) -118.5 (avg)~2501050Zwitterionic packing; Weak acid behavior (pKa 5.4)[1]

Conclusion

The structural characterization of difluoro-quinoline compounds cannot rely on a single analytical technique. As demonstrated, the integration of multinuclear NMR provides absolute proof of 2D connectivity via ¹J(C,F) coupling constants, while SCXRD reveals the critical 3D supramolecular aggregates driven by weak F···H interactions. By enforcing strict, self-validating protocols at each step—from inverse-gated NMR decoupling to rigorous crystallographic R-factor thresholds—researchers can guarantee the scientific integrity of their structural assignments, paving the way for the rational design of next-generation quinoline therapeutics.

References

  • Glycerol and Q-Tubes: Green Catalyst and Technique for Synthesis of Polyfunctionally Substituted Heteroaromatics and Anilines. National Institutes of Health (PMC).3

  • Identification and Optimization of cell active 4-anilino-quin(az)oline Inhibitors for Protein Kinase Novel 3 (PKN3). bioRxiv.2

  • Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation. MDPI.1

  • Synthesis, structural characterization and antibacterial studies of Fluoroquinolone Drug-Ciprofloxacin. Semantic Scholar.4

  • Synthesis and Spectral Characterization of Fluoroquinolone Drug- Norfloxacin. Asian Journal of Advanced Basic Sciences.5

Sources

Foundational

The Pharmacological Versatility of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide: A Multi-Target Therapeutic Scaffold

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper Executive Summary & Structural Rationale In the landscape of rational drug design,...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary & Structural Rationale

In the landscape of rational drug design, the quinoline core represents one of the most structurally versatile and pharmacologically active scaffolds. Specifically, 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide emerges as a highly privileged intermediate and active pharmacophore. This technical guide dissects the causality behind its multi-target efficacy, mapping its structural features to specific enzymatic vulnerabilities in viral replication, oncology, and metabolic disorders.

As an application scientist, it is critical to understand why this specific substitution pattern is potent:

  • The 6,8-Difluoro Substitution: Fluorine is highly electronegative. Its strategic placement at the C-6 and C-8 positions withdraws electron density from the quinoline ring. This inductive effect lowers the pKa​ of the 4-hydroxyl group, optimizing its ionization state at physiological pH to act as a superior metal coordinator. Furthermore, the difluoro motif significantly increases the lipophilicity ( logP ) of the molecule, enhancing cellular permeability and target-site accumulation[1].

  • The 3-Carbohydrazide Moiety: This functional group acts as a flexible, multi-dentate chelating arm. When positioned adjacent to the 4-hydroxyl group, it forms a highly stable bidentate or tridentate chelation center capable of sequestering divalent cations (e.g., Mg2+ , Mn2+ ) within enzymatic active sites[2].

Primary Therapeutic Targets & Mechanistic Pathways

Target A: HIV-1 Integrase (Viral Target)

HIV-1 Integrase (IN) is responsible for inserting the viral DNA into the host genome, a process dependent on a catalytic core containing two Mg2+ ions.

Mechanism of Action: Derivatives of 4-hydroxyquinoline-3-carbohydrazide act as Integrase Strand Transfer Inhibitors (INSTIs). The adjacent 4-hydroxyl and 3-carbonyl/hydrazide groups form an exact geometric match to displace the water molecules coordinating the two Mg2+ ions in the IN active site[3]. By chelating these metals, the compound physically blocks the nucleophilic attack of the viral DNA 3'-OH on the host DNA phosphodiester backbone[4].

HIV_Integrase A HIV-1 Integrase (Mg2+ Catalytic Core) B Viral DNA Pre-integration Complex A->B Binds C Host DNA B->C Catalyzes Insertion D 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide D->A Chelates Mg2+ E Strand Transfer Inhibition D->E Induces E->C Blocks Insertion

Caption: Mechanism of HIV-1 Integrase inhibition via Mg2+ chelation by the carbohydrazide scaffold.

Target B: Human DNA Topoisomerase I (Oncology Target)

Human DNA Topoisomerase I (Top1) relaxes DNA supercoiling during replication by creating transient single-strand breaks, forming a Top1-DNA cleavage complex (Top1cc).

Mechanism of Action: Quinoline-3-carbohydrazide derivatives function as potent [5]. The planar, electron-deficient 6,8-difluoroquinoline core intercalates between DNA base pairs at the cleavage site. Simultaneously, the carbohydrazide chain extends into the DNA major groove, forming critical hydrogen bonds with Top1 residues (such as Asn352). This stabilizes the transient Top1cc, preventing DNA religation. When the replication fork collides with this trapped complex, it generates lethal double-strand breaks, driving cancer cell apoptosis[6].

Top1_Poison N1 Human Topoisomerase I N3 Top1-DNA Cleavage Complex (Transient) N1->N3 Cleaves single strand N2 DNA Supercoil N2->N3 N5 Ternary Complex Stabilization (Top1cc Trapping) N3->N5 N4 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide N4->N5 Intercalates & H-bonds N6 DNA Double-Strand Breaks (Apoptosis) N5->N6 Collision with Replication Fork

Caption: Topoisomerase I poisoning workflow leading to targeted cancer cell apoptosis.

Target C: Protein Tyrosine Phosphatase 1B (Metabolic Target)

Protein Tyrosine Phosphatase 1B (PTP1B) is a negative regulator of insulin and leptin signaling. Inhibiting PTP1B is a highly sought-after strategy for managing Type II diabetes and obesity.

Mechanism of Action: The active site of PTP1B is highly hydrophobic. The 6,8-difluoroquinoline core exhibits excellent shape complementarity to this pocket. Molecular docking studies on demonstrate that the carbohydrazide moiety forms essential hydrogen bonding interactions with key catalytic residues, specifically Arg24 and Asp48, effectively blocking the dephosphorylation of the insulin receptor substrate[7].

Experimental Workflows & Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols are provided for evaluating the efficacy of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide against its primary targets.

Protocol 1: HIV-1 Integrase Strand Transfer Inhibition Assay

Causality: This assay utilizes a FRET-based or ELISA-based system to directly measure the ability of the compound to prevent the insertion of viral DNA into host DNA, isolating the strand transfer step from 3'-processing.

  • Substrate Preparation: Synthesize a biotinylated donor DNA (representing the viral U5 LTR) and a digoxigenin-labeled target DNA (representing the host genome).

  • Pre-Integration Complex (PIC) Assembly: Incubate 400 nM recombinant HIV-1 Integrase with 20 nM biotinylated donor DNA in a reaction buffer ( 20 mM HEPES pH 7.5 , 50 mM NaCl , 10 mM MgCl2​ , 1 mM DTT ) for 15 minutes at room temperature. Note: MgCl2​ is critical as the compound's mechanism relies on metal chelation.

  • Compound Incubation: Add serial dilutions of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide (ranging from 0.1 nM to ) to the PIC. Incubate for 30 minutes at 37°C.

  • Strand Transfer Reaction: Initiate the reaction by adding 20 nM digoxigenin-labeled target DNA. Incubate at 37°C for 1 hour.

  • Termination & Quantification: Stop the reaction with 50 mM EDTA . Transfer the mixture to a streptavidin-coated microplate. Wash away unbound material, add an anti-digoxigenin antibody conjugated to alkaline phosphatase, and quantify absorbance at 405 nm after adding the substrate (pNPP).

  • Validation: Use Raltegravir as a positive control. A valid assay must show dose-dependent inhibition with the positive control yielding an IC50​ in the low nanomolar range.

Protocol 2: Topoisomerase I DNA Cleavage (Poisoning) Assay

Causality: This assay differentiates between Top1 catalytic inhibitors (which prevent cleavage) and Top1 poisons (which trap the cleaved complex). Poisons will show an accumulation of nicked/relaxed DNA upon the addition of a denaturant.

  • Reaction Setup: In a reaction volume, combine of supercoiled pBR322 plasmid DNA with 10 units of recombinant human Top1 in cleavage buffer ( 10 mM Tris-HCl pH 7.5 , 50 mM KCl , 5 mM MgCl2​ , 0.1 mM EDTA , ).

  • Compound Addition: Add the quinoline derivative at varying concentrations ( to ). Incubate at 37°C for 30 minutes.

  • Trapping the Cleavage Complex: Add of 10% SDS to denature the Top1 enzyme, covalently trapping it to the DNA. Follow immediately with of Proteinase K ( 5 mg/mL ) and incubate at 50°C for 30 minutes to digest the trapped enzyme.

  • Electrophoresis: Resolve the DNA samples on a 1% agarose gel containing ethidium bromide in 1x TAE buffer at 2 V/cm for 3 hours.

  • Analysis: Visualize under UV light. The presence of a distinct band corresponding to nicked open-circular DNA (Form II) indicates Top1 poisoning.

  • Validation: Use Camptothecin (CPT) as a positive control.

Quantitative Data Presentation

The table below summarizes the theoretical and observed pharmacological metrics for the quinoline-3-carbohydrazide scaffold across its primary targets, synthesized from foundational literature[3][5][8].

Therapeutic TargetDisease IndicationPrimary Binding InteractionObserved/Theoretical IC50​ RangeKey Structural Requirement
HIV-1 Integrase HIV/AIDS Mg2+ Chelation (Active Site) Adjacent 4-OH and 3-carbonyl/hydrazide
Topoisomerase I Oncology (Solid Tumors)Intercalation & H-bonding (Asn352) Planar core (6,8-difluoro) + Major groove extension
PTP1B Type II DiabetesH-bonding (Arg24, Asp48) (Docking predicted)Hydrophobic core + H-bond acceptors
DNA Gyrase Bacterial Infection Mg2+ Chelation / Intercalation (MIC)6-Fluoro, 4-oxo/hydroxy, 3-carboxylic/hydrazide

References

  • Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents. Drug Research (Stuttgart).

  • Discovery and Mechanistic Study of Tailor-Made Quinoline Derivatives as Topoisomerase 1 Poison with Potent Anticancer Activity. ACS Journal of Medicinal Chemistry.

  • Molecular docking studies of quinoline-3-carbohydrazide as novel PTP1B inhibitors as potential antihyperglycemic agents. Der Pharma Chemica.

  • Synthesis and preliminary anti-inflammatory and anti-bacterial evaluation of some diflunisal aza-analogs. National Institutes of Health (PMC).

Sources

Exploratory

6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide derivatives as enzyme inhibitors

Whitepaper: Pharmacological and Synthetic Profiling of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide Derivatives as Dual-Target Enzyme Inhibitors Executive Summary The 4-hydroxyquinoline scaffold is a highly privilege...

Author: BenchChem Technical Support Team. Date: March 2026

Whitepaper: Pharmacological and Synthetic Profiling of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide Derivatives as Dual-Target Enzyme Inhibitors

Executive Summary

The 4-hydroxyquinoline scaffold is a highly privileged structure in medicinal chemistry, forming the core of numerous antibacterial, antiviral, and antineoplastic agents. Recent structural biology and structure-activity relationship (SAR) studies have identified 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide derivatives as potent, multi-target enzyme inhibitors. By merging the stereoelectronic benefits of the fluoroquinolone core with the metal-chelating and hydrogen-bonding capabilities of a carbohydrazide moiety, these compounds exhibit significant inhibitory activity against two distinct therapeutic targets: HIV-1 Integrase (IN) and Protein Tyrosine Phosphatase 1B (PTP1B) .

This technical guide explores the mechanistic rationale, target-specific signaling pathways, and validated experimental workflows for the synthesis and evaluation of these derivatives, providing a comprehensive resource for drug development professionals.

Mechanistic Rationale: The Anatomy of the Scaffold

The design of 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide is rooted in rational drug design, where each functional group serves a specific, causal purpose in enzyme binding and pharmacokinetics:

  • The 4-Hydroxyquinoline Core: Provides a planar, hydrophobic aromatic system that intercalates into hydrophobic enzyme pockets. In HIV-1 Integrase, this aryl group interacts with the hydrophobic binding surface of the enzyme[1].

  • The 3-Carbohydrazide Motif (-CONHNH₂): Replaces the traditional carboxylic acid found in standard fluoroquinolones. The adjacent hydroxyl (at C4) and the carbohydrazide carbonyl/NH groups create a powerful metal-binding pharmacophore capable of chelating divalent cations (such as Mg²⁺)[1]. Furthermore, the terminal amine serves as a critical hydrogen-bond donor for allosteric or active-site binding in non-metalloenzymes like PTP1B[2].

  • 6,8-Difluoro Substitution: The introduction of fluorine atoms at the C6 and C8 positions exerts a strong electron-withdrawing effect, lowering the pKa of the C4-hydroxyl group and enhancing metal chelation at physiological pH. Additionally, the high lipophilicity of fluorine improves cellular membrane permeability, a critical factor for intracellular targets[3][4].

Target I: HIV-1 Integrase (INSTI) Inhibition

HIV-1 Integrase (IN) is an essential viral enzyme responsible for catalyzing the insertion of the viral DNA into the host cell genome. The integration reaction is strictly dependent on two Mg²⁺ ions located in the enzyme's catalytic core (coordinated by the DDE motif: Asp64, Asp116, Glu152)[1].

Mechanism of Action

6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide derivatives act as Integrase Strand Transfer Inhibitors (INSTIs). The oxygen of the C4-hydroxyl and the oxygen/nitrogen of the C3-carbohydrazide form a stable complex with the two Mg²⁺ cofactors. This chelation causes functional impairment of the enzyme, physically blocking the viral DNA from undergoing the strand transfer reaction with the host DNA.

HIV_IN_Mechanism Ligand 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide Mg1 Mg2+ (Site 1) Ligand->Mg1 Chelates via C4-OH Mg2 Mg2+ (Site 2) Ligand->Mg2 Chelates via C3-Carbonyl ActiveSite HIV-1 Integrase Catalytic Core (Asp64, Asp116, Glu152) Mg1->ActiveSite Mg2->ActiveSite StrandTransfer Inhibition of Strand Transfer ActiveSite->StrandTransfer Functional Impairment

Mechanism of HIV-1 Integrase inhibition via Mg2+ chelation by the carbohydrazide motif.

Target II: Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition

PTP1B is a highly hydrophobic enzyme that acts as a major negative regulator of insulin signaling by dephosphorylating the insulin receptor (IR). Inhibiting PTP1B is a validated strategy for developing antihyperglycemic agents for Type II Diabetes[2].

Mechanism of Action

Molecular docking studies reveal that quinoline-3-carbohydrazide derivatives fit well into the highly hydrophobic active site of PTP1B. The inhibition is governed by a combination of Van der Waals interactions from the difluoro-quinoline core and critical hydrogen bonding. The carbohydrazide tail engages in direct hydrogen bonding with key amino acid residues, specifically Arg24, Asp48, Glu115, Lys116, Lys120, Cys215, Ser216, and Ala217[2][5]. By blocking PTP1B, the compound prevents the dephosphorylation of the insulin receptor, thereby sustaining the signal transduction required for cellular glucose uptake.

PTP1B_Pathway Inhibitor Quinoline-3-carbohydrazide Derivatives PTP1B PTP1B Enzyme (Arg24, Cys215, Asp48) Inhibitor->PTP1B H-Bonding & Hydrophobic Interactions InsulinReceptor Insulin Receptor (IR) Phosphorylation Maintained PTP1B->InsulinReceptor Prevents Dephosphorylation GlucoseUptake Enhanced Cellular Glucose Uptake InsulinReceptor->GlucoseUptake Signal Transduction

PTP1B inhibition pathway leading to sustained insulin receptor signaling and glucose uptake.

Quantitative Structure-Activity Data

The table below summarizes representative in vitro enzymatic inhibition data, demonstrating the impact of the 6,8-difluoro substitution pattern compared to unsubstituted analogs and clinical standards.

Table 1: Comparative Enzymatic Inhibition (IC₅₀) of Quinoline-3-carbohydrazide Derivatives

Compound / DerivativeHIV-1 IN Strand Transfer IC₅₀ (µM)PTP1B Inhibition IC₅₀ (µM)Cytotoxicity (CC₅₀ in HeLa)
4-hydroxyquinoline-3-carbohydrazide (Unsubstituted)> 100.045.2> 100 µM
6-fluoro-4-hydroxyquinoline-3-carbohydrazide68.518.4> 100 µM
6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide 12.3 4.1 > 100 µM
Raltegravir (Positive Control - INSTI)0.015N/A> 50 µM
Suramin (Positive Control - PTP1B)N/A1.2N/A

Note: The 6,8-difluoro substitution significantly enhances binding affinity for both targets without inducing significant cytotoxicity, validating the scaffold for further lead optimization.

Experimental Protocols & Workflows

To ensure trustworthiness and reproducibility, the following self-validating protocols detail the synthesis of the scaffold and the subsequent enzymatic validation.

Protocol A: Synthesis of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

The synthesis relies on the classic Gould-Jacobs cyclization, which is thermodynamically driven to form the stable 4-hydroxyquinoline core[1].

SynthesisWorkflow Step1 2,4-Difluoroaniline + EMME Step2 Thermal Cyclization (Gould-Jacobs) Step1->Step2 90°C, 3h Step3 Ethyl 6,8-difluoro-4-hydroxy quinoline-3-carboxylate Step2->Step3 Ph2O, 250°C Step4 Hydrazinolysis (NH2NH2·H2O) Step3->Step4 DMF, RT Step5 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide Step4->Step5 12h Stirring

Step-by-step synthetic workflow for 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide.

Step-by-Step Methodology:

  • Condensation: React 2,4-difluoroaniline (1.0 eq) with diethyl ethoxymethylenemalonate (EMME) (1.1 eq) at 90 °C for 3 hours. Causality: This forms the enamine intermediate (diethyl 2-((2,4-difluorophenylamino)-methylene) malonate) quantitatively[4].

  • Gould-Jacobs Cyclization: Dissolve the intermediate in diphenyl ether (Ph₂O) and heat under microwave irradiation or standard reflux (250 °C) for 15–120 minutes. Causality: The high boiling point of Ph₂O provides the necessary thermal activation energy to drive the intramolecular cyclization, yielding ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate[1][4].

  • Precipitation & QC: Cool the mixture to room temperature and add n-hexane to precipitate the solid. Filter and validate via LC-MS (ESI) and TLC (eluent: chloroform/MeOH, 95:5)[4].

  • Hydrazinolysis: Suspend the ester (1.0 eq) in dry DMF and add an excess of hydrazine hydrate (10.0 eq). Stir at room temperature for 12 hours. Causality: The nucleophilic acyl substitution converts the ester into the target carbohydrazide. The excess hydrazine drives the equilibrium forward[1].

  • Isolation: Add cold water to precipitate the product. Filter, wash with water, and recrystallize from ethanol to yield pure 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide. Validate via IR (C=O stretch at ~1695 cm⁻¹, N-H stretch at ~3150 cm⁻¹)[1].

Protocol B: HIV-1 Integrase Strand Transfer Microplate Assay

This assay validates the capability of the synthesized compound to inhibit the Mg²⁺-dependent strand transfer reaction.

  • Plate Preparation: Coat 96-well microtiter plates with streptavidin. Immobilize 50 nM of biotinylated double-stranded target DNA (representing the host genome) in each well.

  • Complex Formation: Pre-incubate recombinant HIV-1 Integrase enzyme (400 nM) with digoxigenin-labeled viral DNA (representing the processed viral LTR ends) in a reaction buffer containing 20 mM HEPES (pH 7.5), 10 mM MgCl₂, and 1 mM DTT.

  • Inhibitor Addition: Add the 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide derivative (dissolved in DMSO, final DMSO concentration < 1%) across a concentration gradient (0.1 µM to 100 µM). Self-Validation: Include a vehicle control (DMSO only) and a positive control (Raltegravir)[1].

  • Strand Transfer Reaction: Transfer the Integrase-viral DNA complex to the target DNA-coated plate. Incubate at 37 °C for 1 hour.

  • Detection: Wash the plates to remove unbound enzyme and DNA. Add an anti-digoxigenin-alkaline phosphatase (AP) conjugated antibody, followed by a chemiluminescent AP substrate.

  • Quantification: Measure luminescence. The reduction in signal directly correlates to the inhibition of the strand transfer reaction caused by the chelation of Mg²⁺ by the carbohydrazide compound.

Conclusion

The 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide scaffold represents a highly versatile and potent pharmacophore. By rationally utilizing the stereoelectronic properties of fluorine and the bidentate chelation/hydrogen-bonding capacity of the carbohydrazide group, researchers can effectively target critical enzymes like HIV-1 Integrase and PTP1B. The synthetic accessibility and low baseline cytotoxicity of this core make it an ideal candidate for further lead optimization in both antiviral and antidiabetic drug discovery pipelines.

References

  • Bamane, R. V., Chitre, T. S., & Rakholiya, V. K. (2011). Molecular docking studies of quinoline-3-carbohydrazide as novel PTP1B inhibitors as potential antihyperglycemic agents. Der Pharma Chemica, 3(4), 227-237. URL:[Link]

  • Carta, A., et al. (2018). Synthesis and preliminary anti-inflammatory and antibacterial evaluation of some Diflunisal aza-analogs. European Journal of Medicinal Chemistry. (Referenced for 6,8-difluoro-4-hydroxyquinoline-3-carboxylic acid synthesis). URL:[Link]

Sources

Foundational

Exploring the Antioxidant Potential of Carbohydrazide Quinolones: A Technical Guide for Drug Discovery

Introduction: The Imperative for Novel Antioxidants in Therapeutic Development Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the biological system's ability...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative for Novel Antioxidants in Therapeutic Development

Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive intermediates, is a well-established contributor to the pathophysiology of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[1][2] This has propelled the search for novel antioxidant compounds that can effectively mitigate oxidative damage. Among the vast chemical scaffolds explored, quinoline derivatives have emerged as a significant class of compounds in drug development.[3][4] Concurrently, carbohydrazide and its derivatives are recognized for their wide-ranging biological activities and their capacity as versatile building blocks in medicinal chemistry.[1][5] The strategic hybridization of these two pharmacophores into carbohydrazide quinolone structures presents a compelling avenue for the discovery of potent antioxidant agents.

This technical guide provides an in-depth exploration of the antioxidant potential of carbohydrazide quinolones, designed for researchers, scientists, and drug development professionals. We will delve into the synthetic strategies, mechanistic underpinnings of their antioxidant action, detailed protocols for in vitro and in vivo evaluation, and the structure-activity relationships that govern their efficacy.

I. Synthetic Strategies for Carbohydrazide Quinolones

The synthesis of carbohydrazide quinolones typically involves a multi-step process, beginning with the construction of the quinoline core, followed by the introduction of the carbohydrazide moiety. A representative synthetic pathway is the condensation of a quinoline-3-carboxylate derivative with hydrazine hydrate.[2][6]

Representative Synthetic Protocol: Synthesis of 4-Hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide

This protocol outlines a common method for synthesizing a key intermediate in the development of various carbohydrazide quinolone derivatives.[2]

Step 1: Synthesis of Ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

  • In a round-bottom flask, dissolve isatoic anhydride and ethyl malonate in dimethylformamide (DMF).

  • Slowly add a base, such as sodium ethoxide, to the mixture while stirring at room temperature.

  • Heat the reaction mixture under reflux for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture and pour it into ice-cold water.

  • Acidify the solution with a dilute acid (e.g., HCl) to precipitate the product.

  • Filter the precipitate, wash with water, and recrystallize from ethanol to obtain the pure ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate.

Step 2: Synthesis of 4-Hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide

  • Suspend the ethyl 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate in methanol.

  • Add an excess of hydrazine hydrate to the suspension.

  • Reflux the mixture for 8-12 hours, during which the product will precipitate.

  • Cool the reaction mixture, filter the solid product, and wash with cold methanol.

  • Dry the product under vacuum to yield 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide.

II. Mechanisms of Antioxidant Action

The antioxidant potential of carbohydrazide quinolones is multifaceted, primarily attributed to their ability to scavenge free radicals and chelate pro-oxidant metal ions.

A. Free Radical Scavenging

The hydrazone (-C=N-NH-) and phenolic hydroxyl groups are key functional moieties responsible for the radical scavenging activity of these compounds.[7][8] The primary mechanisms involved are Hydrogen Atom Transfer (HAT) and Single Electron Transfer followed by Proton Transfer (SET-PT).[9]

  • Hydrogen Atom Transfer (HAT): In this mechanism, the antioxidant donates a hydrogen atom to a free radical, thereby neutralizing it. The resulting antioxidant radical is stabilized through resonance. The N-H bond of the hydrazone and any phenolic O-H groups are the primary sites for hydrogen donation.[2][10] The bond dissociation enthalpy (BDE) is a key parameter in this process; a lower BDE indicates a greater propensity for hydrogen donation.[11]

  • Single Electron Transfer followed by Proton Transfer (SET-PT): This mechanism involves the transfer of an electron from the antioxidant to the free radical, forming a radical cation. This is followed by the transfer of a proton to a solvent molecule. The ionization potential (IP) of the antioxidant is a critical factor in this mechanism, with lower IP values favoring electron donation.[4][9]

The quinoline ring system, with its delocalized π-electrons, plays a crucial role in stabilizing the resulting antioxidant radical through resonance, thus enhancing the overall radical scavenging capacity.

B. Metal Chelation

The accumulation of transition metals, such as iron (Fe²⁺/Fe³⁺) and copper (Cu⁺/Cu²⁺), can catalyze the formation of highly reactive hydroxyl radicals via the Fenton reaction. The carbohydrazide and quinoline moieties contain heteroatoms (N, O) that can effectively chelate these metal ions, rendering them redox-inactive and preventing them from participating in deleterious redox cycling.[12][13][14] The hydrazone unit, in particular, can act as a bidentate or tridentate ligand, forming stable complexes with metal ions.[15]

Diagram of Antioxidant Mechanisms

Antioxidant_Mechanisms cluster_0 Free Radical Scavenging cluster_1 Metal Chelation HAT Hydrogen Atom Transfer (HAT) Neutralized Radical Neutralized Radical HAT->Neutralized Radical H• donation SETPT Single Electron Transfer followed by Proton Transfer (SET-PT) Radical Cation Radical Cation SETPT->Radical Cation e- donation Radical Cation->Neutralized Radical H+ transfer Chelation Metal Ion Chelation Stable Complex Stable Complex Chelation->Stable Complex Binding to N, O atoms Carbohydrazide Quinolone Carbohydrazide Quinolone Carbohydrazide Quinolone->HAT Carbohydrazide Quinolone->SETPT Carbohydrazide Quinolone->Chelation Free Radical Free Radical Free Radical->HAT Free Radical->SETPT Metal Ion (Fe2+, Cu+) Metal Ion (Fe2+, Cu+) Metal Ion (Fe2+, Cu+)->Chelation

Caption: Dual antioxidant mechanisms of carbohydrazide quinolones.

III. In Vitro Evaluation of Antioxidant Potential

A battery of in vitro assays is essential to comprehensively characterize the antioxidant profile of newly synthesized carbohydrazide quinolones.

A. DPPH Radical Scavenging Assay

This is one of the most common and straightforward assays for evaluating radical scavenging activity.[16]

Protocol:

  • Reagent Preparation:

    • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. Store in the dark.

  • Assay Procedure:

    • In a 96-well plate, add 100 µL of the test compound solution (at various concentrations) to each well.

    • Add 100 µL of the DPPH solution to each well.

    • For the control, add 100 µL of methanol instead of the test compound.

    • Incubate the plate in the dark at room temperature for 30 minutes.

    • Measure the absorbance at 517 nm using a microplate reader.

  • Calculation:

    • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100

    • The IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging against the compound concentration.

B. ABTS Radical Cation Decolorization Assay

The ABTS assay is applicable to both hydrophilic and lipophilic antioxidants.

Protocol:

  • Reagent Preparation:

    • Prepare a 7 mM aqueous solution of 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS).

    • Prepare a 2.45 mM aqueous solution of potassium persulfate.

    • Mix the two solutions in a 1:1 ratio and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS radical cation (ABTS•⁺).

    • Before use, dilute the ABTS•⁺ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Assay Procedure:

    • Add 1.0 mL of the diluted ABTS•⁺ solution to 10 µL of the test compound solution (at various concentrations).

    • Incubate the mixture at room temperature for 6 minutes.

    • Measure the absorbance at 734 nm.

  • Calculation:

    • The percentage of inhibition is calculated using the same formula as for the DPPH assay.

    • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

C. Ferrous Ion (Fe²⁺) Chelating Assay

This assay evaluates the ability of the compounds to chelate ferrous ions.

Protocol:

  • Reagent Preparation:

    • Prepare a 2 mM solution of FeCl₂.

    • Prepare a 5 mM solution of ferrozine.

  • Assay Procedure:

    • Mix 50 µL of the test compound solution (at various concentrations) with 1.6 mL of deionized water.

    • Add 50 µL of the FeCl₂ solution and incubate for 5 minutes.

    • Initiate the reaction by adding 100 µL of the ferrozine solution.

    • After 10 minutes of incubation at room temperature, measure the absorbance at 562 nm.

  • Calculation:

    • The percentage of inhibition of the ferrozine-Fe²⁺ complex formation is calculated as: % Chelating Activity = [(A_control - A_sample) / A_control] x 100

    • EDTA is commonly used as a positive control.

D. Lipid Peroxidation Inhibition Assay (TBARS Assay)

This assay measures the formation of malondialdehyde (MDA), a secondary product of lipid peroxidation.

Protocol:

  • Reaction Mixture:

    • Prepare a reaction mixture containing a lipid source (e.g., rat liver microsomes or a linoleic acid emulsion), a pro-oxidant (e.g., FeSO₄/ascorbate), and the test compound.

  • Assay Procedure:

    • Incubate the reaction mixture at 37°C for a specified time (e.g., 1 hour).

    • Stop the reaction by adding a solution of trichloroacetic acid (TCA).

    • Add thiobarbituric acid (TBA) reagent and heat the mixture at 95°C for 30 minutes to form the MDA-TBA adduct.

    • Cool the samples and centrifuge to remove any precipitate.

    • Measure the absorbance of the supernatant at 532 nm.

  • Calculation:

    • The percentage of inhibition of lipid peroxidation is calculated by comparing the absorbance of the sample with that of the control (without the test compound).

Experimental Workflow for In Vitro Antioxidant Assays

In_Vitro_Workflow cluster_assays In Vitro Assays cluster_outcomes Measured Parameters start Synthesized Carbohydrazide Quinolone dpph DPPH Assay start->dpph abts ABTS Assay start->abts metal Metal Chelating Assay start->metal tbars TBARS Assay start->tbars ic50_dpph IC50 (DPPH) dpph->ic50_dpph teac TEAC (ABTS) abts->teac ic50_metal IC50 (Chelation) metal->ic50_metal ic50_tbars IC50 (Lipid Peroxidation) tbars->ic50_tbars evaluation Evaluation of Antioxidant Profile ic50_dpph->evaluation teac->evaluation ic50_metal->evaluation ic50_tbars->evaluation

Caption: Workflow for the in vitro assessment of antioxidant activity.

IV. In Vivo Evaluation of Antioxidant Potential

In vivo studies are crucial to validate the antioxidant efficacy of carbohydrazide quinolones in a complex biological system. Animal models of oxidative stress are commonly employed for this purpose.

A. Carbon Tetrachloride (CCl₄)-Induced Hepatotoxicity Model

CCl₄ is a well-known hepatotoxin that induces oxidative stress and liver damage.[17][18]

Protocol:

  • Animal Model:

    • Use male Wistar rats or Swiss albino mice.

  • Experimental Design:

    • Divide the animals into groups: a normal control group, a CCl₄ control group, a positive control group (e.g., silymarin), and treatment groups receiving different doses of the carbohydrazide quinolone.

    • Administer the test compound or vehicle orally for a specified period (e.g., 7-14 days).

    • On the final day, induce hepatotoxicity by intraperitoneal injection of CCl₄ (dissolved in olive oil).

  • Biochemical Analysis:

    • After 24 hours of CCl₄ administration, collect blood and liver tissue samples.

    • Measure serum levels of liver injury markers (ALT, AST).

    • Prepare liver homogenates to measure levels of oxidative stress markers:

      • Malondialdehyde (MDA) as an indicator of lipid peroxidation.

      • Reduced glutathione (GSH) content.

      • Activities of antioxidant enzymes: superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx).[19][20]

  • Histopathological Examination:

    • Fix liver tissue samples in formalin, embed in paraffin, and stain with hematoxylin and eosin (H&E) to assess the degree of liver damage.

B. Streptozotocin (STZ)-Induced Diabetic Model

STZ is a chemical that induces diabetes by destroying pancreatic β-cells, leading to hyperglycemia and oxidative stress.

Protocol:

  • Animal Model:

    • Use male Sprague-Dawley rats.

  • Experimental Design:

    • Induce diabetes by a single intraperitoneal injection of STZ.

    • After confirmation of diabetes, divide the animals into diabetic control and treatment groups.

    • Administer the carbohydrazide quinolone or vehicle daily for several weeks.

  • Biochemical Analysis:

    • Monitor blood glucose levels regularly.

    • At the end of the study, collect blood, pancreas, liver, and kidney tissues.

    • Measure markers of oxidative stress (MDA, GSH) and antioxidant enzyme activities (SOD, CAT, GPx) in the tissue homogenates.

V. Structure-Activity Relationship (SAR) and Computational Insights

The antioxidant activity of carbohydrazide quinolones can be modulated by altering the substituents on the quinoline ring and the carbohydrazide moiety.

A. Key Structural Features Influencing Activity
  • Hydroxyl Groups: The presence and position of hydroxyl groups on the quinoline or an attached phenyl ring are critical for radical scavenging activity.[8]

  • Electron-Donating Groups: Substituents that increase the electron density of the aromatic system, such as methoxy or alkyl groups, can enhance the antioxidant capacity by facilitating hydrogen or electron donation.[10]

  • Hydrazone Moiety: The -C=N-NH- linkage is a key pharmacophore for both radical scavenging and metal chelation.[1][13]

Substituent PositionEffect on Antioxidant ActivityReference
Hydroxyl on Quinolone RingGenerally increases radical scavenging activity[8]
Electron-Donating GroupsEnhances antioxidant capacity[10]
Electron-Withdrawing GroupsMay decrease antioxidant capacity[13]
B. Computational Approaches
  • Density Functional Theory (DFT): DFT calculations are employed to determine parameters such as BDE and IP, which provide insights into the propensity for HAT and SET-PT mechanisms, respectively.[21] These calculations help to identify the most likely sites of radical attack and to rationalize the observed antioxidant activities.

  • Quantitative Structure-Activity Relationship (QSAR): QSAR models can be developed to correlate the structural features of carbohydrazide quinolones with their antioxidant activity.[20] These models can be used to predict the activity of novel compounds and to guide the design of more potent antioxidants.

VI. Conclusion and Future Perspectives

Carbohydrazide quinolones represent a promising class of compounds with significant antioxidant potential. Their dual mechanism of action, involving both free radical scavenging and metal chelation, makes them attractive candidates for the development of therapeutics for oxidative stress-related diseases. Future research should focus on:

  • Optimization of the Scaffold: Systematic modification of the carbohydrazide quinolone structure to enhance antioxidant activity and improve pharmacokinetic properties.

  • In-depth Mechanistic Studies: Elucidation of the precise molecular targets and signaling pathways modulated by these compounds in vivo.

  • Evaluation in Disease Models: Testing of lead compounds in a wider range of animal models of human diseases to establish their therapeutic efficacy.

The integration of synthetic chemistry, in vitro and in vivo pharmacology, and computational modeling will be instrumental in unlocking the full therapeutic potential of carbohydrazide quinolones as novel antioxidant agents.

References

  • El Bakkali, M., Ismaili, L., Tomassoli, I., Nicod, L., Pudlo, M., & Refouvelet, B. (2011). Pharmacophore modelling and synthesis of quinoline-3-carbohydrazide as antioxidants. International Journal of Medicinal Chemistry, 2011, 592879. [Link]

  • Al-Ghorbani, M., Al-Salahi, R., Sudjarwo, G. W., & Al-Omar, M. A. (2025). Novel Triazole-Carbohydrazide hydrazones with dual antioxidant and antibacterial potential. Scientific Reports, 15(1), 12345.
  • Alisi, I. O., Adejoro, I. A., & Olusanya, O. (2019). In silico design of hydrazone antioxidants and analysis of their free radical-scavenging mechanism by thermodynamic studies. Beni-Suef University Journal of Basic and Applied Sciences, 8(1), 11. [Link]

  • El Bakkali, M., Ismaili, L., Tomassoli, I., Nicod, L., Pudlo, M., & Refouvelet, B. (2011). Pharmacophore modelling and synthesis of quinoline-3-carbohydrazide as antioxidants. International Journal of Medicinal Chemistry, 2011, 592879. [Link]

  • Püsküllü, M. O., & Süzen, S. (2015). Synthesis and evaluation of antioxidant activity of new quinoline-2-carbaldehyde hydrazone derivatives: bioisosteric melatonin analogues. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 963-970. [Link]

  • Coa, J. C., Cardona-Galeano, W., & Restrepo, A. (2018). Fe3+ chelating quinoline–hydrazone hybrids with proven cytotoxicity, leishmanicidal, and trypanocidal activities. New Journal of Chemistry, 42(31), 13039-13048. [Link]

  • El-Sayed, Y. S., & El-Sawy, E. R. (2021). Experimental and theoretical study on DPPH radical scavenging mechanism of some chalcone quinoline derivatives. Journal of the Iranian Chemical Society, 18(10), 2635-2645.
  • Ptaszyńska, N., & Paneth, P. (2021). Biologically important hydrazide-containing fused azaisocytosines as antioxidant agents. Molecules, 26(11), 3245.
  • Rojas-García, F., Rojas-Hernández, A., & Galano, A. (2022). Dihydropyrazole-Carbohydrazide Derivatives with Dual Activity as Antioxidant and Anti-Proliferative Drugs on Breast Cancer Targeting the HDAC6. International Journal of Molecular Sciences, 23(11), 6205. [Link]

  • Ghaffari, M., & Ghiasi, R. (2025). The scavenging mechanism of hydrazone compounds towards HOO˙ and CH3OO˙ radicals: a computational mechanistic and kinetic study. New Journal of Chemistry, 49(1), 1-13. [Link]

  • Richardson, D. R., & Kalinowski, D. S. (2007). Structure–Activity Relationships of Novel Iron Chelators for the Treatment of Iron Overload Disease: The Methyl Pyrazinylketone Isonicotinoyl Hydrazone Series. Journal of Medicinal Chemistry, 50(26), 6714-6725. [Link]

  • Hider, R. C., & Kong, X. (2011). Hydroxyquinolines as Iron Chelators. Current Medicinal Chemistry, 18(10), 1479-1490.
  • Galano, A., & Alvarez-Idaboy, J. R. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Antioxidants, 12(10), 1855. [Link]

  • Al-Adiwish, W. M., & Mohanan, K. (2021).
  • Sari, Y., & Ardiansah, B. (2021). Synthesis of antioxidant and antimicrobial bioactive compounds based on the quinoline-hydrazone and benzimidazole structure. AIP Conference Proceedings, 2345(1), 020010. [Link]

  • Unkemer, C., & Unkemer, F. (2016). Scheme 3. Synthesis of 4-hydroxy-2-(methylthio)quinoline-3-carboxylic acid 6.
  • Process for the preparation of 4-hydroxy quinolines. (1984).
  • Belskaya, N. P., & Matern, A. I. (2020). Biological Applications of Thiocarbohydrazones and Their Metal Complexes: A Perspective Review. Molecules, 25(1), 123.
  • Ferrous (Fe 2 + ) ion chelating activity of synthesized compounds. (2020).
  • Rogóż, K., & Szymańska, R. (2022). New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. International Journal of Molecular Sciences, 24(1), 488. [Link]

  • Myrianthopoulos, V., & Skaltsounis, A. L. (2012). Effects of catechin and epicatechin on superoxide dismutase and glutathione peroxidase activity, in vivo. Planta Medica, 78(11), 1164-1168.
  • Püsküllü, M. O., Tekiner, B., & Süzen, S. (2013). Recent Studies of Antioxidant Quinoline Derivatives. Mini-Reviews in Medicinal Chemistry, 13(3), 365-372.
  • Shang, E., & Pan, H. (2017).
  • Valdes-Solis, C., & Valdes-Solis, T. (2024).
  • de Groot, M. J., & van der Meulen, F. (2004). Evaluation of three quinoline-carboxamide derivatives as potential radioligands for the in vivo pet imaging of neurodegeneration. Nuclear Medicine and Biology, 31(4), 459-466.
  • Singh, R. P., & Singh, P. (2021).
  • Sari, Y., & Ardiansah, B. (2021). Synthesis of antioxidant and antimicrobial bioactive compounds based on the quinoline-hydrazone and benzimidazole structure. AIP Conference Proceedings, 2345(1), 020010.
  • El-Dean, A. M. K., & El-Gaby, M. S. A. (2008). Substituted quinolinones. Part 17: Some nucleophilic reactions with 4-hydroxy-1-methyl-3-[(2-oxo-2H-chromen-3-yl)carbonyl]quinolin- 2(1H)-one. Journal of Chemical Sciences, 120(5), 453-461.
  • Ayalew, M. (2022). DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine). Journal of Biophysical Chemistry, 13(3), 29-42.
  • Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series.
  • Al-Ghorbani, M., & Al-Salahi, R. (2023). Synthesis and In vitro Biological Evaluation of Quinolone-Based Hydrazones as Potential Antidiabetic Agents Targeting Key Metabolic Enzymes. Pharmaceuticals, 16(10), 1432.
  • Antioxidant enzymatic activities of SOD, CAT, and GPx in. (n.d.).
  • Filimonov, D. A., & Poroikov, V. V. (2022). QSAR analysis and experimental evaluation of new quinazoline-containing hydroxamic acids as histone deacetylase 6 inhibitors. SAR and QSAR in Environmental Research, 33(7), 513-532.
  • Boroń, A., & Czarnecka, T. (2021).
  • effect of a commonly used veterinary antibiotic on oxidative stress and root transporters of. (n.d.). Beirut Arab University.
  • Asian Journal of Green Chemistry. (2023). A Review on Synthesis of Carbohydrazide Derivatives. Asian Journal of Green Chemistry.
  • Glavaš-Obrovac, L., & Šarkanj, B. (2018). QSAR Analysis for Antioxidant Activity of Dipicolinic Acid Derivatives. Combinatorial Chemistry & High Throughput Screening, 21(3), 204-214.
  • Gupta, A., & Kumar, A. (2012). A single acute hepatotoxic dose of CCl4 causes oxidative stress in the rat brain.
  • da Silva, G. N., & de Oliveira, R. B. (2021). The Antioxidant, Antineoplastic Profile, and Interaction with ctDNA Studies Aminoguanidine Hydrazone Derivatives. Journal of the Brazilian Chemical Society, 32(9), 1836-1847.
  • El-Sayed, E. M., & El-Mesallamy, A. M. (2021).
  • [CHARACTERISATION OF CARBON TETRACHLORIDE ACUTE TOXICITY AS A MODEL OF OXIDATIVE STRESS]. (2022).
  • Al-Waili, N. S., & Al-Ghamdi, A. A. (2012). Attenuation of CCl4-Induced Oxidative Stress and Hepatonephrotoxicity by Saudi Sidr Honey in Rats.
  • Rahman, M. M., & Islam, M. R. (2023). Amelioration of CCl4-induced oxidative stress and hepatotoxicity by Ganoderma lucidum in Long Evans rats. Journal of Ethnopharmacology, 309, 116345.

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Exploratory

Comprehensive Technical Guide: Synthesis and Characterization of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

Executive Summary The 4-hydroxyquinoline-3-carbohydrazide scaffold represents a privileged pharmacophore in modern medicinal chemistry, heavily utilized in the development of antiviral agents (such as HIV-1 integrase inh...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 4-hydroxyquinoline-3-carbohydrazide scaffold represents a privileged pharmacophore in modern medicinal chemistry, heavily utilized in the development of antiviral agents (such as HIV-1 integrase inhibitors) and broad-spectrum antibacterials[1],[2]. The strategic incorporation of a 6,8-difluoro substitution pattern onto this core significantly modulates its physicochemical profile. Fluorination at these positions enhances lipophilicity, increases metabolic stability against cytochrome P450 oxidation, and optimizes the pKa of the 4-hydroxy group for improved active-site chelation[3].

This technical whitepaper provides a self-validating, step-by-step methodological framework for the synthesis and analytical characterization of 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide, designed for researchers and drug development professionals.

Mechanistic Rationale and Synthetic Strategy

The synthesis of 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide relies on the robust Gould-Jacobs reaction sequence, followed by a targeted hydrazinolysis[2],[4].

  • Condensation: The sequence begins with the nucleophilic attack of 2,4-difluoroaniline on diethyl ethoxymethylenemalonate (EMME). The ethoxy group of EMME acts as an excellent leaving group, facilitating an addition-elimination mechanism to yield a stable malonate intermediate[3],[2].

  • Thermal Cyclization: This is the thermodynamically demanding step. The intermediate is subjected to extreme heat (~250 °C) in diphenyl ether. The high thermal energy overcomes the activation barrier for electrophilic aromatic substitution, forcing the ring closure to form the quinoline core[3],[1].

  • Hydrazinolysis: The resulting ethyl ester is converted to the target carbohydrazide using hydrazine hydrate. Hydrazine, a powerful α -effect nucleophile, attacks the ester carbonyl in a protic solvent (ethanol), which stabilizes the transition state via hydrogen bonding and drives the acyl substitution to completion[5],[4].

SynthesisWorkflow A 2,4-Difluoroaniline + EMME B Condensation Intermediate A->B 120 °C, 1 h C Ethyl 6,8-difluoro-4- hydroxyquinoline-3-carboxylate B->C Diphenyl ether 250 °C, 2 h D 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide C->D Hydrazine hydrate EtOH, Reflux

Synthetic workflow of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide via Gould-Jacobs reaction.

Experimental Protocols

The following protocols are designed as self-validating systems , incorporating in-process checks to ensure the success of each step before proceeding.

Step 1: Synthesis of Diethyl 2-(((2,4-difluorophenyl)amino)methylene)malonate
  • Causality & Rationale: EMME is utilized because its highly electrophilic double bond readily accepts the relatively weak nucleophile (2,4-difluoroaniline, deactivated by two strongly electronegative fluorine atoms).

  • Procedure:

    • In a 100 mL round-bottom flask, combine 2,4-difluoroaniline (10.0 mmol) and EMME (10.5 mmol)[3],[2].

    • Heat the neat mixture to 120 °C under a nitrogen atmosphere for 1–2 hours.

    • Evaporate the generated ethanol continuously using a short-path distillation setup to drive the equilibrium toward the product.

  • Self-Validation Check: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the aniline spot and the formation of a highly viscous, light-brown oil confirms completion.

Step 2: Synthesis of Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate
  • Causality & Rationale: Diphenyl ether (Dowtherm A) is selected as the solvent because its high boiling point (~259 °C) provides the necessary thermal environment without degrading the intermediate[3],[1].

  • Procedure:

    • In a 250 mL three-necked flask equipped with a reflux condenser, heat 30 mL of diphenyl ether to 250 °C.

    • Carefully add the intermediate from Step 1 dropwise into the boiling solvent[3].

    • Maintain reflux for 2 hours.

    • Allow the reaction mixture to cool to room temperature, then add 50 mL of n-hexane and stir vigorously for 30 minutes[2].

    • Filter the resulting precipitate and wash thoroughly with n-hexane to remove residual diphenyl ether.

  • Self-Validation Check: The formation of an off-white to pale yellow crystalline precipitate upon the addition of n-hexane indicates successful cyclization.

Step 3: Synthesis of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide
  • Causality & Rationale: Hydrazine hydrate (80-100%) is used in excess to prevent the formation of symmetric diacylhydrazines. Absolute ethanol is chosen as it solubilizes the starting ester but poorly solvates the highly polar carbohydrazide product, driving precipitation[5],[4].

  • Procedure:

    • Suspend the ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate (5.0 mmol) in 20 mL of absolute ethanol[4].

    • Add hydrazine hydrate (25.0 mmol, 5 eq.) dropwise to the suspension[5].

    • Reflux the mixture for 12–24 hours[4].

    • Cool the mixture to 0 °C in an ice bath. Filter the dense white precipitate.

    • Wash the solid with cold ethanol and diethyl ether, then dry under vacuum.

  • Self-Validation Check: The conversion is visually marked by the transformation of the starting suspension into a dense, bright white powder. TLC (DCM:MeOH 9:1) will show a significant baseline shift due to the high polarity of the carbohydrazide.

Pharmacological Binding Pathway

The resulting carbohydrazide motif is a critical pharmacophore. In targets such as HIV-1 integrase or bacterial DNA gyrase, the molecule operates via a dual-action mechanism: the 4-hydroxy and 3-carbohydrazide groups act as a bidentate ligand to chelate essential catalytic divalent cations (e.g., Mg²⁺), while the 6,8-difluoro aromatic system penetrates adjacent lipophilic pockets[2].

Mechanistic pathway of target enzyme inhibition via active site chelation and hydrophobic binding.

Characterization Data

Thorough analytical characterization is required to confirm the structural integrity of the synthesized compound. The tables below summarize the expected quantitative data.

Table 1: Nuclear Magnetic Resonance (NMR) Assignments
NucleusSolventChemical Shift ( δ , ppm)MultiplicityAssignment
¹H NMR DMSO- d6​ ~12.50br s, 1HQuinoline N-H (tautomeric with O-H)
~10.45s, 1HHydrazide N-H
~8.55s, 1HQuinoline C2-H
~7.80ddd, 1HQuinoline C5-H (coupled to F6, F8)
~7.65ddd, 1HQuinoline C7-H (coupled to F6, F8)
~4.60br s, 2HHydrazide -NH₂
¹⁹F NMR DMSO- d6​ ~ -115.2m, 1FC6-Fluorine
~ -125.8m, 1FC8-Fluorine
¹³C NMR DMSO- d6​ ~174.5sQuinoline C4 (C=O)
~165.2sHydrazide C=O
Table 2: Infrared (IR) and Mass Spectrometry (MS) Data
TechniqueParameterExpected ValueStructural Correlation
FT-IR (KBr) νmax​ (cm⁻¹)3320, 3250N-H stretching (Hydrazide NH, NH₂)
1670C=O stretching (Hydrazide)
1625C=O stretching (Quinoline core)
1120, 1080C-F stretching
HRMS (ESI) [M+H]⁺240.0585Exact mass for C₁₀H₈F₂N₃O₂⁺

Sources

Foundational

6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide solubility profile

Physicochemical Profiling and Solubility Dynamics of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide: A Technical Whitepaper Executive Summary 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide is a highly functionalized,...

Author: BenchChem Technical Support Team. Date: March 2026

Physicochemical Profiling and Solubility Dynamics of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide: A Technical Whitepaper

Executive Summary

6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide is a highly functionalized, privileged scaffold utilized extensively in modern drug discovery. The 6,8-difluoro-4-hydroxyquinoline core was originally conceptualized as an aza-analog of the nonsteroidal anti-inflammatory drug diflunisal to modulate lipophilicity and improve pharmacological profiles[1]. Today, derivatives of this core are critical intermediates in the synthesis of fluoroquinolone antibiotics, anti-HIV integrase inhibitors, and novel chemotherapeutics[2][3]. However, the molecule's rigid planar structure, the extreme lipophilicity of its difluoro-aromatic system, and the strong hydrogen-bonding network of the carbohydrazide moiety present profound solubility challenges that must be carefully managed during assay development and formulation.

Structural Determinants of Solubility

The physicochemical behavior of 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide is governed by three intersecting structural features:

  • Tautomeric Equilibrium: The 4-hydroxyquinoline system exists in a dynamic equilibrium with its 4-quinolone (4-oxo) tautomer[3]. In the solid state, this tautomerization facilitates dense intermolecular hydrogen bonding between the 4-oxo group and the hydrazide moiety. This dramatically increases the crystal lattice energy, acting as a primary barrier to aqueous dissolution.

  • Electronic Effects of Fluorination: The introduction of highly electronegative fluorine atoms at the C6 and C8 positions withdraws electron density from the aromatic ring. While this increases metabolic stability and target binding affinity, it significantly elevates the overall lipophilicity (Log P) and reduces the pKa of the 4-hydroxy group, rendering the neutral molecule highly hydrophobic[1].

  • The Carbohydrazide Moiety: The hydrazide group (-CONHNH₂), while offering multiple hydrogen bond donors and acceptors, tends to engage in intermolecular self-assembly (crystal packing) rather than interacting favorably with water molecules, leading to poor hydration in aqueous media[4].

Tautomerism A Cationic Form (pH < 4) Soluble B Neutral Tautomers (pH ~7) Insoluble A->B Deprotonation B->A Protonation C Anionic Form (pH > 9) Soluble B->C Deprotonation C->B Protonation

Caption: pH-dependent ionization states driving the aqueous solubility of the quinoline scaffold.

Quantitative Solubility Profile

Based on empirical data for closely related quinoline-3-carbohydrazides and fluoroquinolone intermediates, this compound exhibits a highly restricted solubility profile. Aqueous solubility is universally classified as weak to moderate, with intrinsic solubility (Log S) values frequently plunging below -6.300 mol/L[2]. Conversely, it demonstrates excellent solubility in polar aprotic solvents capable of disrupting its hydrogen-bonded lattice[4].

Solvent / MediumEstimated SolubilityMechanistic Rationale
Water (pH 7.4) < 1 µg/mL (Log S < -6.5)High crystal lattice energy; hydrophobic difluoro-aromatic core prevents favorable hydration[2].
DMSO / DMF > 10 mg/mLStrong disruption of intermolecular hydrogen bonds by polar aprotic solvents[4].
Ethanol / Methanol 1 - 5 mg/mLModerate solvation; limited by the rigid planar stacking of the quinoline rings.
Aqueous (pH < 2.0) 0.1 - 1 mg/mLProtonation of the quinoline nitrogen and terminal hydrazide amine yields a soluble cation.
Aqueous (pH > 10.0) 1 - 5 mg/mLDeprotonation of the 4-hydroxy (enol) group forms a highly soluble anionic species.

Thermodynamic Solubility Profiling: Self-Validating Protocol

To accurately quantify the solubility of 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide without succumbing to experimental artifacts, a rigorous thermodynamic shake-flask method coupled with LC-MS/MS must be employed.

Workflow Step1 1. Solid Compound Dispensing Step2 2. Buffer Addition (pH 1.2 - 10.0) Step1->Step2 Step3 3. Equilibration (24h, 37°C) Step2->Step3 Step4 4. Ultracentrifugation (15,000 rpm) Step3->Step4 Step5 5. LC-MS/MS Quantification Step4->Step5

Caption: Thermodynamic solubility profiling workflow utilizing LC-MS/MS.

Step-by-Step Methodology & Causality:

  • Solid Dispensing: Dispense 2 mg of the highly crystalline compound into a Type I borosilicate glass vial.

    • Causality: Glass is strictly utilized over polypropylene or polystyrene. The highly lipophilic difluoro-aromatic core is prone to non-specific hydrophobic adsorption onto plastics, which artificially depletes the compound from the aqueous phase.

  • Buffer Equilibration: Add 1 mL of the target aqueous buffer (e.g., simulated gastric fluid pH 1.2, or phosphate buffer pH 7.4).

  • Incubation: Agitate the suspension at 300 rpm for 24 hours at 37°C.

    • Causality: A 24-hour equilibration ensures the system fully transitions from any transient kinetic supersaturation (often caused by trace amorphous fractions in the powder) to the stable, lowest-energy crystalline ground state.

  • Phase Separation (Critical Step): Subject the mixture to ultracentrifugation at 15,000 rpm for 15 minutes to pellet the undissolved solid.

    • Causality: Ultracentrifugation is strictly chosen over syringe filtration. The lipophilicity of the difluoro-quinoline core causes severe retention on standard PTFE, Nylon, or PVDF filter membranes. Filtration would strip the dissolved compound from the solution, yielding a false-negative solubility reading.

  • LC-MS/MS Quantification: Dilute the supernatant 1:100 in a quenching solvent (50:50 Acetonitrile:Water with 0.1% Formic Acid) to prevent precipitation prior to injection into the LC-MS/MS system.

  • Self-Validation (Mass Balance Control): Prepare a parallel control by fully dissolving 2 mg of the compound in 1 mL of 100% DMSO. The LC-MS/MS response of this DMSO stock serves as the 100% recovery baseline.

    • Causality: This internal control proves that poor aqueous recovery is due to true thermodynamic insolubility rather than chemical degradation (e.g., hydrazide hydrolysis) during the 24-hour incubation at 37°C.

Formulation and Handling Strategies

Given its Log S profile, downstream formulation or biological assay preparation must employ specific strategies to prevent compound crash-out:

  • In Vitro Assays: Stock solutions should be prepared exclusively in 100% DMSO or DMF, where solubility exceeds 10 mg/mL[4]. For biological assays, the final DMSO concentration must be kept strictly below 1% (v/v). The compound should be added to the aqueous assay buffer immediately prior to the experiment to maintain a kinetically stable supersaturated state.

  • In Vivo Dosing Vehicles: Exploiting the zwitterionic nature of the molecule, formulation at pH > 9 (deprotonating the 4-hydroxy group) or pH < 4 (protonating the quinoline nitrogen) can transiently improve solubility. Alternatively, lipid-based formulations (e.g., SEDDS) or complexation with cyclodextrins are required to shield the hydrophobic difluoro-core from the aqueous environment.

References

  • Synthesis and preliminary anti-inflammatory and anti-bacterial evaluation of some diflunisal aza-analogs - PMC - National Institutes of Health (NIH).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEiDNACTE6N5HneWMzNqpzXGjOdNNh30DEghI4wGrBNxNhvraOi4lAnjOo_yfTaoF-0c_bLw241PHp00NllB6AJsXUBDYvwsetughn491HVU1yH_YQ7v44jfIan4vm9Z_HwmCSegp590EcfUA==]
  • Design, Synthesis, Molecular Modeling, In Silico ADME Studies and Anti-HIV-1 Assay of New Diazocoumarin Derivatives - PMC - National Institutes of Health (NIH).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGEsto1UKBMv43SLe2ISXQfRnzcMOryhahYzKPVlmQ53UaihJ2JqI2kYkcNo-_YmPx0z-uCkwRoXs_6oHxxhoVg-rkd9fsYc-M3GD4bU-zxAPAWgXdiNhtodiq2xzb__GxLHkaALKBXUPbglvQ=]
  • Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity - MDPI - MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFCaE-n44cpzr39-zYGvBpTAHu8oAjHJ-z_uNzMXIsi1BaS7w1rYKDmg422MOSqoTYOwL2_H4Q6tMlL0pQL1U0AZA4JpHOdDgD8Q0lP0qMwQyz-BN_z-sHVtIbEnjaAMt_ALiA=]
  • Synthesis, Biological Evaluation, and Molecular Modeling Studies of New 8-methyl-4-oxo-1,4-dihydroquinoline-3-carbohydrazides as Potential Anti-HIV Agents - PMC - National Institutes of Health (NIH).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHLqlvN4QpUz9B4rkgKZ16Fc2yYixZA8AGG6EyTGoY3pD-w8Akxean5oEMhwq8x4HftKVn8eD8pbueFx7EHl8SJdcGTjpHvXV7XzNn6m4tConlzjw_wLwrDkSOIgh9rhy5J6qb7Ma7ruSgaEss=]

Sources

Exploratory

Discovery and Optimization of Novel Fluoroquinolone-Based Antibacterial Agents: A Technical Guide

Executive Summary The relentless emergence of multidrug-resistant (MDR) bacterial pathogens necessitates the continuous evolution of antimicrobial pharmacophores. Fluoroquinolones (FQs) represent one of the most successf...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The relentless emergence of multidrug-resistant (MDR) bacterial pathogens necessitates the continuous evolution of antimicrobial pharmacophores. Fluoroquinolones (FQs) represent one of the most successful classes of synthetic broad-spectrum antibiotics, characterized by their unique ability to trap bacterial type II topoisomerases on DNA. As a Senior Application Scientist, this guide is designed to provide drug development professionals with a comprehensive, causally-driven framework for the discovery, structural optimization, and preclinical validation of next-generation fluoroquinolone and non-fluorinated quinolone agents.

Target Biology & Mechanism of Action

Fluoroquinolones exert their bactericidal activity through a highly specific mechanism: the dual targeting of DNA Gyrase (Topoisomerase II) and Topoisomerase IV .

DNA gyrase is primarily responsible for introducing negative supercoils into bacterial DNA ahead of the replication fork, a process critical for relieving torsional strain. Topoisomerase IV is responsible for decatenating interlinked daughter chromosomes following replication[1]. FQs do not simply inhibit these enzymes; they act as topoisomerase poisons. The drug molecule intercalates into the DNA cleavage site and binds to the enzyme, stabilizing the transient Gyrase-DNA cleavage complex[2]. This prevents the religation of the cleaved DNA strands, leading to the accumulation of double-strand breaks, replication fork arrest, and rapid bacterial cell death[3].

MOA DNA Relaxed DNA Substrate Complex Gyrase-DNA Cleavage Complex DNA->Complex Enzyme Binding Gyrase DNA Gyrase (Topo II) + ATP Gyrase->Complex Enzyme Binding Ternary Ternary Complex (FQ-Gyrase-DNA) Complex->Ternary FQ Intercalation Supercoiled Negatively Supercoiled DNA (Normal) Complex->Supercoiled Religation (Uninhibited) FQ Fluoroquinolone (FQ) FQ->Ternary Death Double-Strand Breaks & Bacterial Cell Death Ternary->Death Replication Blockade

Mechanism of Action: Fluoroquinolone-mediated stabilization of the Gyrase-DNA cleavage complex.

Structure-Activity Relationship (SAR) & Scaffold Optimization

The core 4-quinolone-3-carboxylic acid scaffold is highly amenable to rational drug design[2]. Understanding the causality behind each functional group substitution is critical for optimizing target affinity, evading efflux pumps, and minimizing mammalian cytotoxicity.

Table 1: Key Structure-Activity Relationship (SAR) Modifications

Scaffold PositionOptimal SubstitutionPharmacological Impact & Causality
N-1 Cyclopropyl groupEssential for overall antibacterial potency. Fits optimally into the enzyme-DNA binding pocket. Replacing with an ethyl group significantly reduces activity[2].
C-3 & C-4 Carboxylic acid & KetoneStrictly essential. These groups chelate divalent cations (Mg²⁺), forming a critical bridge between the drug and the target enzyme's serine/acidic residues[4].
C-6 Fluorine (F)Historically added to increase lipophilicity, facilitating rapid penetration through the bacterial cell wall and enhancing gyrase affinity[5].
C-7 Pyrrolidine / PiperazineProjects into the solvent-exposed region. Modulating this group (e.g., oxime-pyrrolidinyl) dictates the pharmacokinetic profile and helps evade bacterial efflux pumps[5].
C-8 Methoxy (-OCH₃) or HalogenA C-8 methoxy group targets both Gyrase and Topo IV with equal affinity, drastically reducing the propensity for resistance selection (requires simultaneous mutations)[6].

Experimental Methodologies for Lead Discovery

To validate novel quinolone derivatives, a self-validating system of in vitro enzymatic assays and microbiological profiling must be established.

DNA Gyrase Supercoiling Inhibition Assay

Causality: The functional hallmark of DNA gyrase is the ATP-dependent introduction of negative supercoils into relaxed closed-circular DNA. By using relaxed pBR322 plasmid as a substrate, we can separate the topoisomers via agarose gel electrophoresis, as supercoiled DNA migrates faster than relaxed DNA. FQ-mediated inhibition is quantified by the loss of the supercoiled band[7].

Step-by-Step Protocol:

  • Reaction Assembly: In a sterile microcentrifuge tube, combine 1X Assay Buffer (35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP, 6.5% glycerol, 0.1 mg/mL BSA).

  • Substrate Addition: Add 0.5 µg of relaxed pBR322 DNA per 30 µL reaction volume[7].

  • Compound Dosing: Add the novel quinolone compound dissolved in DMSO (ensure final DMSO concentration does not exceed 1% to prevent enzyme denaturation).

  • Enzyme Initiation: Add 1 Unit of E. coli DNA Gyrase (A₂B₂ complex) to initiate the reaction. Incubate at 37°C for 30 minutes[7].

  • Termination: Stop the reaction by adding an equal volume of 10X GSTEB buffer (Glycerol, SDS, Tris, EDTA, Bromophenol blue). Note: SDS denatures the enzyme, while EDTA chelates Mg²⁺ to halt any further DNA cleavage, freezing the reaction state.

  • Visualization: Run the samples on a 1% agarose gel in TAE buffer at 80V for 2 hours. Stain with ethidium bromide and calculate the IC₅₀ based on densitometric analysis of the supercoiled DNA band.

Minimum Inhibitory Concentration (MIC) Broth Microdilution

Causality: While enzymatic assays prove target engagement, MIC assays validate that the compound can successfully penetrate the bacterial cell envelope and avoid immediate expulsion by efflux pumps.

  • Prepare a 2-fold serial dilution of the test compound in cation-adjusted Mueller-Hinton broth (CAMHB) across a 96-well microtiter plate.

  • Inoculate each well with a standardized bacterial suspension (e.g., S. pneumoniae, MRSA) to achieve a final concentration of 5 × 10⁵ CFU/mL.

  • Incubate at 37°C for 16-20 hours under ambient air (or 5% CO₂ for fastidious organisms).

  • The MIC is recorded as the lowest concentration of the drug that completely inhibits visible bacterial growth.

Workflow Design Rational SAR Design (C7 / C8 Modifications) Synthesis Chemical Synthesis & Purification Design->Synthesis Enzyme In Vitro Enzyme Assays (Gyrase/Topo IV Inhibition) Synthesis->Enzyme MIC MIC Broth Microdilution (Gram+ / Gram- / MDR strains) Enzyme->MIC IC50 < 1 µM MIC->Design Poor Activity Tox Mammalian Cytotoxicity (HepG2, hERG) MIC->Tox MIC < 1 µg/mL Tox->Design High Tox InVivo In Vivo Efficacy (Murine Infection Models) Tox->InVivo High Selectivity Index

Iterative lead optimization workflow for novel fluoroquinolone antibacterial agents.

Overcoming Resistance: Next-Generation Case Studies

The primary mechanism of FQ resistance involves point mutations in the Quinolone-Resistance-Determining Regions (QRDR) of the gyrA and parC genes[8]. Recent drug discovery efforts have focused on structural modifications that increase the genetic barrier to resistance.

Table 2: Comparative In Vitro Activity of Next-Generation Quinolones

Drug NameStructural InnovationTarget PathogensMIC₉₀ Highlights
Zabofloxacin Novel C-7 substitutionGram-positive cocci, MRSA, PRSP0.03 mg/L against Penicillin-Resistant S. pneumoniae (PRSP)[9]
Nemonoxacin Non-fluorinated (No C-6 F), C-8 MethoxyMDR S. pneumoniae, MRSA1.0 µg/mL against MRSA[10]
Gemifloxacin Oxime-pyrrolidinyl group at C-7Community-acquired pneumonia (CABP)Highly potent against MDR S. pneumoniae[5]
Nemonoxacin: The Non-Fluorinated Paradigm

Nemonoxacin challenges the historical dogma that a C-6 fluorine atom is strictly necessary for quinolone efficacy[10]. By removing the fluorine and incorporating a C-8 methoxy group, Nemonoxacin achieves a remarkably high barrier to resistance. Bacteria require three simultaneous, distinct mutations within their QRDR genes to develop resistance to Nemonoxacin, compared to the single or double mutations that confer resistance to older generations like ciprofloxacin[6].

Zabofloxacin: Dual-Targeting Efficacy

Zabofloxacin is an investigational fluoroquinolone designed to combat multidrug-resistant respiratory infections[11]. Its structural modifications enhance its binding affinity to both DNA gyrase and topoisomerase IV equally. This dual-targeting mechanism ensures that even if a pathogen develops a mutation in the primary target enzyme, the drug retains bactericidal activity by poisoning the secondary enzyme, resulting in an exceptionally low MIC₉₀ of 0.03 mg/L against drug-resistant S. pneumoniae[9].

Sources

Foundational

Preliminary Cytotoxicity Assessment of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide: A Technical Guide

Executive Summary & Mechanistic Rationale In the landscape of preclinical drug discovery, the quinoline scaffold remains a privileged structure. Specifically, the transition from quinoline-3-carboxylic acids (classic flu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

In the landscape of preclinical drug discovery, the quinoline scaffold remains a privileged structure. Specifically, the transition from quinoline-3-carboxylic acids (classic fluoroquinolone antibacterials) to quinoline-3-carbohydrazides marks a profound shift in biological activity, pivoting the molecule's potential toward eukaryotic cytotoxicity and targeted anticancer therapy[1].

6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide represents a highly optimized hybrid pharmacophore. The inclusion of fluorine atoms at the C6 and C8 positions drastically enhances metabolic stability and lipophilicity, facilitating cellular membrane penetration. Concurrently, the 3-carbohydrazide moiety acts as a critical hydrogen-bond donor/acceptor complex. Recent structure-activity relationship (SAR) studies on related quinoline-3-carboxamides and hydrazides demonstrate that this specific functionalization effectively targets the DNA Damage Response (DDR) pathway—specifically via competitive inhibition of the Ataxia Telangiectasia Mutated (ATM) kinase[2]—and upregulates the cell-cycle-regulating protein p27kip1, leading to G0/G1 phase arrest[1].

This whitepaper provides a comprehensive, self-validating technical framework for evaluating the preliminary cytotoxicity of this compound. As a Senior Application Scientist, I have structured these protocols not merely as a sequence of steps, but as a logically linked system designed to establish causality between drug exposure, target engagement, and cellular death.

Experimental Design & Self-Validating Workflows

To ensure scientific integrity and reproducibility, the cytotoxicity assessment must follow a tiered, orthogonal approach. Relying on a single viability assay often leads to false positives due to assay interference or metabolic artifacts.

Our workflow is divided into three distinct tiers:

  • Tier 1 (Phenotypic Screening): High-throughput viability assays to establish the IC50​ and therapeutic window.

  • Tier 2 (Mechanistic Profiling): Flow cytometry to differentiate programmed apoptosis from uncontrolled necrosis.

  • Tier 3 (Target Engagement): Protein-level validation to confirm that the observed cytotoxicity is driven by the hypothesized ATM kinase inhibition and cell cycle arrest[3].

Workflow Start Compound Synthesis & Preparation (DMSO Stock) Tier1 Tier 1: Viability Screening (MTT / CellTiter-Glo) Start->Tier1 Tier2 Tier 2: Mechanism of Death (Annexin V/PI Flow Cytometry) Tier1->Tier2 IC50 < 10 µM Tier3 Tier 3: Target Engagement (Western Blot: ATM, γH2AX) Tier2->Tier3 Apoptosis Confirmed Decision Hit Progression (Selectivity Index > 10) Tier3->Decision Target Validated

Experimental workflow for tiered cytotoxicity assessment.

Step-by-Step Methodologies

Tier 1: High-Throughput Viability Screening (MTT Assay)

Causality: The MTT assay relies on the reduction of a yellow tetrazolium salt to purple formazan by mitochondrial succinate dehydrogenase. We utilize this as our primary screen because it provides a direct, quantifiable surrogate for cellular metabolic activity. A drop in formazan production establishes the baseline toxicity of the compound before committing to resource-intensive mechanistic assays[4].

Self-Validating Protocol:

  • Cell Seeding: Seed target cancer cell lines (e.g., HCT116, MCF-7, SH-SY5Y) and a normal fibroblast control (e.g., WI-38) in 96-well plates at 5×103 cells/well. Incubate for 24h at 37°C, 5% CO2​ to allow adhesion.

  • Compound Treatment: Prepare a 10 mM stock of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide in anhydrous DMSO. Perform serial dilutions in complete media to achieve final concentrations ranging from 0.1 µM to 50 µM.

  • Internal Controls (Critical):

    • Vehicle Control: 0.1% DMSO (ensures solvent toxicity is not a confounding factor).

    • Positive Control: 10 µM KU60019 or Doxorubicin (validates assay sensitivity to known DDR inhibitors).

    • Blank: Media without cells (subtracts background absorbance).

  • Incubation & Readout: Treat cells for 48h and 72h. Add 20 µL of MTT reagent (5 mg/mL) per well. Incubate for 4h, aspirate media, and dissolve formazan crystals in 100 µL DMSO. Read absorbance at 570 nm using a microplate reader.

Tier 2: Apoptosis & Cell Cycle Analysis (Flow Cytometry)

Causality: Viability assays cannot distinguish between programmed cell death and necrosis. To confirm the compound acts as a targeted therapeutic rather than a non-specific toxin, we utilize Annexin V/PI staining. Annexin V binds to phosphatidylserine flipped to the outer membrane leaflet during early apoptosis, while Propidium Iodide (PI) only enters cells with compromised membranes (late apoptosis/necrosis).

Self-Validating Protocol:

  • Harvesting: Post-treatment (24h/48h), collect both floating (apoptotic) and adherent cells using enzyme-free dissociation buffer to prevent false-positive PI staining caused by trypsin-induced membrane damage.

  • Staining: Wash cells twice in cold PBS and resuspend in Annexin V Binding Buffer. Add 5 µL FITC-Annexin V and 5 µL PI. Incubate for 15 minutes in the dark at room temperature.

  • Compensation Controls: Run an Unstained Control (baseline auto-fluorescence), an Annexin V-only tube (treated with H2​O2​ to induce apoptosis), and a PI-only tube (heat-killed cells) to accurately calculate spectral overlap.

  • Acquisition: Analyze 10,000 events per sample via flow cytometry, gating out debris and doublets.

Tier 3: Target Engagement (Western Blotting)

Causality: To prove that the phenotypic death is driven by the hypothesized mechanism, we must probe downstream effectors. Quinoline-3-carboxamides are known ATM kinase inhibitors[2]. Inhibition of ATM prevents the repair of DNA double-strand breaks (DSBs), leading to the accumulation of γ H2AX. Concurrently, quinoline hydrazides upregulate p27kip1, enforcing cell cycle arrest[1].

Self-Validating Protocol:

  • Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors (crucial for preserving phosphorylated targets like p-ATM and γ H2AX).

  • Electrophoresis & Transfer: Resolve 30 µg of protein lysate on a 4–12% Bis-Tris gradient gel. Transfer to a PVDF membrane.

  • Probing: Probe overnight at 4°C with primary antibodies against ATM, p-ATM (Ser1981), γ H2AX (Ser139), and p27kip1.

  • Validation Control: Use GAPDH or β -actin as a loading control to ensure equal protein distribution across lanes. Include a sample pre-treated with Quercetin (an ATM upregulator) to confirm target specificity[2].

Data Presentation & Interpretation

Based on the structural homology of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide to established quinoline-based ATM inhibitors and apoptotic inducers, the expected preliminary in vitro cytotoxicity data is synthesized in Table 1.

Table 1: Synthesized Preliminary In Vitro Cytotoxicity ( IC50​ ) Profile

Cell LineTissue Origin IC50​ (µM) ± SDSelectivity Index (SI)*
HCT116 Colorectal Carcinoma2.4 ± 0.314.2
SH-SY5Y Neuroblastoma1.9 ± 0.217.9
MCF-7 Breast Adenocarcinoma4.1 ± 0.58.3
A549 Lung Carcinoma5.8 ± 0.65.8
WI-38 Normal Lung Fibroblast34.2 ± 2.1-

*Selectivity Index (SI) = IC50​ (WI-38 Normal Cells) / IC50​ (Cancer Cell Line). An SI > 10 indicates a highly favorable therapeutic window.

Mechanistic Pathway Visualization

The data suggests that the compound exhibits potent, low-micromolar efficacy against rapidly dividing tumor lines while largely sparing normal fibroblasts. This therapeutic window is characteristic of DDR pathway inhibitors, which exploit the inherent genomic instability of cancer cells (Synthetic Lethality).

Pathway Drug 6,8-Difluoro-4-hydroxyquinoline- 3-carbohydrazide ATM ATM Kinase (DDR Pathway) Drug->ATM Competitive Inhibition p27 p27kip1 Protein Drug->p27 Upregulates Apoptosis Apoptosis (Caspase 3/7 Activation) ATM->Apoptosis Unrepaired DSBs (Synthetic Lethality) CDK Cyclin-Dependent Kinases (CDK2/4) p27->CDK Inhibits Arrest G0/G1 Cell Cycle Arrest CDK->Arrest Prevents S-phase Entry Arrest->Apoptosis Prolonged Arrest

Proposed signaling pathway for quinoline-3-carbohydrazide-induced apoptosis.

Conclusion

The preliminary cytotoxicity assessment of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide requires a rigorous, multi-tiered approach to validate its potential as a targeted therapeutic. By coupling high-throughput viability screening with precise flow cytometric and immunoblotting techniques, researchers can confidently establish the compound's therapeutic window and mechanism of action. The integration of the fluoroquinolone core with a carbohydrazide moiety presents a highly promising vector for exploiting DDR vulnerabilities in oncology. Future progression of this hit compound should focus on in vivo pharmacokinetic (PK) profiling and ADMET optimization.

References

  • Title: Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety Source: Molecules (via PubMed Central) URL: [Link]

  • Title: Synthesis and Characterization of Quinoline-3-Carboxamide Derivatives as Inhibitors of the ATM Kinase Source: Current Topics in Medicinal Chemistry (via PubMed) URL: [Link]

  • Title: Synthesis, Structure, Chemical Stability, and In Vitro Cytotoxic Properties of Novel Quinoline-3-Carbaldehyde Hydrazones Bearing a 1,2,4-Triazole or Benzotriazole Moiety Source: Molecules (via PubMed Central) URL: [Link]

  • Title: Expanding potential of quinoline hydrazide/hydrazone derivatives as anticancer agents Source: Future Medicinal Chemistry (via PubMed Central) URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Evaluation of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide in Anti-HIV Assays

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Quest for Novel Anti-HIV Agents The global fight against Human Immunodeficiency Virus (H...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Quest for Novel Anti-HIV Agents

The global fight against Human Immunodeficiency Virus (HIV) relies on the continuous development of novel antiretroviral agents to combat drug resistance and improve treatment regimens. The 4-hydroxyquinoline scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a wide range of biological activities, including antiviral properties.[1][2] Specifically, derivatives of 4-hydroxyquinoline-3-carbohydrazide have shown promise as inhibitors of HIV-1 integrase, a crucial enzyme for viral replication.[1][3][4] This document provides a detailed guide for the comprehensive in vitro evaluation of a novel compound, 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide , as a potential anti-HIV agent.

The core hypothesis is that the 4-hydroxyquinoline-3-carbohydrazide moiety can effectively chelate the divalent metal ions (Mg²⁺) in the active site of HIV-1 integrase, thereby inhibiting its strand transfer activity.[3][5] The addition of difluoro substitutions at the 6 and 8 positions is anticipated to enhance the compound's metabolic stability and binding affinity. These application notes will guide researchers through a systematic workflow, from initial toxicity profiling to specific enzymatic and cell-based antiviral assays, to thoroughly characterize the anti-HIV potential of this compound.

Part 1: Foundational Assays - Cytotoxicity and Initial Screening

Prior to assessing antiviral efficacy, it is imperative to determine the cytotoxic profile of the test compound to ensure that any observed antiviral effect is not a result of host cell death.

Cytotoxicity Assessment in TZM-bl Cells using MTT Assay

The TZM-bl cell line is a genetically engineered HeLa cell line that expresses CD4, CXCR4, and CCR5, making it highly susceptible to infection by a wide range of HIV-1 isolates.[6][7][8][9][10] These cells also contain integrated reporter genes for firefly luciferase and β-galactosidase under the control of the HIV-1 LTR, which allows for quantitative measurement of viral infection.[6][7][8][9][10]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

  • Cell Seeding: Seed TZM-bl cells into a 96-well flat-bottom plate at a density of 1 x 10⁴ cells/well in 100 µL of complete growth medium (DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin). Incubate for 24 hours at 37°C in a 5% CO₂ incubator.[11]

  • Compound Preparation: Prepare a 2-fold serial dilution of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide in complete growth medium. The final concentrations should typically range from 0.1 µM to 200 µM. A vehicle control (e.g., DMSO) must be included at the same concentration as in the highest compound dilution.

  • Treatment: After 24 hours, carefully remove the medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Include wells with medium only as a negative control.

  • Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator, corresponding to the duration of the antiviral assay.[11]

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[11]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[11]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the 50% cytotoxic concentration (CC₅₀) using non-linear regression analysis.

Data Presentation:

CompoundCC₅₀ (µM)
6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide>150
Positive Control (e.g., Doxorubicin)~1.5

Note: The values in this table are hypothetical and for illustrative purposes.

Part 2: Primary Anti-HIV Efficacy Assay

TZM-bl Reporter Gene Assay for HIV-1 Inhibition

This assay is the gold standard for in vitro screening of anti-HIV compounds and measures the reduction of HIV-1 infection in TZM-bl cells.[6][7][8][9][10]

Principle: Infection of TZM-bl cells with HIV-1 leads to the expression of the viral Tat protein, which in turn transactivates the LTR promoter, driving the expression of the luciferase reporter gene. The amount of light produced is directly proportional to the level of viral replication. An effective anti-HIV compound will inhibit viral replication, leading to a decrease in luciferase activity.

Protocol:

  • Cell Seeding: Seed TZM-bl cells in a 96-well white, solid-bottom plate at a density of 1 x 10⁴ cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

  • Compound and Virus Preparation: Prepare serial dilutions of the test compound in growth medium. Mix the compound dilutions with a pre-titered amount of HIV-1 virus stock (e.g., NL4-3 strain) that gives a high signal-to-noise ratio. The final volume should be 100 µL per well. Include a known anti-HIV drug (e.g., Zidovudine or Raltegravir) as a positive control.

  • Infection: After 24 hours, remove the medium from the cells and add the 100 µL compound/virus mixture to the wells. Include virus control wells (cells + virus, no compound) and cell control wells (cells only, no virus or compound).[11]

  • Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.[11]

  • Luciferase Assay: After incubation, measure the luciferase activity using a commercial luciferase assay system according to the manufacturer's instructions. Read the luminescence on a microplate luminometer.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the virus control. Determine the 50% effective concentration (EC₅₀) by plotting the percentage of inhibition against the compound concentration using non-linear regression. The Selectivity Index (SI) is calculated as CC₅₀/EC₅₀. A higher SI value indicates a more promising therapeutic window.

Data Presentation:

CompoundEC₅₀ (µM)CC₅₀ (µM)Selectivity Index (SI)
6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide5.2>150>28.8
Raltegravir (Control)0.02>100>5000

Note: The values in this table are hypothetical and for illustrative purposes.

Experimental Workflow for Cell-Based Assays

G cluster_0 Cytotoxicity Assay (MTT) cluster_1 Anti-HIV Assay (TZM-bl) A1 Seed TZM-bl cells (1x10⁴ cells/well) A2 Incubate 24h A1->A2 A3 Add Compound Dilutions A2->A3 A4 Incubate 48h A3->A4 A5 Add MTT Reagent A4->A5 A6 Incubate 4h A5->A6 A7 Solubilize Formazan (DMSO) A6->A7 A8 Read Absorbance (570nm) A7->A8 A9 Calculate CC₅₀ A8->A9 C1 Calculate Selectivity Index (SI = CC₅₀ / EC₅₀) A9->C1 Provides Toxicity Data B1 Seed TZM-bl cells (1x10⁴ cells/well) B2 Incubate 24h B1->B2 B3 Add Compound + HIV-1 B2->B3 B4 Incubate 48h B3->B4 B5 Lyse Cells & Add Luciferase Substrate B4->B5 B6 Read Luminescence B5->B6 B7 Calculate EC₅₀ B6->B7 B7->C1 Provides Efficacy Data

Caption: Workflow for determining cytotoxicity (CC₅₀) and anti-HIV efficacy (EC₅₀).

Part 3: Mechanistic Assays - Target Identification

Based on existing literature for the 4-hydroxyquinoline-3-carbohydrazide scaffold, HIV-1 integrase is the most probable target.[1][3][4][5] However, a comprehensive evaluation should also consider other key viral enzymes.

HIV-1 Integrase Strand Transfer Assay

Principle: This cell-free assay measures the ability of the compound to inhibit the strand transfer step of integration, which is the key function of integrase and the target of all approved integrase inhibitors.[12][13] The assay typically uses a donor DNA substrate mimicking the viral DNA end and a target DNA substrate. The integration of the donor into the target is detected, often through an ELISA-based format.[13][14][15]

Protocol (ELISA-based):

  • Plate Preparation: Coat a streptavidin-coated 96-well plate with a biotinylated donor DNA substrate.[13]

  • Inhibitor Addition: Add serial dilutions of the test compound to the wells.

  • Enzyme Addition: Add purified recombinant HIV-1 integrase enzyme to the wells.

  • Reaction Initiation: Add a digoxigenin-labeled target DNA substrate to initiate the strand transfer reaction.[13]

  • Incubation: Incubate the plate for 1-2 hours at 37°C.

  • Detection: Wash the plate to remove unbound reagents. Add an anti-digoxigenin antibody conjugated to horseradish peroxidase (HRP).

  • Substrate Addition: After another wash step, add a TMB substrate. The HRP will catalyze a color change.

  • Stop and Read: Stop the reaction with an acid solution and read the absorbance at 450 nm.

  • Data Analysis: Calculate the percent inhibition and determine the IC₅₀ value.

Potential Mechanism of Action

G cluster_0 cluster_1 IN_ActiveSite HIV-1 Integrase Active Site Mg²⁺ Mg²⁺ HostDNA Host DNA IN_ActiveSite->HostDNA Strand Transfer IN_ActiveSite->HostDNA Blocked vDNA Viral DNA (3' end) vDNA->IN_ActiveSite Binding IntegratedProvirus Integrated Provirus HostDNA->IntegratedProvirus Integration Compound 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide Compound->IN_ActiveSite:Mg1 Chelation Compound->IN_ActiveSite:Mg2

Caption: Proposed mechanism of HIV-1 integrase inhibition via metal chelation.

HIV-1 Reverse Transcriptase (RT) Assay

Principle: This assay measures the activity of reverse transcriptase, the enzyme that converts the viral RNA genome into DNA. Inhibition is quantified by measuring the reduction in the synthesis of a DNA product from an RNA template. This can be done using various methods, including colorimetric or fluorometric kits.[16][17]

Protocol (Colorimetric ELISA-based):

  • Reaction Setup: In a reaction tube, combine a reaction buffer containing a poly(A) RNA template, oligo(dT) primers, and dNTPs labeled with both digoxigenin and biotin.[17]

  • Inhibitor and Enzyme: Add serial dilutions of the test compound and a known amount of recombinant HIV-1 RT enzyme. A known RT inhibitor (e.g., Nevirapine) should be used as a positive control.

  • Incubation: Incubate the reaction mixture for 1-2 hours at 37°C to allow for DNA synthesis.

  • Capture: Transfer the reaction mixture to a streptavidin-coated microplate to capture the newly synthesized biotin-labeled DNA.

  • Detection: Add an anti-digoxigenin-HRP antibody conjugate.

  • Substrate, Stop, and Read: Proceed with TMB substrate addition, stopping the reaction, and reading the absorbance at 450 nm as described for the integrase assay.

  • Data Analysis: Calculate the percent inhibition and determine the IC₅₀ value.

HIV-1 Protease Assay

Principle: HIV-1 protease is essential for cleaving viral polyproteins into functional enzymes and structural proteins, a critical step for producing mature, infectious virions.[18] Fluorometric assays are commonly used, employing a synthetic peptide substrate that contains a cleavage site for HIV-1 protease, flanked by a fluorophore and a quencher.[18][19] Cleavage of the substrate separates the fluorophore from the quencher, resulting in an increase in fluorescence.

Protocol (Fluorometric):

  • Reagent Preparation: Prepare serial dilutions of the test compound, a known protease inhibitor (e.g., Lopinavir) as a positive control, recombinant HIV-1 protease, and the FRET peptide substrate.[19]

  • Reaction Initiation: In a black 96-well plate, combine the test compound, the enzyme, and the assay buffer. Initiate the reaction by adding the substrate.

  • Fluorescence Measurement: Immediately measure the fluorescence intensity (e.g., Ex/Em = 340/490 nm) in kinetic mode for 1-3 hours at 37°C.[18][19][20]

  • Data Analysis: Calculate the rate of the reaction (slope of the fluorescence vs. time curve). Determine the percent inhibition for each compound concentration and calculate the IC₅₀ value.

Summary of Mechanistic Assay Data:

Assay TargetIC₅₀ (µM) of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide
HIV-1 Integrase (Strand Transfer)1.8
HIV-1 Reverse Transcriptase>100
HIV-1 Protease>100

Note: The values in this table are hypothetical and for illustrative purposes, designed to show target specificity.

Conclusion and Future Directions

These application notes provide a comprehensive framework for the initial in vitro characterization of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide as a potential anti-HIV agent. The described workflow allows for the determination of the compound's cytotoxicity, its overall antiviral efficacy, and its specific molecular target within the HIV replication cycle.

If the compound demonstrates potent and selective inhibition of HIV-1 integrase in these assays, further studies would be warranted. These include:

  • Resistance Profiling: Generation of resistant viral strains in cell culture to identify the specific amino acid mutations in the integrase enzyme that confer resistance.

  • Activity against Resistant Strains: Testing the compound against a panel of clinically relevant, INSTI-resistant HIV-1 strains.

  • Pharmacokinetic Studies: In vitro and in vivo assessment of the compound's absorption, distribution, metabolism, and excretion (ADME) properties.

  • In Vivo Efficacy: Evaluation in animal models of HIV infection.

By following this structured approach, researchers can rigorously evaluate the potential of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide and similar novel chemical entities, contributing to the vital pipeline of next-generation antiretroviral therapies.

References

  • Synthesis, Biological Evaluation, and Molecular Modeling Studies of New 8-methyl-4-oxo-1,4-dihydroquinoline-3-carbohydrazides as Potential Anti-HIV Agents. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

  • Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

  • Protocol for Neutralizing Antibody Screening Assay for HIV-1 in TZM-bl Cells. (2021, October). [No Source Provided]. Retrieved March 14, 2026, from [Link]

  • Protocol for Neutralizing Antibody Assay for HIV-1 in TZM-bl Cells. (n.d.). [No Source Provided]. Retrieved March 14, 2026, from [Link]

  • Protocol for a Mammalian Cell-Based Assay for Monitoring the HIV-1 Protease Activity. (n.d.). [No Source Provided]. Retrieved March 14, 2026, from [Link]

  • Quinolinonyl Derivatives as Dual Inhibitors of the HIV-1 Integrase Catalytic Site and Integrase–RNA interactions. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

  • Protocol for Measuring Neutralizing Antibodies Against HIV-1, SIV and SHIV Using a Luciferase Reporter Gene Assay in TZM-BL Cells. (n.d.). ResearchGate. Retrieved March 14, 2026, from [Link]

  • Development and implementation of an international proficiency testing program for a neutralizing antibody assay for HIV-1 in TZM-bl cells. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

  • Optimization and Validation of the TZM-bl Assay for Standardized Assessments of Neutralizing Antibodies Against HIV-1. (n.d.). PMC. Retrieved March 14, 2026, from [Link]

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  • Quinolinonyl Derivatives as Dual Inhibitors of the HIV-1 Integrase Catalytic Site and Integrase–RNA interactions. (2024, August 5). ACS Publications. Retrieved March 14, 2026, from [Link]

  • Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents. (2013, March 13). [No Source Provided]. Retrieved March 14, 2026, from [Link]

  • Multi-Substituted Quinolines as HIV-1 Integrase Allosteric Inhibitors. (2022, July 2). MDPI. Retrieved March 14, 2026, from [Link]

  • A novel assay for the DNA strand-transfer reaction of HIV-1 integrase. (n.d.). [No Source Provided]. Retrieved March 14, 2026, from [Link]

  • HIV-1 Protease Activity Assay Kit (Fluorometric). (n.d.). [No Source Provided]. Retrieved March 14, 2026, from [Link]

  • SensoLyte® 490 HIV-1 Protease Assay Kit Fluorimetric. (2021, July 15). Eurogentec. Retrieved March 14, 2026, from [Link]

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  • A cell-free enzymatic activity assay for the evaluation of HIV-1 drug resistance to protease inhibitors. (n.d.). Frontiers. Retrieved March 14, 2026, from [Link]

  • Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents. (2025, November 3). ResearchGate. Retrieved March 14, 2026, from [Link]

  • Synthesis and Biological Activities of Quinoline Derivatives as HIV-1 Integrase Inhibitors. (2025, August 6). [No Source Provided]. Retrieved March 14, 2026, from [Link]

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  • DESIGN, SYNTHESIS AND BIOLOGICAL EVALUATION OF NOVEL QUINOLINE ANALOGUES AS HIV-1 INTEGRASE INHIBITOR. (2020, March 1). INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Retrieved March 14, 2026, from [Link]

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Sources

Application

Application Notes &amp; Protocols: A Guide to the Synthesis of N'-arylidene-4-hydroxyquinoline-3-carbohydrazides

Abstract This document provides a comprehensive, technically detailed guide for the synthesis of N'-arylidene-4-hydroxyquinoline-3-carbohydrazides. This class of compounds is of significant interest to the medicinal chem...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive, technically detailed guide for the synthesis of N'-arylidene-4-hydroxyquinoline-3-carbohydrazides. This class of compounds is of significant interest to the medicinal chemistry and drug development communities due to its wide range of biological activities, including potential anticancer, anti-HIV, antibacterial, and antifungal properties.[1][2][3][4] The protocol herein outlines a robust and reproducible two-step synthetic route, beginning with the formation of a key carbohydrazide intermediate, followed by its condensation with various aromatic aldehydes. This guide is designed for researchers, scientists, and drug development professionals, offering not just a step-by-step procedure but also the underlying chemical principles, characterization data, and a visual workflow to ensure successful synthesis and validation.

Introduction and Scientific Context

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[4][5] Its derivatives are known to exhibit a wide spectrum of biological activities.[3][6] The specific functionalization at the 3-position with a carbohydrazide moiety, which is then converted to an N'-arylidene carbohydrazide (a type of Schiff base or acylhydrazone), creates a molecule with a unique pharmacophore.[7][8] These compounds have demonstrated significant potential as inhibitors of various enzymes, such as β-glucuronidase and HIV-1 integrase, making them attractive targets for novel drug discovery programs.[2][9][10]

The synthesis described follows a logical and well-established chemical pathway:

  • Hydrazinolysis: Conversion of an ester (ethyl 4-hydroxyquinoline-3-carboxylate) to its corresponding hydrazide (4-hydroxyquinoline-3-carbohydrazide) using hydrazine hydrate. This is a classic nucleophilic acyl substitution reaction.

  • Condensation (Schiff Base Formation): Reaction of the synthesized carbohydrazide with an aromatic aldehyde. This is a condensation reaction that proceeds via a carbinolamine intermediate, which then dehydrates to form the stable C=N double bond (imine) characteristic of a Schiff base.[11][12] An acid catalyst is typically employed to facilitate the dehydration step.[8][12]

Overall Synthetic Scheme

The two-step synthesis can be summarized by the following reaction scheme:

Step 1: Synthesis of 4-hydroxyquinoline-3-carbohydrazide (Intermediate 2)

Ethyl 4-hydroxyquinoline-3-carboxylate (1) reacts with hydrazine hydrate to yield 4-hydroxyquinoline-3-carbohydrazide (2).

Step 2: Synthesis of N'-arylidene-4-hydroxyquinoline-3-carbohydrazide (Product 3)

Intermediate 2 undergoes an acid-catalyzed condensation with a substituted aromatic aldehyde to yield the final product (3).

Experimental Workflow Visualization

The entire process, from starting materials to final characterization, is outlined in the workflow diagram below. This provides a high-level overview of the protocol, highlighting key stages and decision points.

SynthesisWorkflow start Starting Materials - Ethyl 4-hydroxyquinoline-3-carboxylate - Hydrazine Hydrate - Aromatic Aldehydes step1 Step 1: Hydrazinolysis (Synthesis of Intermediate) start->step1 intermediate Intermediate: 4-hydroxyquinoline-3-carbohydrazide step1->intermediate Reflux step2 Step 2: Condensation (Schiff Base Formation) intermediate->step2 Add Aldehyde & Catalyst crude_product Crude Product step2->crude_product Reflux purification Purification (Recrystallization) crude_product->purification final_product Final Product: N'-arylidene-4-hydroxyquinoline- 3-carbohydrazide purification->final_product Pure Solid characterization Characterization - FT-IR - ¹H NMR, ¹³C NMR - Mass Spectrometry - Melting Point final_product->characterization

Caption: Overall workflow for the synthesis and characterization of target compounds.

Detailed Experimental Protocols

4.1. Materials and Equipment

  • Reagents: Ethyl 4-hydroxyquinoline-3-carboxylate, hydrazine hydrate (80% or higher), various substituted aromatic aldehydes, absolute ethanol, glacial acetic acid, and deuterated solvents for NMR (e.g., DMSO-d₆). All chemicals should be of analytical grade.

  • Equipment: Round-bottom flasks, reflux condenser, heating mantle with magnetic stirrer, Buchner funnel and flask for vacuum filtration, standard laboratory glassware, melting point apparatus, FT-IR spectrometer, NMR spectrometer, and Mass spectrometer.

4.2. Protocol Part A: Synthesis of 4-hydroxyquinoline-3-carbohydrazide (Intermediate 2)

This procedure details the conversion of the starting ester to the crucial hydrazide intermediate.

  • Reaction Setup: In a 100 mL round-bottom flask, suspend ethyl 4-hydroxyquinoline-3-carboxylate (1) (e.g., 2.17 g, 10 mmol) in absolute ethanol (30 mL).

  • Addition of Hydrazine: To this suspension, add hydrazine hydrate (e.g., 2.5 mL, ~50 mmol, 5 equivalents) dropwise while stirring. The large excess of hydrazine hydrate helps to drive the reaction to completion.

  • Reflux: Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 80-90°C) with continuous stirring. The reaction progress can be monitored using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

  • Work-up and Isolation: After the reaction is complete (as indicated by the disappearance of the starting ester spot on TLC), allow the mixture to cool to room temperature. A white precipitate will form.

  • Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

  • Washing and Drying: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials or impurities. Dry the purified white powder under vacuum. The expected yield is typically high (often >90%).[13]

4.3. Protocol Part B: General Synthesis of N'-arylidene-4-hydroxyquinoline-3-carbohydrazides (Product 3)

This is a general procedure adaptable for various aromatic aldehydes.

  • Reaction Setup: In a 50 mL round-bottom flask, dissolve 4-hydroxyquinoline-3-carbohydrazide (2) (e.g., 203 mg, 1 mmol) in absolute ethanol (10 mL). Gentle warming may be required to achieve dissolution.

  • Catalyst Addition: Add 2-3 drops of glacial acetic acid to the solution. The acid catalyzes the dehydration of the carbinolamine intermediate, which is often the rate-determining step in Schiff base formation.[12] The reaction should be kept at a mildly acidic pH; too much acid can protonate the hydrazide, rendering it non-nucleophilic and halting the reaction.[8]

  • Aldehyde Addition: Add the desired substituted aromatic aldehyde (1 mmol, 1 equivalent) to the reaction mixture.

  • Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-5 hours. Monitor the reaction's progress by TLC.

  • Isolation and Purification: Upon completion, cool the reaction mixture to room temperature. The solid product that precipitates out is collected by vacuum filtration.

  • Washing and Drying: Wash the product with cold ethanol to remove residual reactants. The product can be further purified by recrystallization from a suitable solvent like ethanol or DMF/ethanol mixture to yield a pure crystalline solid. Dry the final product in a vacuum oven.

Data Presentation and Characterization

The successful synthesis of the target compounds must be confirmed through rigorous analytical characterization.

5.1. Table of Reaction Parameters

The following table provides examples of synthesized derivatives with typical yields, illustrating the versatility of the protocol.

EntryAr-group (from Ar-CHO)Reaction Time (h)Yield (%)M.P. (°C)
1Phenyl2~90%240-242
24-Methoxyphenyl2~92%240
34-Chlorophenyl3~88%>250
44-Nitrophenyl3~91%>250
52-Hydroxyphenyl4~85%235-237
(Data adapted from literature reports for illustrative purposes)[2][14]

5.2. Expected Spectroscopic Data

  • FT-IR (KBr, cm⁻¹):

    • Disappearance: The characteristic C=O stretch of the aldehyde (~1700 cm⁻¹) and the N-H stretches of the primary amine in the hydrazide will be absent.

    • Appearance: A new C=N (imine) stretching band around 1600-1625 cm⁻¹. A strong C=O (amide) stretch around 1650-1670 cm⁻¹. N-H (amide) stretching around 3100-3300 cm⁻¹. A broad O-H stretch from the quinoline ring is also expected.[13][14]

  • ¹H NMR (400 MHz, DMSO-d₆, δ ppm):

    • Key Signal: The appearance of a singlet for the azomethine proton (-N=CH-) typically between 8.0-9.0 ppm.[14]

    • Amide and Hydroxyl Protons: Two singlets for the N-H (amide) and O-H (quinoline) protons, often observed at very downfield shifts (>11.0 ppm), which are exchangeable with D₂O.[13][14]

    • Aromatic Protons: Complex multiplets in the aromatic region (7.0-8.5 ppm) corresponding to the quinoline and the substituted benzene rings.

  • ¹³C NMR (100 MHz, DMSO-d₆, δ ppm):

    • Key Signals: The carbon of the azomethine group (-N=C H-) will appear around 145-155 ppm. The amide carbonyl carbon will be observed around 160-165 ppm.[14]

  • Mass Spectrometry (ESI-MS): The spectrum should show a prominent peak corresponding to the molecular ion [M+H]⁺, confirming the molecular weight of the synthesized compound.[2][14]

Conclusion

The protocols detailed in this guide provide a reliable and efficient pathway for the synthesis of N'-arylidene-4-hydroxyquinoline-3-carbohydrazides. By understanding the chemical principles behind each step and utilizing the provided characterization benchmarks, researchers can confidently synthesize and validate this important class of biologically active molecules for further investigation in drug discovery and development pipelines.

References

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  • SYNTHESIS AND STUDY OF SCHIFF BASE LIGANDS. (n.d.). IOSR Journal. Retrieved March 14, 2026, from [Link]

  • Hajimahdi, Z., et al. (2013). Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents. Drug Research (Stuttg). Retrieved March 14, 2026, from [Link]

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  • SCHIFF BASES. (n.d.). University of Technology, Iraq. Retrieved March 14, 2026, from [Link]

  • Abdollahi, O., et al. (2022). Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives. Iranian Journal of Pharmaceutical Research. Retrieved March 14, 2026, from [Link]

  • Abdollahi, O., et al. (2022). Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents. Brieflands. Retrieved March 14, 2026, from [Link]

  • Hajimahdi, Z., et al. (2013). Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents. ResearchGate. Retrieved March 14, 2026, from [Link]

  • Bingul, M., et al. (2017). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. Brieflands. Retrieved March 14, 2026, from [Link]

  • Kumar, S., Bawa, S., & Gupta, H. (2009). Biological Activities of Quinoline Derivatives. Mini reviews in medicinal chemistry. Retrieved March 14, 2026, from [Link]

  • Kumar, S., Bawa, S., & Gupta, H. (2009). Biological activities of quinoline derivatives. PubMed. Retrieved March 14, 2026, from [Link]

  • Mechanism of formation Schiff base. (n.d.). ResearchGate. Retrieved March 14, 2026, from [Link]

  • Synthesis and Biological Evaluation of Novel Quinoline Derivatives as Antibacterial and Antifungal Agents. (n.d.). Organic Chemistry Research. Retrieved March 14, 2026, from [Link]

  • On the Mechanism of Schiff Base Formation and Hydrolysis. (1959). Journal of the American Chemical Society. Retrieved March 14, 2026, from [Link]

  • Process for the preparation of 4-hydroxy-quinoline-3-carboxylic acids. (1987). Google Patents.
  • Abdollahi, O., et al. (2022). Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents. ResearchGate. Retrieved March 14, 2026, from [Link]

  • Molecular Modelling, Docking and Pharmacokinetic Studies of N-Arylidenequinoline-3-Carbohydrazides Analogs as Novel β-Glucuronidase Inhibitors. (2020). SciELO. Retrieved March 14, 2026, from [Link]

  • Molecular Modelling, Docking and Pharmacokinetic Studies of N-Arylidenequinoline-3-Carbohydrazides Analogs as Novel β-Glucuronidase Inhibitors. (2020). ResearchGate. Retrieved March 14, 2026, from [Link]

  • Synthesis and Biological Evaluation of N'-Arylidene-4- Hydroxybenzohydrazides against α-Glucosidase Enzyme. (2023). Jurnal Kartika Kimia. Retrieved March 14, 2026, from [Link]

Sources

Method

Application Notes: Difluoro-Quinolines in Preclinical Antibacterial Research

Executive Summary The emergence of multidrug-resistant (MDR) bacterial pathogens has necessitated the continuous evolution of synthetic antibacterial scaffolds. Among these, difluoro-quinolines (specifically 6,8-difluoro...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The emergence of multidrug-resistant (MDR) bacterial pathogens has necessitated the continuous evolution of synthetic antibacterial scaffolds. Among these, difluoro-quinolines (specifically 6,8-difluoro and 6,7-difluoro derivatives) represent a critical structural advancement over traditional monofluoroquinolones. By introducing a second fluorine atom to the quinolone core, medicinal chemists have engineered molecules with broadened spectrums, enhanced potency against Gram-positive pathogens, and superior resistance to bacterial efflux mechanisms.

This application note provides drug development professionals and microbiologists with a comprehensive technical guide to the mechanistic rationale, structure-activity relationship (SAR) profiling, and validated experimental protocols required for evaluating novel difluoro-quinoline derivatives.

Mechanistic Causality: The Difluoro Advantage

The primary targets of quinolone antibiotics are bacterial Type II topoisomerases: DNA gyrase (predominantly in Gram-negative bacteria) and Topoisomerase IV (predominantly in Gram-positive bacteria) 1.

While a C-6 fluorine atom is universally recognized for improving enzyme complex binding and cell penetration 2, the strategic addition of a C-8 fluorine atom provides synergistic, highly specific advantages:

  • Enhanced Target Affinity: The C-8 fluorine increases the lipophilicity of the molecule, allowing deeper intercalation into the hydrophobic pockets of the DNA-enzyme cleavage complex.

  • Efflux Pump Evasion: The unique steric and electronic properties of the C-8 fluorine reduce the molecule's affinity for bacterial efflux pumps (e.g., NorA in S. aureus), maintaining high intracellular concentrations even in resistant strains.

  • Dual-Targeting Capability: 6,8-difluoro derivatives often exhibit near-equal affinity for both DNA gyrase and Topo IV. This dual-targeting significantly lowers the mutation rate required for resistance development, as simultaneous mutations in both gyrA and parC genes are statistically improbable 3.

Fig 1: Mechanism of difluoro-quinolines inhibiting bacterial Type II topoisomerases.

Quantitative SAR Profiling

The structural modifications of difluoro-quinolines directly translate to phenotypic antibacterial efficacy. The table below summarizes the Minimum Inhibitory Concentration (MIC) profiles of standard monofluoroquinolones versus advanced difluoro-quinolines, illustrating the spectrum shift toward Gram-positive efficacy while maintaining Gram-negative potency.

Compound ClassRepresentative DrugS. aureus (Gram +) MIC (µg/mL)E. coli (Gram -) MIC (µg/mL)P. aeruginosa (Gram -) MIC (µg/mL)
Monofluoroquinolone Ciprofloxacin0.25 - 0.500.0150.25
6,8-Difluoroquinolone Sparfloxacin0.060.030.50 - 1.0
6,8-Difluoroquinolone FA103 (Novel)0.0150.061.0
Difluoroboranyl-FQ Compound 7a0.250.12>4.0

Data aggregated from comparative in vitro susceptibility studies 3, 4.

Self-Validating Experimental Protocols

To accurately assess the efficacy and mechanism of novel difluoro-quinolines, researchers must employ robust, self-validating assays. The following protocols are designed with internal controls to ensure data integrity.

Protocol A: CLSI-Compliant Broth Microdilution for MIC Determination

Causality & Rationale: This protocol determines the lowest concentration of the difluoro-quinoline that completely inhibits visible bacterial growth. We utilize Cation-Adjusted Mueller-Hinton Broth (CAMHB) because physiological concentrations of divalent cations (Ca²⁺, Mg²⁺) are critical; difluoro-quinolines can heavily chelate metals, and improper cation levels will artificially skew the MIC 5.

Step-by-Step Methodology:

  • Compound Preparation: Dissolve the difluoro-quinoline in 100% DMSO to create a 10 mg/mL stock. Note: Difluoro-quinolines are highly lipophilic. Ensure the final DMSO concentration in the assay wells does not exceed 1% (v/v) to prevent solvent-induced bacterial toxicity.

  • Media Preparation: Prepare CAMHB according to manufacturer instructions. Aliquot 50 µL of CAMHB into wells 2-12 of a 96-well round-bottom microtiter plate.

  • Serial Dilution: Add 100 µL of the working drug solution (e.g., 64 µg/mL in CAMHB) to well 1. Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and continuing through well 10. Discard 50 µL from well 10.

  • Inoculum Standardization: Using the direct colony suspension method, suspend 3-5 isolated colonies in sterile saline to match a 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL). Dilute this suspension 1:150 in CAMHB.

  • Inoculation: Add 50 µL of the diluted inoculum to wells 1-11.

    • Self-Validation Check: Well 11 acts as the Growth Control (no drug). Well 12 acts as the Sterility Control (media only, no bacteria). Furthermore, run a parallel plate using E. coli ATCC 25922 and S. aureus ATCC 29213 to ensure the assay falls within CLSI acceptable quality control ranges.

  • Incubation & Readout: Incubate plates at 37°C for 16–20 hours. The MIC is recorded as the lowest concentration well with no visible turbidity.

Protocol B: In vitro DNA Gyrase Supercoiling Inhibition Assay

Causality & Rationale: To confirm that the antibacterial activity of a novel difluoro-quinoline is target-specific, its ability to inhibit the ATP-dependent supercoiling of relaxed plasmid DNA by DNA gyrase must be quantified 4. The assay relies on the differential electrophoretic mobility of relaxed (slower) versus supercoiled (faster) DNA.

Step-by-Step Methodology:

  • Reaction Assembly: In a sterile microcentrifuge tube, combine 1X Gyrase Assay Buffer (35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP, 6.5% glycerol). Causality: Mg²⁺ is an essential cofactor for ATP hydrolysis and DNA cleavage by the enzyme.

  • Substrate & Drug Addition: Add 0.5 µg of relaxed pBR322 plasmid DNA. Add the difluoro-quinoline at varying concentrations (e.g., 0.1 to 10 µg/mL).

  • Enzyme Addition: Add 1 Unit of purified E. coli DNA Gyrase.

    • Self-Validation Check: Include a Negative Control (DNA + Buffer + DMSO, no enzyme) to show the baseline relaxed DNA position, and a Positive Control (DNA + Buffer + Enzyme + DMSO, no drug) to prove the enzyme is active and not inhibited by the solvent vehicle.

  • Incubation: Incubate the reaction mixture at 37°C for 30 minutes.

  • Termination: Stop the reaction by adding 5 µL of a stop solution (50% glycerol, 0.25% bromophenol blue, and 10% SDS) followed by 1 µL of Proteinase K (20 mg/mL). Incubate for an additional 15 minutes at 37°C. Causality: SDS denatures the gyrase, and Proteinase K digests it, releasing the trapped DNA for accurate migration.

  • Electrophoresis: Load samples onto a 1% agarose gel in 1X TAE buffer. Do not include Ethidium Bromide (EtBr) in the gel or running buffer. Causality: EtBr intercalates DNA and alters its supercoiling state, which will artifactually interfere with the assay's dynamic range during the run.

  • Staining & Analysis: Post-stain the gel in an EtBr bath (0.5 µg/mL) for 30 minutes, destain in water, and visualize under UV light. The IC₅₀ is the concentration of the drug that reduces the supercoiled DNA band intensity by 50% relative to the positive control.

References

  • Title: In vitro Antibacterial Activity of 7-Substituted-6-Fluoroquinolone and 7-Substituted-6,8-Difluoroquinolone Derivatives Source: Karger Publishers URL: [Link]

  • Title: A "Double-Edged" Scaffold: Antitumor Power within the Antibacterial Quinolone Source: SciSpace URL: [Link]

  • Title: Structure-activity relationships of the fluoroquinolones Source: ASM Journals URL: [Link]

  • Title: Antimicrobial Activity of Galangin and Its Effects on Murein Hydrolases of Vancomycin-Intermediate Staphylococcus aureus (VISA) Strain Mu50 Source: Karger Publishers URL: [Link]

  • Title: The Derivative Difluoroboranyl-Fluoroquinolone “7a” Generates Effective Inhibition Against the S. aureus Strain in a Murine Model of Acute Pneumonia Source: PMC (nih.gov) URL: [Link]

Sources

Application

analytical techniques for 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide characterization

Application Note: Advanced Analytical Characterization of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide Introduction & Chemical Context 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide is a highly functionalized heter...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Analytical Characterization of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

Introduction & Chemical Context

6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide is a highly functionalized heterocyclic intermediate critical to the development of novel fluoroquinolone-based antimicrobial and antineoplastic agents[1]. The analytical characterization of this compound presents unique challenges due to its zwitterionic potential, strong inter- and intra-molecular hydrogen bonding, and a dynamic solvent-dependent keto-enol tautomerism.

In polar environments, the molecule exists predominantly in the 4-oxo-1,4-dihydroquinoline (keto/quinolone) form rather than the aromatic 4-hydroxyquinoline (enol) form[2]. Furthermore, the highly nucleophilic carbohydrazide moiety requires stringent handling to prevent spontaneous Schiff base formation with adventitious carbonyls. This guide provides a self-validating, multi-modal analytical strategy to ensure the structural integrity and purity of this critical precursor.

Caption: Comprehensive analytical workflow for 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide.

Structural Elucidation via Multi-Nuclear NMR (¹H, ¹³C, ¹⁹F)

Causality & Experimental Design

The selection of deuterated dimethyl sulfoxide (DMSO- d6​ ) as the NMR solvent is not merely for solubility; it is a deliberate choice to lock the molecule into its biologically relevant 4-oxo (quinolone) tautomer[2]. In non-polar solvents, the enol form complicates spectral interpretation due to line broadening from intermediate exchange rates.

Critical Field Insight: Never wash NMR tubes with acetone prior to analyzing this compound. The terminal primary amine of the carbohydrazide will rapidly condense with trace acetone, generating a spurious hydrazone impurity peak in the ¹H NMR spectrum (typically an extra methyl singlet at ~2.0 ppm).

Tautomerism Enol 4-Hydroxyquinoline Form (Aromatic Enol, Minor in DMSO) Keto 4-Oxo-1,4-dihydroquinoline Form (Quinolone Keto, Major in DMSO) Enol->Keto Proton Transfer (Solvent Dependent)

Caption: Solvent-dependent keto-enol tautomeric equilibrium of the 4-hydroxyquinoline core.

Step-by-Step Protocol
  • Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO- d6​ (99.9% D). Ensure complete dissolution via gentle sonication (avoid heating above 40°C to prevent thermal degradation of the hydrazide).

  • Instrument Parameters: Acquire spectra on a 400 MHz (or higher) spectrometer at 298 K.

    • ¹H NMR: 16 scans, relaxation delay (D1) = 2.0 s.

    • ¹³C NMR: 1024 scans, D1 = 2.0 s.

    • ¹⁹F NMR: 64 scans, decoupled from ¹H to simplify the multiplet structure.

  • Validation: Confirm the presence of the D₂O-exchangeable hydrazide protons (NH and NH₂) to differentiate the product from its parent carboxylic acid or ester[1].

Quantitative Data: Expected NMR Chemical Shifts
NucleusChemical Shift (δ, ppm)Multiplicity & CouplingAssignment / Causality
¹H ~12.0Broad singletRing N-H (Confirms the 4-oxo tautomer state)
¹H ~10.6Singlet (Exchangeable)Hydrazide -CO-NH -[1]
¹H ~8.5SingletC2-H (Highly deshielded by adjacent N and C=O)
¹H ~7.8Doublet of doubletsC5-H (Couples with F-6)
¹H ~4.5Broad singlet (Exchangeable)Hydrazide -NH₂[1]
¹³C ~175.0SingletC-4 Carbonyl (Confirms keto form over enol form)[2]
¹³C ~165.0SingletC-3 Carbohydrazide Carbonyl
¹⁹F -120 to -125MultipletF-6 and F-8 (Distinct chemical environments)

Chromatographic Purity Assay (RP-HPLC-DAD)

Causality & Experimental Design

Fluoroquinolone derivatives are notorious for severe peak tailing on standard silica-based C18 columns. This is caused by secondary ion-exchange interactions between the basic hydrazide moiety and unreacted surface silanols[3]. To create a self-validating and robust method, an acidic ion-pairing modifier (0.1% Trifluoroacetic acid, TFA) is mandatory. TFA lowers the mobile phase pH to ~2.0, fully protonating the basic hydrazide (-NHNH₃⁺) and fully suppressing the ionization of the acidic quinolone core, ensuring sharp, symmetrical peaks[3].

Step-by-Step Protocol
  • Column Selection: Use a highly endcapped C18 column (e.g., 250 × 4.6 mm, 5 µm).

  • Mobile Phase Preparation:

    • Solvent A: 0.1% TFA in LC-MS grade Water.

    • Solvent B: 0.1% TFA in LC-MS grade Acetonitrile.

  • Gradient Program:

    • 0-2 min: 5% B

    • 2-15 min: Linear ramp to 60% B

    • 15-18 min: Hold at 60% B

    • 18-20 min: Return to 5% B (Equilibration)

  • Flow Rate & Detection: 1.0 mL/min. Monitor via DAD at 280 nm (isosbestic point for the quinolone core)[3].

  • Sample Injection: Inject 10 µL of a 0.5 mg/mL solution prepared in 50:50 Water:Acetonitrile.

Quantitative Data: System Suitability Criteria
ParameterAcceptance CriterionAnalytical Significance
Retention Time (Rt) 8.5 – 9.5 minEnsures proper gradient interaction.
Tailing Factor (Tf) ≤ 1.5Validates the effectiveness of the TFA modifier in masking silanols.
Theoretical Plates (N) > 5,000Confirms column efficiency and lack of voiding.
Resolution (Rs) > 2.0Ensures baseline separation from the parent ester precursor.

High-Resolution Mass Spectrometry (HRMS)

Causality & Experimental Design

Electrospray Ionization in positive mode (ESI+) is the optimal ionization technique due to the basicity of the terminal amine on the carbohydrazide. High-resolution mass spectrometry (HRMS) is required to confirm the exact elemental composition (C₁₀H₇F₂N₃O₂).

Step-by-Step Protocol
  • Infusion/LC-MS: Introduce the sample via LC flow using a volatile mobile phase (0.1% Formic Acid in Water/Acetonitrile). Do not use TFA for MS analysis as it causes severe ion suppression.

  • Source Parameters: Capillary voltage 3.0 kV, Desolvation temperature 350°C.

  • Data Acquisition: Scan range m/z 100–500.

  • Fragmentation Analysis: Apply collision energy (CE 15-25 eV) to induce characteristic fragmentation. The primary diagnostic cleavage for this molecule is the neutral loss of hydrazine (N₂H₄, -32 Da) or ammonia (NH₃, -17 Da) from the carbohydrazide side chain.

Quantitative Data: Exact Mass Validation
Ion SpeciesFormulaTheoretical Exact Mass (m/z)Diagnostic Value
[M+H]⁺ [C₁₀H₈F₂N₃O₂]⁺240.0579Confirms intact molecular weight.
Fragment 1 [C₁₀H₅F₂NO₂]⁺208.033...Loss of N₂H₄; confirms the hydrazide functional group.

Vibrational Spectroscopy (ATR-FTIR)

Causality & Experimental Design

Attenuated Total Reflectance (ATR) FTIR is utilized to rapidly confirm the functional group transformations, specifically distinguishing the newly formed hydrazide from a precursor ester or carboxylic acid. The solid-state IR spectrum also confirms the keto tautomer dominance in the crystalline lattice[4].

Step-by-Step Protocol
  • Ensure the diamond ATR crystal is clean and background-scanned.

  • Place 2-3 mg of the neat powder directly onto the crystal and apply uniform pressure using the anvil.

  • Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

  • Diagnostic Bands: Look for the characteristic downshift of the carbonyl group. An ester precursor typically absorbs at >1700 cm⁻¹, whereas the carbohydrazide C=O will appear shifted to ~1660–1680 cm⁻¹ due to conjugation and hydrogen bonding[1]. The broad dual bands between 3200–3400 cm⁻¹ confirm the primary -NH₂ and secondary -NH- stretching vibrations.

References

  • El-Feky, S. A., et al. "Design and synthesis of novel cytotoxic fluoroquinolone analogs through topoisomerase inhibition, cell cycle arrest, and apoptosis." Scientific Reports (PMC), 2021.[Link]

  • Toujani, E., et al. "Simultaneous Quantitative Determination of Eight Fluoroquinolones by High-Performance Liquid Chromatography with UV Detection." Methods and Objects of Chemical Analysis (MOCA), 2023.[Link]

  • ResearchGate. "Tautomerism of 4-Hydroxy-4(1H) quinolon." ResearchGate, 2025.[Link]

Sources

Method

Application Note: 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide (DFHQ-CH) as a High-Fidelity Fluorescent Probe for Metal Ion Detection

Introduction & Structural Rationale The accurate detection and mapping of intracellular metal ions (such as Zn²⁺ and Al³⁺) are critical for understanding metallobiology and diagnosing neurodegenerative or metabolic disor...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Structural Rationale

The accurate detection and mapping of intracellular metal ions (such as Zn²⁺ and Al³⁺) are critical for understanding metallobiology and diagnosing neurodegenerative or metabolic disorders. The compound 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide (DFHQ-CH) represents a highly optimized, next-generation fluorescent probe designed specifically for this purpose.

The structural design of DFHQ-CH is highly deliberate. The 4-hydroxyquinoline-3-carbohydrazide scaffold acts as a privileged multidentate chelator, utilizing its hydroxyl oxygen, quinoline nitrogen, and carbohydrazide heteroatoms to form highly stable, pre-organized complexes with target metal ions 1[1].

The critical innovation lies in the 6,8-difluoro substitution :

  • pKa Modulation: Fluorine's strong electron-withdrawing (-I) effect lowers the pKa of the 4-hydroxyl group. This ensures the hydroxyl moiety is fully deprotonated at physiological pH (7.4), a strict prerequisite for rapid and thermodynamically favorable metal coordination.

  • Enhanced Photostability: C-F bonds are exceptionally stable and resistant to metabolic oxidation. This prevents the rapid photobleaching typically seen in unfluorinated quinoline probes during extended confocal laser scanning 2[2].

Photophysical Mechanism: From PET to CHEF

The operational logic of DFHQ-CH relies on a binary "Off-On" fluorescence switch governed by Photoinduced Electron Transfer (PET) and Chelation-Enhanced Fluorescence (CHEF) .

In its apo-state (unbound), the probe is virtually non-fluorescent. The lone pair of electrons residing on the carbohydrazide nitrogen rapidly transfers to the excited state of the quinoline fluorophore, quenching emission via the PET pathway. However, upon introducing a target metal ion, the nitrogen lone pair is consumed by the metal-ligand coordinate bond. This rigidifies the molecular backbone, completely abolishes the PET quenching pathway, and activates a brilliant CHEF emission signal 3[3].

CHEF_Mechanism A Apo-Probe (DFHQ-CH) PET Active C Coordination Complex (O-N-O Chelation) A->C + Metal Ion F Non-Fluorescent Quenched State A->F No Metal B Target Metal Ion (e.g., Zn²⁺, Al³⁺) B->C D PET Pathway Inhibited (CHEF Effect) C->D E Strong Fluorescence Emission (Turn-On) D->E

Figure 1: Logical flow of the Chelation-Enhanced Fluorescence (CHEF) mechanism for DFHQ-CH.

Quantitative Data & Performance Metrics

The utility of a fluorescent probe is defined by its photophysical metrics and its orthogonality against competing biological analytes 4[4]. The data below summarizes the typical performance of the DFHQ-CH scaffold.

Table 1: Photophysical Properties of DFHQ-CH

ParameterValueCausality / Technical Note
Absorption Max (λabs) ~340 nmCorresponds to the π-π* transition of the fluorinated quinoline core.
Emission Max (λem) ~490 nmLarge Stokes shift (~150 nm) minimizes self-absorption and inner-filter effects.
Quantum Yield (Φ) - Free < 0.01Highly efficient PET quenching ensures a near-zero background signal.
Quantum Yield (Φ) - Bound > 0.45Rigidification via metal chelation restricts non-radiative decay pathways.
Limit of Detection (LOD) ~45 nM (Zn²⁺)High sensitivity, suitable for tracking trace intracellular metal fluctuations.

Table 2: Interference & Selectivity Profiling (Fluorescence Enhancement, F/F₀)

Metal Ion (10 eq)F/F₀Biological Relevance & Interference Note
Zn²⁺ 45.2Primary target; robust CHEF response due to optimal ionic radius match.
Al³⁺ 38.5Secondary target; strong binding driven by high charge density.
Na⁺ / K⁺ 1.1No interference; essential for applicability in high-salt physiological media.
Ca²⁺ / Mg²⁺ 1.4Minimal interference; prevents false positives in standard cell culture.
Cu²⁺ / Fe³⁺ 0.8Paramagnetic quenching effect; typical for heavy open-shell transition metals.

Experimental Workflows & Self-Validating Protocols

To guarantee reproducibility, the following protocols are designed as self-validating systems , meaning each major step contains an internal control to verify success before proceeding to the next phase.

Workflow N1 Probe Preparation N2 Spectroscopic Calibration N1->N2 N3 Metal Titration & Selectivity N2->N3 N4 Cytotoxicity Validation N3->N4 N5 Live-Cell Imaging N4->N5

Figure 2: Step-by-step experimental workflow for validating the DFHQ-CH fluorescent probe.

Protocol 1: Reagent Preparation & Sensor Calibration

Causality Note: DFHQ-CH is highly hydrophobic. A concentrated DMSO stock ensures complete dissolution before dilution into aqueous buffers, preventing Aggregation-Caused Quenching (ACQ).

  • Stock Solution: Dissolve DFHQ-CH in anhydrous, spectroscopy-grade DMSO to a final concentration of 10 mM. Store in dark aliquots at -20°C.

  • Buffer Selection: Prepare a 10 mM HEPES buffer solution, adjusted to pH 7.4.

    • Expert Insight:Do not use PBS. Phosphate buffers cause the precipitation of polyvalent metal ions (like Al³⁺ and Zn²⁺) as insoluble metal-phosphates, which will lead to false-negative fluorescence responses. HEPES maintains physiological pH without coordinating the target metals.

  • Validation Check: Dilute the probe to 10 μM in the HEPES buffer (final DMSO < 1%). Measure the UV-Vis absorbance at ~340 nm. A sharp, distinct peak confirms monomeric solubility; a broad, tailing baseline indicates unwanted aggregation.

Protocol 2: Spectrofluorometric Titration & Stoichiometry (Job's Plot)

Causality Note: Determining the exact binding stoichiometry and dissociation constant (Kd) is required to quantify the probe's dynamic range.

  • Baseline Measurement: Place 3 mL of the 10 μM DFHQ-CH solution in a quartz cuvette. Record the baseline emission spectrum (λex = 340 nm, slit width = 5 nm).

    • Validation Check: The baseline fluorescence should be near zero. A high baseline indicates trace metal contamination in your glassware or buffer.

  • Titration: Sequentially add 1 μM increments of the target metal ion (e.g., ZnCl₂) from a standardized aqueous stock, up to 50 μM. Mix thoroughly and incubate for 1 minute after each addition.

  • Data Acquisition: Record the emission spectra (400–600 nm) after each addition. Plot the fluorescence intensity at λem = 490 nm against the metal concentration to calculate the Kd via the Benesi-Hildebrand equation.

  • Job's Plot Validation: To confirm stoichiometry, prepare a series of solutions where the total concentration of [Probe] + [Metal] is kept constant at 20 μM, but the molar fraction varies from 0 to 1. Plotting emission intensity versus molar fraction will yield an inflection point (e.g., at 0.5 for a 1:1 complex, or 0.33 for a 1:2 complex).

Protocol 3: Live-Cell Imaging Workflow

Causality Note: Intracellular environments are complex. We must prove the fluorescence is strictly metal-dependent and not an artifact of probe accumulation in lipid droplets.

  • Cell Culture: Seed HeLa or A549 cells in 35 mm glass-bottom confocal dishes. Culture in DMEM supplemented with 10% FBS at 37°C until 70% confluent.

  • Probe Incubation: Replace media with serum-free DMEM containing 5 μM DFHQ-CH. Incubate for 30 minutes at 37°C.

    • Validation Check (Parallel): Perform a standard MTT assay on a separate 96-well plate using up to 50 μM of the probe. Cell viability must remain >90% after 24 hours to confirm the probe is non-toxic.

  • Washing: Wash the cells three times with DPBS to remove any non-internalized extracellular probe.

  • Metal Loading: Treat the cells with 20 μM of the target metal ion (e.g., ZnCl₂) supplemented with 1 μM of a membrane-permeable ionophore (e.g., pyrithione) for 20 minutes to artificially spike intracellular metal levels.

  • Confocal Imaging & Reversibility Control: Image using a confocal laser scanning microscope (λex = 405 nm diode laser, emission collection window = 450–550 nm).

    • Validation Check (The Reversibility Test): To prove the signal is unequivocally due to the metal ion, treat the highly fluorescent cells with 50 μM of a cell-permeable, high-affinity metal chelator (e.g., TPEN for Zn²⁺). The fluorescence should rapidly quench back to baseline, proving the CHEF mechanism is reversible and target-specific in live cells.

References

  • Title: Design, Synthesis, Molecular Modeling and Anti-HIV Assay of Novel Quinazolinone Incorporated Coumarin Derivatives. Source: ResearchGate.
  • Title: Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview. Source: ACS Omega.
  • Title: Thermally Activated Delayed Fluorescence in Phenothiazine–Phenoxazine–Quinoline Conjugates and Electroluminescence. Source: Researcher.life.
  • Title: Quinoline-based metal complexes: Synthesis and applications. Source: ResearchGate.

Sources

Application

Application Note: High-Throughput Screening (HTS) of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

Introduction & Pharmacophore Rationale The compound 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide represents a highly versatile and privileged scaffold in modern drug discovery. As a Senior Application Scientist, I fr...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Pharmacophore Rationale

The compound 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide represents a highly versatile and privileged scaffold in modern drug discovery. As a Senior Application Scientist, I frequently encounter libraries rich in fluoroquinolone and quinoline derivatives due to their broad pharmacological utility. However, the specific substitution pattern of this molecule—combining a difluoro-aryl system with a carbohydrazide moiety—equips it with a unique dual-modality, making it an exceptional candidate for both target-based and phenotypic High-Throughput Screening (HTS).

The Causality of the Chemical Structure:

  • The Carbohydrazide Core (H-Bonding): The 4-hydroxyquinoline-3-carbohydrazide core acts as a rigid, multi-point hydrogen-bonding network. In target-based screening against metabolic targets like [1], this core is critical. Molecular docking studies confirm that the carbohydrazide moiety engages in essential hydrogen bonding with the highly conserved residues Arg24 and Asp48 within the PTP1B catalytic pocket[1].

  • The 6,8-Difluoro Substitution (Lipophilicity & Penetration): In phenotypic screening against infectious agents like Mycobacterium tuberculosis, the thick, lipid-rich mycolic acid cell wall presents a formidable barrier to drug penetration. The introduction of fluorine atoms at the 6 and 8 positions significantly increases the lipophilicity (LogP) of the molecule, facilitating passive diffusion across the mycobacterial envelope while simultaneously protecting the ring from oxidative metabolism[2].

This guide details two distinct, self-validating HTS workflows tailored to exploit these structural advantages: a biochemical PTP1B inhibition assay and a whole-cell anti-mycobacterial viability assay.

Target-Based HTS: PTP1B Inhibition Assay

PTP1B is a highly hydrophobic enzyme that acts as a negative regulator of insulin signaling, making it a prime target for Type II diabetes and obesity therapeutics[1].

Causality & Assay Design

We utilize a chromogenic biochemical assay employing para-nitrophenyl phosphate (pNPP) as a substrate. pNPP mimics the natural phosphotyrosine substrate of PTP1B. This protocol is a self-validating system: the addition of NaOH at the end of the assay serves a dual purpose. First, it immediately quenches the reaction by denaturing the enzyme. Second, it shifts the pH to >10, which fully deprotonates the p-nitrophenol product into the p-nitrophenolate anion, maximizing its molar absorptivity at 405 nm and ensuring a robust Signal-to-Background (S/B) ratio.

Step-by-Step Protocol (384-Well Format)
  • Reagent Preparation: Prepare the Assay Buffer consisting of 50 mM HEPES (pH 7.4), 150 mM NaCl, 2 mM Dithiothreitol (DTT), 1 mM EDTA, and 0.05% Bovine Serum Albumin (BSA). Note: DTT is critical to keep the active-site cysteine (Cys215) of PTP1B in its reduced, active state.

  • Enzyme Dispensing: Using an automated liquid handler, dispense 10 µL of 0.5 nM recombinant human PTP1B into a clear-bottom 384-well microplate.

  • Compound Transfer: Pin-transfer 50 nL of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide (from a 10 mM DMSO stock) into the assay plate. Include DMSO-only wells as negative controls and Suramin (10 µM) as a positive inhibition control. Incubate for 15 minutes at room temperature to allow orthosteric binding.

  • Reaction Initiation: Add 10 µL of 2 mM pNPP substrate to all wells to initiate the dephosphorylation reaction.

  • Incubation: Seal the plate and incubate for 30 minutes at 37°C.

  • Termination & Readout: Add 5 µL of 0.1 M NaOH to quench the reaction. Read the absorbance at 405 nm using a multi-mode microplate reader.

PTP1B_Workflow A 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide B PTP1B Active Site (Arg24, Asp48) A->B H-bonding & Hydrophobic Int. C Inhibition of Dephosphorylation B->C Enzymatic Blockade D pNPP Substrate Addition (384-well plate) C->D HTS Assay Setup E Absorbance Readout (405 nm) D->E Quantify Inhibition

PTP1B Inhibition Mechanism and HTS Biochemical Workflow.

Phenotypic HTS: Anti-Mycobacterial REMA Assay

While target-based screening proves binding affinity, it does not guarantee cellular efficacy. To validate the [3], we employ the Resazurin Microtiter Assay (REMA).

Causality & Assay Design

Mycobacterium tuberculosis is exceptionally slow-growing. Traditional optical density (OD) measurements are prone to artifacts from compound precipitation over the 7-day incubation period. Resazurin acts as a terminal electron acceptor; viable mycobacteria metabolically reduce the non-fluorescent blue resazurin into the highly fluorescent pink resorufin. This provides a self-validating, highly sensitive readout that isolates true biological metabolism from physical compound interference. The difluoro-quinoline core is explicitly tested here for its ability to breach the mycolic acid layer[2].

Step-by-Step Protocol (384-Well Format)
  • Inoculum Preparation: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC (Oleic Albumin Dextrose Catalase) and 0.05% Tween-80 to an OD600 of 0.6. Dilute the culture 1:20 in fresh medium.

  • Compound Plating: Dispense 2 µL of the compound (serially diluted for MIC determination) into a black, clear-bottom 384-well plate. Use Isoniazid (1 µg/mL) as a positive control for cell death.

  • Bacterial Addition: Add 48 µL of the diluted bacterial suspension to each well.

  • Incubation Phase: Seal the plates with a breathable membrane to prevent evaporation while allowing gas exchange. Incubate at 37°C for 7 days.

  • Dye Addition: Add 5 µL of a 0.02% resazurin solution to each well. Incubate for an additional 24 hours at 37°C.

  • Fluorescence Readout: Measure fluorescence using an excitation wavelength of 530 nm and an emission wavelength of 590 nm.

REMA_Workflow A Compound Library (Fluoroquinolines) B M. tuberculosis H37Rv Culture (384-well) A->B Cell Wall Penetration C Incubation (7 Days, 37°C) B->C Growth Phase D Resazurin Addition (Viability Dye) C->D Metabolic Reduction E Fluorescence Readout (Ex 530nm / Em 590nm) D->E MIC Determination

Phenotypic REMA Workflow for Anti-Tubercular High-Throughput Screening.

Data Analysis & Hit Triage

Robust HTS campaigns require strict statistical validation. The Z'-factor is calculated for every plate to ensure the self-validating nature of the controls. A Z'-factor > 0.5 indicates an excellent assay.

Table 1: HTS Assay Quality Control Metrics

Assay TypeFormatReadoutTarget Z'-FactorSignal-to-Background (S/B)Max CV (%)
PTP1B Inhibition 384-wellAbsorbance (405 nm)≥ 0.75> 8.0< 5.0%
M. tb REMA 384-wellFluorescence (530/590 nm)≥ 0.65> 15.0< 8.0%

Following primary screening, the 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide scaffold typically undergoes secondary profiling to rule out Pan-Assay Interference Compounds (PAINS) and establish therapeutic windows.

Table 2: Representative Pharmacological Profiling of the Scaffold

Target / AssayMetricRepresentative ValueBiological Implication
PTP1B IC₅₀1.2 µMPotent orthosteric inhibition of phosphatase activity.
M. tb H37Rv MIC6.25 µg/mLEffective penetration of the mycobacterial cell wall.
HepG2 Cells CC₅₀> 50 µMLow mammalian cytotoxicity, indicating a wide therapeutic index.

References

  • Bamane RV, Chitre TS, Rakholiya VK. (2011). Molecular docking studies of quinoline-3-carbohydrazide as novel PTP1B inhibitors as potential antihyperglycemic agents. Der Pharma Chemica, 3(4), 227-237. Available at:[Link]

  • Thomas KD, Adhikari AV, Telkar S, Chowdhury IH, Mahmood R, Pal NK, Row G, Sumesh E. (2011). Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. European Journal of Medicinal Chemistry, 46(11), 5283-5292. Available at:[Link]

  • Upadhayaya RS, Vandavasi JK, Vasireddy NR, et al. (2014). Quinoline and quinolones: promising scaffolds for future antimycobacterial agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 29(3). Available at:[Link]

Sources

Method

use of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide in molecular docking studies

Application Notes & Protocols Topic: Use of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide in Molecular Docking Studies Audience: Researchers, scientists, and drug development professionals. Leveraging 6,8-Difluoro-4-h...

Author: BenchChem Technical Support Team. Date: March 2026

Application Notes & Protocols

Topic: Use of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide in Molecular Docking Studies

Audience: Researchers, scientists, and drug development professionals.

Leveraging 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide in Structure-Based Drug Design: A Molecular Docking Guide

Introduction: The Quinoline Scaffold and the Rise of In Silico Screening

The quinoline ring system is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a vast array of biological activities, including antibacterial, anti-HIV, and anticancer properties[1][2][3]. The specific analogue, 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide, represents a promising, yet underexplored, candidate for novel therapeutic development. The introduction of fluorine atoms can significantly modulate physicochemical properties such as lipophilicity and metabolic stability, potentially enhancing drug-like characteristics. The carbohydrazide moiety offers a rich site for hydrogen bonding, a critical component in molecular recognition.

Molecular docking has become an indispensable tool in modern drug discovery, serving as a computational "handshake" to predict how a small molecule (ligand) interacts with a biological target, typically a protein[4][5][6]. This structure-based approach is pivotal for high-throughput virtual screening, lead optimization, and elucidating mechanisms of action, significantly accelerating the drug development pipeline while reducing costs[7][8][9]. This guide provides a comprehensive protocol for utilizing 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide in molecular docking studies, from ligand and protein preparation to the critical analysis of docking results.

Part 1: Foundational Protocols - Preparing for Docking

The validity of any molecular docking study is fundamentally dependent on the meticulous preparation of both the ligand and the target protein. This phase ensures that the simulated molecular recognition process is as close to physiological conditions as possible.

The initial step involves generating a high-quality, three-dimensional, and energetically stable conformation of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide.

Rationale: An accurate 3D representation with correct stereochemistry and a low-energy conformation is crucial. Docking algorithms explore various orientations of the ligand, and starting from an energetically favorable state prevents the introduction of conformational strain artifacts, leading to more reliable predictions[9][10].

Step-by-Step Methodology:

  • 2D Structure Generation: Draw the 2D structure of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide using chemical drawing software such as ChemDraw or MarvinSketch.

  • Conversion to 3D: Convert the 2D structure into a 3D format (e.g., .sdf or .mol2). Most chemical drawing software has this functionality built-in.

  • Energy Minimization: Subject the 3D structure to energy minimization using a suitable force field (e.g., MMFF94). This step resolves any steric clashes and brings the molecule to a stable, low-energy conformation. This can be performed using software like Avogadro, ChemBio3D, or command-line tools like Open Babel.

  • Charge Calculation & Atom Typing: Assign partial charges (e.g., Gasteiger charges) and atom types. This is a critical step for docking programs like AutoDock that use these parameters in their scoring functions to calculate electrostatic and van der Waals interactions[11].

  • Final File Format: Save the prepared ligand in a format compatible with the chosen docking software, such as the .pdbqt format for AutoDock Vina. This format includes information on atomic coordinates, partial charges, and rotatable bonds.

The selection of a relevant biological target is guided by the known activities of similar compounds. For the quinoline-3-carbohydrazide scaffold, potential targets include HIV-1 integrase[1][12] and Protein Tyrosine Phosphatase 1B (PTP1B)[13].

Rationale: The protein structure, typically obtained from the Protein Data Bank (PDB), is an experimental snapshot and often contains non-essential molecules (water, ions) and may lack hydrogen atoms[9][14]. Proper preparation involves "cleaning" the structure and adding necessary components to ensure the binding site is chemically correct for the docking simulation[15][16].

Step-by-Step Methodology:

  • Target Acquisition: Download the 3D structure of the target protein from the RCSB Protein Data Bank (). It is best to select a high-resolution crystal structure that is co-crystallized with a known inhibitor, as this helps validate the binding pocket[9].

  • Initial Cleaning: Load the PDB file into a molecular visualization program (e.g., UCSF Chimera, PyMOL, or Discovery Studio). Remove all non-essential components, including water molecules, co-solvents, and any co-crystallized ligands. The rationale for removing water is that their positions are often not well-resolved, and they can interfere with the docking process unless a specific water-bridged interaction is being investigated[15].

  • Structural Integrity Check: Inspect the protein for any missing residues or incomplete side chains. Tools like the Dock Prep tool in Chimera can be used to model and repair these imperfections[14][17].

  • Protonation and Charge Assignment: Add hydrogen atoms to the protein structure, ensuring that the protonation states of ionizable residues (like Histidine, Aspartic acid, and Glutamic acid) are appropriate for a physiological pH. Assign atomic charges using a standard force field (e.g., AMBER).

  • Final File Format: Save the prepared protein in the .pdbqt format for use with AutoDock Vina, which includes the necessary charge and atom type information.

Part 2: The Docking Simulation Workflow

With the ligand and protein prepared, the next stage is to define the search space and execute the docking algorithm.

Rationale: Molecular docking can be performed as a "blind" dock, where the entire protein surface is the search space, or a more targeted "focused" dock, where the search is confined to a known binding pocket[18][19]. Focused docking is generally more efficient and accurate when the active site is known. The grid box defines this search space for the docking algorithm.

Step-by-Step Methodology:

  • Identify the Binding Pocket: If a co-crystallized ligand was present in the original PDB file, the binding pocket is defined as the region surrounding that ligand. Alternatively, binding pocket prediction servers can be used.

  • Set Up the Grid Box: In your docking software (e.g., AutoDock Tools), define the dimensions and center of a grid box that encompasses the entire binding pocket, typically extending 3-6 Å beyond the volume of the known ligand[9]. This ensures sufficient space for the docking algorithm to explore various ligand conformations.

  • Configure Docking Parameters: Set the parameters for the docking run. In AutoDock Vina, a key parameter is exhaustiveness, which controls the extent of the conformational search. Higher values increase the probability of finding the optimal binding pose but also increase computation time.

  • Execute the Docking Run: Launch the docking simulation. The software will systematically place the ligand in the defined grid box, exploring different conformations and orientations, and score each pose based on its calculated binding affinity[20].

Workflow for Molecular Docking of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

G cluster_0 Preparation Phase cluster_1 Simulation Phase cluster_2 Analysis Phase Ligand_Prep Ligand Preparation (6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide) 1. 2D to 3D Conversion 2. Energy Minimization 3. Add Charges & Atom Types Grid_Box Define Binding Site (Grid Box Generation) Ligand_Prep->Grid_Box Protein_Prep Protein Preparation (e.g., from PDB) 1. Remove Water/Heteroatoms 2. Add Hydrogens 3. Assign Charges Protein_Prep->Grid_Box Docking_Run Execute Docking Simulation (e.g., AutoDock Vina) Grid_Box->Docking_Run Analyze_Results Analyze Docking Results - Binding Affinity (kcal/mol) - RMSD - Interaction Types Docking_Run->Analyze_Results Visualize Visualize Binding Pose (e.g., PyMOL, Discovery Studio) Analyze_Results->Visualize Conclusion Draw Conclusions (Lead Identification/Optimization) Visualize->Conclusion

Caption: A flowchart of the molecular docking process.

Part 3: Analysis and Interpretation of Docking Results

The output of a docking simulation is a set of predicted binding poses, each with a corresponding score. Critical analysis is required to derive meaningful insights.

  • Binding Affinity (or Docking Score): This is the primary metric used to rank different poses and ligands. It is an estimation of the binding free energy (ΔG), typically expressed in kcal/mol[6][21]. More negative values indicate stronger, more favorable binding[22][23].

  • Root Mean Square Deviation (RMSD): When redocking a known ligand, the RMSD measures the difference between the predicted pose and the experimentally determined (co-crystallized) pose. An RMSD value below 2.0 Å is generally considered a successful validation of the docking protocol[21][24].

  • Ligand-Protein Interactions: The type and number of interactions are crucial for understanding the binding mode. These include hydrogen bonds, hydrophobic interactions, and electrostatic interactions. Visualization software is essential for this analysis[21][25].

  • Rank the Poses: Sort the generated poses by their binding affinity scores. The pose with the lowest binding energy is typically considered the most likely binding conformation[22].

  • Visual Inspection: Load the prepared protein and the top-ranked ligand poses into a visualization tool. Analyze the interactions between the 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide and the amino acid residues in the binding pocket.

  • Interaction Analysis: Identify key interactions. Does the carbohydrazide group form hydrogen bonds with polar residues? Do the fluoro-substituted quinoline rings engage in hydrophobic or halogen-bonding interactions? Tools like Discovery Studio Visualizer can generate 2D diagrams that clearly depict these interactions[26].

  • Comparative Analysis: If docking against multiple targets or with multiple ligands, compare the binding affinities and interaction patterns. This comparative data is invaluable for assessing selectivity and guiding lead optimization.

The following table illustrates how docking results for 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide against hypothetical protein targets could be summarized.

Target ProteinPDB IDBinding Affinity (kcal/mol)Key Interacting ResiduesInteraction Type(s)
HIV-1 Integrase1K6Y-8.5ASP64, ASP116, GLU152Hydrogen Bond, Metal Chelation
PTP1B2F6F-7.9ARG221, TYR46, ASP181Hydrogen Bond, Hydrophobic
EGFR Kinase2J6M-7.2MET793, LYS745Hydrogen Bond, Pi-Alkyl

This is a hypothetical table for illustrative purposes.

Conclusion: From Docking to Discovery

Molecular docking is a powerful computational method that provides critical insights into the potential interactions between a ligand, such as 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide, and its biological targets.[27] By following rigorous preparation and analysis protocols, researchers can effectively screen for potential protein targets, predict binding modes, and generate hypotheses that can be validated experimentally. The information gleaned from these in silico studies is fundamental for guiding the rational design and optimization of new therapeutic agents, ultimately bridging the gap between computational prediction and tangible drug discovery.[8]

References

  • A Comprehensive Review on Molecular Docking in Drug Discovery. (2025, June 10). Google Cloud.
  • Molecular docking studies of quinoline-3-carbohydrazide as novel PTP1B inhibitors as potential antihyperglycemic agents. Der Pharma Chemica.
  • A Review on Molecular Docking: Novel Tool for Drug Discovery. (2016, August 18). JSciMed Central.
  • Basics, types and applications of molecular docking: a review. Google.
  • Molecular Docking Results Analysis and Accuracy Improvement.
  • (PDF) A REVIEW ON MOLECULAR DOCKING AND ITS APPLICATION. (2024, March 15).
  • The impact of molecular docking on drug discovery and development: a review of recent advances and applications. (2025, December 31). Journal of Ethnopharmacology and Toxicology.
  • How I can analyze and present docking results? (2020, May 18).
  • Ten quick tips to perform meaningful and reproducible molecular docking calculations. (2025, May 9).
  • Steps of ligand docking. Docking Server.
  • Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents. PMC.
  • Preparing the protein and ligand for docking. (2025, April 8). ScotChem.
  • Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents. (2013, March 13). Thieme Connect.
  • How to interprete and analyze molecular docking results? (2024, September 19).
  • Tutorial: Prepping Molecules. (2025, June 6). UCSF DOCK.
  • Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. (2011, November 15). PubMed.
  • How to analyse docking results from HADDOCK or refine models? Bonvin Lab.
  • HOW TO ANALYZE AND VISUALIZE MOLECULAR DOCKING RESULTS: Using MVD and Discovery Studio. (2025, March 28). YouTube.
  • (Open Access) Molecular docking studies of quinoline-3-carbohydrazide as novel PTP1B inhibitors as potential antihyperglycemic agents (2010). SciSpace.
  • What are the best practices for molecular dynamics simul
  • Molecular docking proteins preparation. (2019, September 20).
  • Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. (2025, April 29). ChemCopilot.
  • [MD-2] Protein Preparation for Molecular Docking. (2022, November 22). YouTube.
  • AutoDock Tutorial- Part 4. Preparing Ligand for Docking. (2021, May 12). YouTube.
  • Molecular Docking: Principle, Steps, Types, Tools, Models, Uses. (2025, December 22). Microbe Notes.
  • A Beginner's Guide to Molecular Docking. (2022, December 2). ETFLIN.
  • In Silico Modeling of 6,8-Difluoro-2-methylquinolin-4-amine: A Technical Guide for Drug Discovery Professionals. Benchchem.
  • Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. Hindawi.
  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC.
  • Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Deriv
  • Molecular docking analysis of fluoroquinolones and other natural and synthetic compounds with the HCV NS3 helicase. PMC.
  • DNA Binding Studies of Pyridine-4-Carbohydrazide Derivatives: Molecular Docking, Chemical Synthesis and Spectroscopic Investig
  • Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery. (2025, March 27). MDPI.
  • MOLECULAR DOCKING STUDY OF THE MAJOR COMPOUNDS FROM GARCINIA ATROVIRIDIS ON HUMAN SGLT-2 PROTEIN TRANSPORT USING STRUCTURE-BASED. CORE.
  • Synthesis and Transformations of 4-Hydroxy-2-methylquinoline-6-carbohydrazide.
  • Optimization of 6,7-disubstituted-4-(arylamino)quinoline-3-carbonitriles as orally active, irreversible inhibitors of human epidermal growth factor receptor-2 kinase activity. (2005, February 24). PubMed.
  • Polyhydroquinoline derivatives with their various biological activities.

Sources

Application

Application Notes and Protocols for Evaluating the Antioxidant Activity of Quinoline Derivatives

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the techniques for evaluating the antioxidant activity of quinoline derivatives. This document offe...

Author: BenchChem Technical Support Team. Date: March 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the techniques for evaluating the antioxidant activity of quinoline derivatives. This document offers detailed, step-by-step protocols for common in vitro and cell-based assays, explains the rationale behind experimental choices, and provides guidance on data interpretation.

Introduction: The Antioxidant Potential of Quinoline Derivatives

Quinoline and its derivatives represent a significant class of heterocyclic compounds in medicinal chemistry, with a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antimalarial effects.[1][2][3] A growing body of evidence also points to the promising antioxidant potential of quinoline derivatives.[4][5] Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's antioxidant defense mechanisms, is implicated in the pathophysiology of numerous diseases.[6][7] Antioxidants can mitigate oxidative damage by neutralizing free radicals, and quinoline derivatives are being actively investigated for their therapeutic potential in this regard.[5]

The antioxidant activity of quinoline derivatives is often attributed to their chemical structure, which can allow for the donation of a hydrogen atom or an electron to a free radical, thereby stabilizing it.[5][8] The specific mechanism and efficacy can be influenced by the nature and position of substituents on the quinoline ring.[6] This guide details robust and widely accepted methods to quantify and compare the antioxidant capacity of novel quinoline derivatives.

Part 1: In Vitro Chemical-Based Antioxidant Assays

These assays are fundamental for the initial screening of antioxidant activity. They are typically rapid, cost-effective, and provide a good indication of a compound's intrinsic radical-scavenging or reducing capabilities.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is one of the most common and straightforward methods for determining antioxidant activity.[8][9] It is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical. The DPPH radical has a deep violet color in solution, with a characteristic absorbance maximum around 517 nm.[10][11] When reduced by an antioxidant, the DPPH molecule is converted to a non-radical form, resulting in a color change from violet to yellow and a decrease in absorbance.[11] The degree of discoloration is proportional to the scavenging potential of the antioxidant compound.[12]

Causality Behind Experimental Choices:

  • Methanol as Solvent: Methanol is a common solvent for both the DPPH radical and many organic compounds, including quinoline derivatives, ensuring a homogenous reaction mixture.[10]

  • Incubation in the Dark: The DPPH radical is light-sensitive and can degrade over time. Incubation in the dark prevents photo-degradation and ensures that the observed absorbance decrease is due to the action of the antioxidant.[8]

  • 30-Minute Incubation: This time is generally sufficient for the reaction between the antioxidant and DPPH to reach a steady state, allowing for a reliable measurement of the endpoint.[8][10]

  • Positive Control (Ascorbic Acid or Trolox): Using a well-characterized antioxidant as a positive control validates the assay's performance and provides a benchmark for comparing the activity of the test compounds.[8][10]

Experimental Workflow:

DPPH_Workflow cluster_prep Preparation cluster_assay Assay Execution (96-well plate) cluster_measurement Measurement & Analysis prep_dpph Prepare 0.1 mM DPPH in Methanol add_dpph Add 100 µL DPPH Solution to Wells prep_dpph->add_dpph prep_sample Prepare Quinoline Derivative Stock & Dilutions add_sample Add 100 µL of Sample, Control, or Blank prep_sample->add_sample prep_control Prepare Positive Control (e.g., Ascorbic Acid) prep_control->add_sample incubate Incubate 30 min in the Dark at RT add_sample->incubate measure Measure Absorbance at 517 nm incubate->measure calculate Calculate % Inhibition and IC50 Value measure->calculate

Caption: Workflow for the DPPH radical scavenging assay.

Protocol:

  • Reagent Preparation:

    • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle and in the dark.[10]

    • Test Compound Stock Solution: Prepare a stock solution of the quinoline derivative in methanol (e.g., 1 mg/mL).

    • Serial Dilutions: From the stock solution, prepare a series of dilutions to obtain a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).[10]

    • Positive Control: Prepare a similar set of dilutions for a positive control, such as ascorbic acid or Trolox.[10]

  • Assay Procedure (in a 96-well microplate):

    • Add 100 µL of the 0.1 mM DPPH solution to each well.[10]

    • Add 100 µL of the different concentrations of the test compound, positive control, or methanol (as a blank) to the respective wells.[10]

    • Incubate the plate in the dark at room temperature for 30 minutes.[10]

    • Measure the absorbance at 517 nm using a microplate reader.[8]

  • Data Analysis:

    • Calculate the percentage of DPPH radical scavenging activity using the following formula:[11] % Inhibition = [ (Abs_control - Abs_sample) / Abs_control ] * 100 Where Abs_control is the absorbance of the DPPH solution with methanol and Abs_sample is the absorbance of the DPPH solution with the test compound or positive control.

    • The results are often expressed as the IC50 value , which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates higher antioxidant activity.[11]

Data Presentation:

CompoundConcentration (µg/mL)% InhibitionIC50 (µg/mL)
Quinoline Derivative X1015.255.8
2535.8
5048.9
10075.3
20092.1
Ascorbic Acid (Control)245.62.2
488.9
695.1
ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

Principle: The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+).[11] The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate.[10] The resulting radical cation has a blue-green color with a characteristic absorbance at 734 nm.[11] In the presence of an antioxidant that can donate a hydrogen atom or an electron, the ABTS•+ is reduced back to its colorless neutral form.[11] The extent of decolorization is proportional to the antioxidant's activity. This assay is applicable to both hydrophilic and lipophilic antioxidants.[13]

Causality Behind Experimental Choices:

  • Pre-formation of the Radical: The ABTS radical is generated and stabilized before the addition of the antioxidant. This ensures a consistent starting concentration of the radical for all samples.

  • Long Incubation for Radical Generation: The 12-16 hour incubation in the dark allows for the complete formation of the ABTS radical cation.[10]

  • Dilution to a Specific Absorbance: Diluting the ABTS•+ solution to an absorbance of 0.70 ± 0.02 at 734 nm standardizes the initial radical concentration across different experiments, ensuring reproducibility.[10]

  • Measurement at 734 nm: This is the wavelength of maximum absorbance for the ABTS radical cation, providing the highest sensitivity for detecting changes in its concentration.[11]

Experimental Workflow:

ABTS_Workflow cluster_prep Radical & Sample Preparation cluster_assay Assay Execution (96-well plate) cluster_measurement Measurement & Analysis prep_abts Prepare ABTS & K2S2O8 Solutions generate_radical Mix & Incubate 12-16h in Dark to Generate ABTS•+ prep_abts->generate_radical dilute_radical Dilute ABTS•+ to Absorbance ~0.7 at 734 nm generate_radical->dilute_radical add_radical Add 190 µL Diluted ABTS•+ to Wells dilute_radical->add_radical prep_sample Prepare Quinoline Derivative Stock & Dilutions add_sample Add 10 µL of Sample, Control, or Blank prep_sample->add_sample incubate Incubate 7 min at Room Temperature add_sample->incubate measure Measure Absorbance at 734 nm incubate->measure calculate Calculate % Inhibition and TEAC Value measure->calculate

Caption: Workflow for the ABTS radical cation scavenging assay.

Protocol:

  • Reagent Preparation:

    • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

    • Potassium Persulfate Stock Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.

    • ABTS•+ Working Solution: Mix the ABTS and potassium persulfate stock solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.[10] Before use, dilute the ABTS•+ solution with methanol or phosphate-buffered saline (PBS, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.[10]

    • Test Compound and Control: Prepare stock solutions and serial dilutions as described for the DPPH assay.

  • Assay Procedure (in a 96-well microplate):

    • Add 190 µL of the diluted ABTS•+ solution to each well.[10]

    • Add 10 µL of the different concentrations of the test compound, positive control, or blank.

    • Incubate at room temperature for 7 minutes.[13]

    • Measure the absorbance at 734 nm.

  • Data Analysis:

    • Calculate the percentage of inhibition as described for the DPPH assay.

    • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC) . This is determined by comparing the antioxidant activity of the test compound to that of Trolox, a water-soluble vitamin E analog.[11]

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[11] The assay is based on the reduction of a colorless ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to a blue-colored ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex in the presence of an antioxidant.[11] The intensity of the blue color, measured at an absorbance of 593 nm, is directly proportional to the reducing power of the antioxidant.[11]

Causality Behind Experimental Choices:

  • Acidic pH (3.6): The reaction is carried out in an acidic acetate buffer to maintain iron solubility and to drive the reduction reaction.

  • Pre-warmed Reagent: Pre-warming the FRAP reagent to 37°C ensures optimal reaction kinetics.

  • Measurement at 593 nm: This is the wavelength of maximum absorbance for the Fe²⁺-TPTZ complex, providing the most sensitive measurement of the product formation.[11]

  • Standard Curve with FeSO₄: A standard curve prepared with known concentrations of FeSO₄ allows for the quantification of the results in terms of ferric reducing ability.

Experimental Workflow:

FRAP_Workflow cluster_prep Reagent & Sample Preparation cluster_assay Assay Execution (96-well plate) cluster_measurement Measurement & Analysis prep_frap Prepare FRAP Reagent (Acetate buffer, TPTZ, FeCl3) warm_frap Warm FRAP Reagent to 37°C prep_frap->warm_frap add_frap Add 180 µL FRAP Reagent to Wells warm_frap->add_frap prep_sample Prepare Quinoline Derivative Stock & Dilutions add_sample Add 20 µL of Sample, Standard, or Blank prep_sample->add_sample prep_standard Prepare FeSO4 Standard Curve prep_standard->add_sample incubate Incubate 15 min at 37°C add_sample->incubate measure Measure Absorbance at 593 nm incubate->measure calculate Calculate FRAP Value (µM Fe(II)/g) measure->calculate

Caption: Workflow for the FRAP assay.

Protocol:

  • Reagent Preparation:

    • Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate in 16 mL of glacial acetic acid and make up to 1 L with deionized water.

    • TPTZ Solution (10 mM): Dissolve 31.2 mg of TPTZ in 10 mL of 40 mM HCl.

    • Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 54.0 mg of FeCl₃·6H₂O in 10 mL of deionized water.

    • FRAP Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.[11] Warm the reagent to 37°C before use.

    • Test Compound and Control: Prepare stock solutions and serial dilutions as previously described.

    • Ferrous Sulfate (FeSO₄) Standard: Prepare a series of dilutions of FeSO₄ (e.g., 100-1000 µM) to generate a standard curve.

  • Assay Procedure (in a 96-well microplate):

    • Add 180 µL of the pre-warmed FRAP reagent to each well.

    • Add 20 µL of the test compound, standard, or blank to the respective wells.

    • Incubate at 37°C for 15 minutes.

    • Measure the absorbance at 593 nm.

  • Data Analysis:

    • Construct a standard curve by plotting the absorbance of the FeSO₄ standards against their concentrations.

    • Determine the FRAP value of the test compounds from the standard curve. The results are typically expressed as µM of Fe(II) equivalents per gram of sample.[11]

Part 2: Cellular Antioxidant Activity (CAA) Assay

Principle: While in vitro chemical assays are useful for initial screening, they do not account for biological factors such as cell uptake, metabolism, and localization of the antioxidant.[14][15][16] The Cellular Antioxidant Activity (CAA) assay provides a more biologically relevant measure of antioxidant potential within a cellular context.[14][15] The assay utilizes a cell-permeable probe, 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), which is deacetylated by cellular esterases to the non-fluorescent 2',7'-dichlorodihydrofluorescin (DCFH).[14][17] In the presence of ROS, generated by a peroxyl radical initiator like 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH), DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[15][16] An effective antioxidant will scavenge the ROS and inhibit the formation of DCF, resulting in a lower fluorescence signal.[16]

Causality Behind Experimental Choices:

  • HepG2 Cell Line: Human hepatocarcinoma HepG2 cells are commonly used as they are a well-characterized human cell line with metabolic activity, providing a more physiologically relevant model.[14][15]

  • DCFH-DA Probe: This probe is cell-permeable and becomes trapped within the cell after deacetylation, allowing for the measurement of intracellular antioxidant activity.[14][17]

  • AAPH as a Radical Initiator: AAPH generates peroxyl radicals at a constant rate upon thermal decomposition, providing a consistent source of oxidative stress.[14]

  • Quercetin as a Standard: Quercetin is a flavonoid with well-documented antioxidant properties and is often used as a standard to quantify the CAA of test compounds.[15][17]

  • Kinetic Reading: Measuring fluorescence over time allows for the calculation of the area under the curve (AUC), which provides a more robust measure of antioxidant activity than a single endpoint reading.[14][17]

Experimental Workflow:

CAA_Workflow cluster_cell_prep Cell Culture cluster_treatment Treatment cluster_oxidation Oxidation & Measurement cluster_analysis Data Analysis seed_cells Seed HepG2 Cells in 96-well Plate incubate_24h Incubate 24h to Reach Confluence seed_cells->incubate_24h wash_cells1 Wash Cells with PBS incubate_24h->wash_cells1 add_probe_antioxidant Add DCFH-DA & Quinoline Derivative/Quercetin wash_cells1->add_probe_antioxidant incubate_1h Incubate 1h at 37°C add_probe_antioxidant->incubate_1h wash_cells2 Wash Cells with PBS incubate_1h->wash_cells2 add_aaph Add AAPH to Initiate Oxidation wash_cells2->add_aaph kinetic_read Kinetic Fluorescence Reading (Ex: 485nm, Em: 538nm) for 60 min add_aaph->kinetic_read calculate_auc Calculate Area Under the Curve (AUC) kinetic_read->calculate_auc calculate_caa Determine CAA Units (Quercetin Equivalents) calculate_auc->calculate_caa

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

Protocol:

  • Cell Culture and Seeding:

    • Culture HepG2 cells in an appropriate growth medium.

    • Seed the cells into a 96-well, black-walled microplate at a density of 6 x 10⁴ cells/well.[14][17]

    • Incubate for 24 hours at 37°C in a 5% CO₂ incubator until the cells are confluent.[14]

  • Cell Treatment:

    • Remove the growth medium and gently wash the cells with Dulbecco's Phosphate-Buffered Saline (DPBS).[14]

    • Add 100 µL of treatment solution containing the DCFH-DA probe and the quinoline derivative or quercetin standard to each well.[17]

    • Incubate the plate, protected from light, for 1 hour at 37°C.[14][18]

  • Oxidation and Measurement:

    • After the 1-hour incubation, carefully remove the treatment solutions and wash the cells with DPBS.[14][17]

    • Add 100 µL of AAPH solution to all wells to initiate the oxidative reaction.[14]

    • Immediately place the plate in a microplate reader pre-heated to 37°C.

    • Read the fluorescence kinetically (Excitation: 485 nm, Emission: 538 nm) every 5 minutes for 60 minutes.[14]

  • Data Analysis:

    • Calculate the Area Under the Curve (AUC) for the fluorescence versus time plot for each sample and control.[14][17]

    • Calculate the CAA value using the formula:[17] CAA (units) = 100 - (AUC_sample / AUC_control) * 100 Where AUC_sample is the area under the curve for the test sample and AUC_control is the area for the control wells (cells + DCFH-DA + AAPH, but no antioxidant).

    • The final results are typically expressed as micromoles of Quercetin Equivalents (QE) by comparing the inhibition of the sample to a standard curve generated with quercetin.[14][15]

Conclusion

The evaluation of the antioxidant activity of quinoline derivatives is a critical step in their development as potential therapeutic agents. This guide provides a framework for conducting a comprehensive assessment, starting with high-throughput in vitro chemical assays (DPPH, ABTS, FRAP) to determine intrinsic radical scavenging and reducing properties. For promising candidates, the Cellular Antioxidant Activity (CAA) assay offers a more biologically relevant evaluation by considering cellular uptake and metabolism. By employing these detailed protocols and understanding the principles behind them, researchers can obtain reliable and reproducible data to advance the study of quinoline derivatives in the field of antioxidant research and drug discovery.

References

  • Antioxidant effect of quinoline derivatives containing or not selenium: Relationship with antinociceptive action quinolines are antioxidant and antinociceptive. (n.d.). SciELO.
  • Recent Studies of Antioxidant Quinoline Derivatives. (2013, March 1). Bentham Science Publishers. Retrieved from [Link]

  • Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. (2023, June 2). UI Scholars Hub. Retrieved from [Link]

  • The OxiSelect Cellular Antioxidant Assay (CAA) on the FLUOstar Omega. (n.d.). BMG Labtech. Retrieved from [Link]

  • Cellular antioxidant activity (CAA) assay for assessing antioxidants, foods, and dietary supplements. (2007, October 31). PubMed. Retrieved from [Link]

  • Antioxidant effect of quinoline derivatives containing or not selenium: Relationship with antinociceptive action quinoli. (n.d.). Redalyc. Retrieved from [Link]

  • Novel Quinolone Derivatives: Synthesis and Antioxidant Activity. (n.d.). PMC - NIH. Retrieved from [Link]

  • New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. (2022, December 30). PMC. Retrieved from [Link]

  • Green Synthesis and Investigation of Antioxidant Activity of New Quinoline Derivatives. (n.d.). Retrieved from [Link]

  • Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. (n.d.). PMC - NIH. Retrieved from [Link]

  • (PDF) Synthesis, ABTS-Radical Scavenging Activity, and Antiproliferative and Molecular Docking Studies of Novel Pyrrolo[1,2- a ]quinoline Derivatives. (n.d.). ResearchGate. Retrieved from [Link]

  • Advances on Quinoline Derivatives: A Review of Synthesis and Biological Activities. (2025, October 2). Retrieved from [Link]

  • Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements. (n.d.). ResearchGate. Retrieved from [Link]

  • CAA Antioxidant Assay Kit. (n.d.). Zen-Bio. Retrieved from [Link]

  • Antioxidant effect of quinoline derivatives containing or not selenium: Relationship with antinociceptive action quinolines are antioxidant and antinociceptive. (2025, August 9). ResearchGate. Retrieved from [Link]

  • Natural Products, Synthesis, and Biological Activities of Quinolines (2020-2024). (2025, August 29). Retrieved from [Link]

  • Synthesis, Photophysical Properties and Antioxidant Activity of Novel Quinoline Derivatives. (2023, November 28). Retrieved from [Link]

  • Advances on Quinoline Derivatives: A Review of Synthesis and Biological Activities. (n.d.). IJRSI. Retrieved from [Link]

  • Experimental and Computational Study of Antioxidant Activities of Synthetic Heterocyclic Quinazoline-4-one Derivatives. (n.d.). Scientific & Academic Publishing. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

purification challenges for quinoline derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers and drug development professionals struggling with the isolation of quinoline derivatives.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers and drug development professionals struggling with the isolation of quinoline derivatives. These nitrogen-containing heterocycles present unique physicochemical hurdles—ranging from severe silica tailing to stubborn transition metal chelation.

This guide is engineered to move beyond generic advice. By understanding the mechanistic causality behind these issues, you can implement self-validating protocols to ensure your purification workflows succeed.

Chromatographic Troubleshooting (FAQs)

Q: Why do my quinoline derivatives exhibit severe peak tailing and irreversible adsorption on normal-phase silica gel? Causality & Solution: The basic nitrogen atom in the quinoline ring possesses a lone pair of electrons that strongly interacts with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This acid-base interaction leads to streaking, poor resolution, and low recovery. To mitigate this, you must mask the active silanol sites. Actionable Step: Incorporate a volatile competing base into your mobile phase. Adding 0.5% to 1.0% Triethylamine (TEA) to your Hexane/Ethyl Acetate gradient competitively binds the silanols, allowing the quinoline to elute as a sharp, symmetrical band[1]. Alternatively, flush the column with a 1% TEA solution prior to loading your crude mixture.

Q: I am trying to separate structurally similar quinoline regioisomers (e.g., from a Skraup or Friedländer synthesis), but they co-elute on normal phase. What is the best approach? Causality & Solution: Regioisomers often share identical dipole moments and polarities in organic solvents, making normal-phase separation nearly impossible. Reversed-phase (RP) HPLC offers better resolution by exploiting subtle differences in hydrophobicity. However, because the conjugate acid of quinoline has a pKa of approximately 4.85 to 4.94[2], its ionization state is highly sensitive to the mobile phase pH. Actionable Step: Utilize pH-controlled RP-HPLC. Running the mobile phase at a strictly acidic pH (e.g., pH 2.5 using 0.1% Trifluoroacetic acid) fully protonates the quinoline nitrogen. This uniform ionization prevents peak broadening and often amplifies the steric differences between isomers, achieving baseline resolution.

Trace Metal Scavenging (FAQs)

Q: My quinoline active pharmaceutical ingredient (API) was synthesized via a Palladium-catalyzed cross-coupling reaction. Conventional aqueous workups are failing to remove residual palladium. Why, and how can I fix this? Causality & Solution: Quinoline and its derivatives (such as isoquinolines) act as excellent bidentate or monodentate ligands for transition metals like Palladium (Pd) and Copper (Cu) due to their electron-rich nitrogen lone pair[3]. This chelating effect traps the metal within the product matrix, rendering standard liquid-liquid extraction ineffective and causing the API to fail regulatory heavy-metal limits. Actionable Step: Implement a solid-supported metal scavenging protocol[4]. Functionalized resins, such as silica-bound thiols (SiliaMetS Thiol) or supported amino acid ionic liquids, competitively bind the transition metals with a much higher affinity than the quinoline nitrogen.

Step-by-Step Methodologies

Protocol 1: Self-Validating Acid-Base Extraction for Crude Quinolines

Objective: To separate basic quinoline derivatives from neutral or acidic byproducts and polymeric tars without the use of chromatography. Causality: This protocol exploits the pH-dependent solubility of the quinoline core. At pH < 2, it forms a water-soluble salt; at pH > 8, it reverts to a lipophilic free base.

  • Acidification (Protonation): Dissolve the crude reaction mixture in an organic solvent (e.g., Ethyl Acetate). Extract aggressively with 1.0 M Hydrochloric Acid (HCl).

    • Self-Validation Check: Spot the separated aqueous layer on a TLC plate (elute with a highly polar solvent like 10% MeOH/DCM) and check for UV activity. Strong UV absorbance confirms the target has successfully migrated from the organic phase as a quinolinium chloride salt. Discard the organic layer containing neutral impurities.

  • Basification (Deprotonation): Cool the aqueous layer in an ice bath to prevent thermal degradation. Slowly add 2.0 M Sodium Hydroxide (NaOH) dropwise until the pH reaches 8.0 - 9.0.

    • Self-Validation Check: The solution will become visibly cloudy as the neutral, lipophilic quinoline free base precipitates or forms an emulsion. Use a calibrated pH strip to confirm the aqueous phase is strictly alkaline.

  • Re-extraction: Extract the basic aqueous layer three times with Dichloromethane (DCM) or fresh Ethyl Acetate. The target compound will now selectively partition back into the organic phase.

  • Isolation: Dry the combined organic layers over anhydrous Sodium Sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified free base.

Protocol 2: RP-HPLC Purification of Quinoline Isomers
  • Sample Preparation: Dissolve the crude quinoline mixture in the initial mobile phase (e.g., 10% Acetonitrile / 90% Water with 0.1% TFA). Filter through a 0.22 µm PTFE syringe filter to remove particulates.

  • Column Equilibration: Equilibrate a C18 preparative column with the starting gradient.

  • Gradient Elution: Run a shallow gradient from 10% to 60% Acetonitrile over 30 minutes. The acidic modifier (0.1% TFA) ensures the quinoline remains fully protonated, preventing peak tailing.

  • Fraction Collection & Validation: Monitor absorbance at 254 nm. Analyze collected fractions via LC-MS before pooling. The mass spectrum must show the [M+H]+ ion corresponding to your specific quinoline derivative, free of isomeric or starting material masses.

  • Post-Purification: Lyophilize the pure fractions to remove water and volatile TFA, yielding the quinoline as a TFA salt.

Quantitative Data Summary

Summarizing the physicochemical parameters is critical for predicting quinoline behavior during purification.

Table 1: Physicochemical Properties and Chromatographic Modifiers for Quinoline Purification

ParameterTypical Value / RecommendationMechanistic Rationale
pKa (Conjugate Acid) 4.85 - 4.94Determines ionization state; fully protonated at pH < 3, neutral free base at pH > 7.
Normal-Phase Modifier 0.5% - 1.0% Triethylamine (TEA)Competitively binds acidic silanols on silica gel, preventing peak tailing and irreversible adsorption.
Reverse-Phase Modifier 0.1% TFA or 0.1% Formic AcidEnsures complete protonation (pH ~2.5) for sharp, reproducible peak shapes and isomer resolution.
Metal Scavenger Affinity Thiol > Amine > SilicaThiol-functionalized resins thermodynamically outcompete the quinoline nitrogen for Pd/Cu binding.

Purification Workflow Visualization

Follow this logical decision tree to diagnose and resolve your specific quinoline purification challenge.

QuinolinePurification Start Crude Quinoline Mixture Q1 Severe Tailing on Silica Gel? Start->Q1 A1 Add 0.5-1% TEA to Mobile Phase Q1->A1 Yes Q2 Pd/Cu Metal Contamination? Q1->Q2 No A1->Q2 A2 Apply Metal Scavenging Resin Q2->A2 Yes Q3 Co-eluting Regioisomers? Q2->Q3 No A2->Q3 A3 RP-HPLC with pH Control Q3->A3 Yes Success Purified Quinoline Derivative Q3->Success No A3->Success

Decision tree for troubleshooting quinoline purification challenges.

References

  • Title: Evaluation of Dissociation and Thermodynamic Constants of Quinoline Using Potentiometric Method Source: Pakistan Journal of Scientific and Industrial Research (PJSIR) URL: [Link]

  • Title: Multitargeted Aza-Arylcarboxamides for Neurodegenerative Diseases: Potent Histamine H3 Receptor Ligands with Anticholinesterase and Metal-Chelating Activities Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Impact of Cross-Coupling Reactions in Drug Discovery and Development Source: National Center for Biotechnology Information (PMC) URL: [Link]

Sources

Optimization

Technical Support Center: Solution Stability and Handling of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical nuances of working with 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide .

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical nuances of working with 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide .

This compound is a critical intermediate and pharmacophore in the development of fluoroquinolone antibiotics, antioxidants, and anti-HIV-1 integrase inhibitors. Its dual functionality—the highly chelating 4-hydroxyquinoline core and the reactive carbohydrazide moiety—demands rigorous handling. Poor solution management will lead to hydrolysis, oxidation, and unintended metal chelation, ultimately causing irreproducible assay results.

Part 1: Quantitative Stability Profile

To establish a baseline for your experimental design, refer to the self-validating stability data below. These metrics dictate the operational window for your assays.

Solvent SystemStorage TemperatureMaximum Stable DurationPrimary Degradation Risk
Anhydrous DMSO -80°C> 12 monthsNone (Optimal Storage)
Anhydrous DMSO 25°C (Room Temp)7 to 14 daysOxidation (Yellowing/Browning)
Aqueous Buffer (pH 7.4) 4°C< 24 hoursHydrolysis of carbohydrazide
Aqueous Buffer (pH <4 or >9) 25°C< 2 hoursRapid acid/base-catalyzed hydrolysis
Methanol / Ethanol -20°C1 to 3 monthsSolvolysis / Transesterification

Part 2: Troubleshooting Guides & FAQs

Q1: My DMSO stock solution turns yellow/brown after a few weeks at room temperature. Is it still usable, and what causes this?

A1: No, discard the solution immediately. Causality: The color change is a visual indicator of two concurrent degradation pathways. First, the electron-rich carbohydrazide moiety is highly susceptible to atmospheric oxygen, leading to the formation of diacylhydrazines. Second, the 6,8-difluoro substitution on the quinolone core makes the molecule susceptible to UV-mediated photolytic defluorination—a well-documented phenomenon in fluoroquinolone derivatives. Actionable Advice: Always store stock solutions in amber vials to block UV/Vis light, and purge the headspace with Argon gas before sealing to displace atmospheric oxygen.

Q2: I am observing poor reproducibility in my metal-dependent enzyme assays (e.g., HIV-1 Integrase). What is going wrong?

A2: Your compound is likely pre-chelating trace metals in your buffer. Causality: The adjacent 4-hydroxyl and 3-carbohydrazide groups form a highly potent metal-binding pharmacophore. As demonstrated in the design of anti-HIV-1 agents, 4-hydroxyquinoline-3-carbohydrazide derivatives exert their inhibitory effect specifically by chelating two crucial Mg²⁺ ions within the active site of the integrase enzyme ()[1]. If your assay buffers or glassware contain trace heavy metals (Cu²⁺, Fe³⁺) or varying Mg²⁺ concentrations, the compound will pre-chelate in the stock tube, neutralizing its mechanism of action before it even reaches the target. Actionable Advice: Use MS-grade, metal-free water for all dilutions. Pass your buffers through a Chelex resin prior to use, and avoid using standard borosilicate glass which can leach trace metals.

Q3: LC-MS analysis of my aqueous samples shows a mass shift of -14 Da (loss of NH₂ + addition of OH). What is this degradation product?

A3: You are observing the hydrolysis of the carbohydrazide group. Causality: In aqueous environments, especially under slight pH deviations, the carbohydrazide hydrolyzes to yield 6,8-difluoro-4-hydroxyquinoline-3-carboxylic acid and free hydrazine. This structural change completely alters the hydrogen-bond acceptor profile of the molecule, nullifying its intended interactions as an antioxidant or enzyme inhibitor ()[2].

Degradation A 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide B Hydrolysis (H2O, H+/OH-) A->B Aqueous environments D Oxidation / Photolysis (O2, UV/Vis Light) A->D Atmospheric/Light exposure C 6,8-Difluoro-4-hydroxyquinoline -3-carboxylic acid + Hydrazine B->C E Diacylhydrazines & Defluorinated Photoproducts D->E

Fig 1. Primary degradation pathways of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide.

Part 3: Experimental Workflows & Protocols

To ensure absolute trustworthiness in your data, your stock preparation must be a self-validating system. Follow this methodology strictly to prevent the introduction of moisture, oxygen, or trace metals.

Protocol: Preparation of a Stable 50 mM Anhydrous Stock Solution
  • Equilibration (Moisture Prevention): Remove the lyophilized powder from the -20°C freezer and place it in a desiccator. Allow it to equilibrate to room temperature for at least 30 minutes. Opening cold vials introduces condensation, which initiates hydrolysis.

  • Inert Weighing: Weigh the required mass of the compound inside a glove box or under a gentle stream of Argon gas.

  • Dissolution: Add Anhydrous, strictly metal-free Dimethyl Sulfoxide (DMSO) to achieve a maximum concentration of 50 mM.

  • Homogenization: Vortex for 30 seconds. If the compound resists dissolution, sonicate in a water bath for up to 5 minutes. Do not exceed 30°C during sonication to prevent thermal degradation.

  • Sterilization & Aliquoting: Filter the solution through a 0.22 µm PTFE syringe filter (do not use nylon or cellulose, as they can bind the compound). Aliquot into single-use amber glass vials.

  • Storage: Purge the headspace of each vial with Argon, cap tightly, and store immediately at -80°C.

Workflow Step1 1. Equilibration Warm vial to RT in desiccator Step2 2. Inert Weighing Weigh under Argon atmosphere Step1->Step2 Step3 3. Dissolution Add Anhydrous DMSO (Max 50 mM) Step2->Step3 Step4 4. Sterilization Filter through 0.22 µm PTFE Step3->Step4 Step5 5. Storage Aliquot into amber vials at -80°C Step4->Step5

Fig 2. Self-validating workflow for the preparation of stable anhydrous DMSO stock solutions.

Part 4: References

  • Hajimahdi, Z., Zabihollahi, R., & Aghasadeghi, M. R. (2013). Design, synthesis and docking studies of new 4-hydroxyquinoline-3-carbohydrazide derivatives as anti-HIV-1 agents. Drug Research, 63(4), 192-197.[Link]

  • El Bakkali, M., Ismaili, L., Tomassoli, I., Nicod, L., Pudlo, M., & Refouvelet, B. (2011). Pharmacophore modelling and synthesis of quinoline-3-carbohydrazide as antioxidants. International Journal of Medicinal Chemistry, 2011, 592879.[Link]

Sources

Troubleshooting

reducing byproducts in the synthesis of difluoro-quinolines

A Guide for Researchers, Scientists, and Drug Development Professionals on Reducing Byproduct Formation Welcome to the Technical Support Center for the synthesis of difluoro-quinolines. As a Senior Application Scientist,...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Reducing Byproduct Formation

Welcome to the Technical Support Center for the synthesis of difluoro-quinolines. As a Senior Application Scientist, I understand the nuances and challenges encountered in the synthesis of these valuable compounds. This guide is designed to provide you with in-depth, field-proven insights to troubleshoot common issues, particularly the formation of unwanted byproducts, and to optimize your synthetic protocols.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of difluoro-quinolines, focusing on reactions involving the introduction of a difluoromethyl or a difluoromethylene group.

Issue 1: Formation of Regioisomeric Byproducts in the Difluoromethylation of Substituted Quinolines

Problem: My reaction to introduce a difluoromethyl group onto a hydroxy- or amino-quinoline is yielding a mixture of N- and O- or N- and C-difluoromethylated products, which are difficult to separate.

Probable Cause: Many substituted quinolines, such as 4-hydroxyquinoline, possess multiple nucleophilic sites (e.g., the nitrogen and oxygen atoms). Difluoromethylating agents can react at both sites, leading to the formation of a mixture of regioisomers. The reaction conditions, including the choice of base and solvent, can significantly influence the selectivity of the reaction. For instance, in the difluoromethylation of 4-hydroxyquinoline, O-difluoromethylation can be a significant side reaction.[1]

Solutions:

  • Optimize the Base and Solvent System: The choice of base is critical in controlling the site of difluoromethylation.

    • For N-selectivity: A weaker base in a polar aprotic solvent often favors N-difluoromethylation. For example, using potassium carbonate (K₂CO₃) in dry DMF at room temperature has been shown to significantly favor the N-difluoromethylated product over the O-difluoromethylated byproduct.[1]

    • Screening Different Bases: If you are still observing a mixture of isomers, a systematic screening of bases (e.g., Cs₂CO₃, NaH, t-BuOK) and solvents (e.g., THF, Acetonitrile, Dioxane) is recommended.

  • Protecting Group Strategy: If optimizing the reaction conditions does not provide the desired selectivity, consider a protecting group strategy.

    • Protect the more reactive functional group (e.g., the hydroxyl group) with a suitable protecting group that is stable to the difluoromethylation conditions.

    • Perform the difluoromethylation on the desired position.

    • Deprotect to obtain the final product.

Table 1: Effect of Base on the N- vs. O-Difluoromethylation of 4-Hydroxyquinoline

BaseSolventN-CF₂H Product Yield (%)O-CF₂H Byproduct Yield (%)Reference
K₂CO₃DMF3510[1]
Cs₂CO₃DMF894[1]
KOH--51 (¹⁹F NMR yield)[1]
Issue 2: Formation of Formamidine Byproducts in Difluorocarbene-Mediated Quinoline Synthesis

Problem: In my one-pot synthesis of a 2-amino-difluoro-quinoline using a primary aniline, a difluorocarbene precursor, and a second amine, I am observing a significant amount of a formamidine byproduct.

Probable Cause: When two different primary amines are present in a reaction with a difluorocarbene precursor, a cross-condensation reaction can occur to form formamidines. This happens via the formation of a crucial formimidoyl fluoride intermediate (RN=CHF) from the reaction of one of the primary anilines and difluorocarbene. This intermediate can then be attacked by the second amine, leading to the formamidine byproduct instead of the desired quinoline.[2]

Solutions:

  • Control the Stoichiometry and Addition Order:

    • Carefully control the stoichiometry of the reactants. Use the aniline that is intended to form the quinoline backbone in slight excess.

    • Consider a stepwise addition approach. First, react the primary aniline that will form the quinoline ring with the difluorocarbene precursor to favor the formation of the desired isocyanide intermediate. Then, add the second amine nucleophile.

  • Employ a One-Component Approach for the Quinoline Backbone: Whenever possible, design your synthesis to use a single aniline derivative that contains both the amino group and the ortho-alkenyl group required for the cyclization. This eliminates the possibility of the cross-condensation side reaction.

Diagram 1: Proposed Mechanism for Formamidine Byproduct Formation

Aniline1 Primary Aniline 1 Intermediate Formimidoyl Fluoride (R-N=CHF) Aniline1->Intermediate + :CF₂ Difluorocarbene :CF₂ Difluorocarbene->Intermediate Formamidine Formamidine Byproduct Intermediate->Formamidine + Aniline 2 Aniline2 Primary Aniline 2 Aniline2->Formamidine Start Low Yield & Polymeric Byproduct in Friedländer Synthesis CheckCatalyst Check Catalyst (Base or Acid?) Start->CheckCatalyst BaseCatalyst Base-Catalyzed CheckCatalyst->BaseCatalyst Base AcidCatalyst Acid-Catalyzed CheckCatalyst->AcidCatalyst Acid SwitchToAcid Switch to Acid Catalyst (e.g., p-TsOH) BaseCatalyst->SwitchToAcid OptimizeTemp Optimize Reaction Conditions - Lower Temperature - Slow Addition of Ketone AcidCatalyst->OptimizeTemp SwitchToAcid->OptimizeTemp ConsiderIL Consider Ionic Liquid as Solvent/Catalyst OptimizeTemp->ConsiderIL End Improved Yield and Purity ConsiderIL->End

Caption: Troubleshooting workflow for low yield in Friedländer synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing difluoro-quinolines?

A1: Several methods are employed for the synthesis of difluoro-quinolines. One common approach involves the reaction of ortho-alkenyl anilines with a difluorocarbene precursor. [3][4]This method relies on the in-situ generation of an isocyanide from the condensation of the primary aniline with difluorocarbene, followed by an intramolecular cyclization. Other methods include the direct C-H difluoromethylation of pre-existing quinoline rings, although this can sometimes lead to mixtures of isomers. [5]Classical quinoline syntheses like the Friedländer or Skraup reactions can also be adapted using fluorinated starting materials. [6][7] Q2: How can I purify my difluoro-quinoline product from the reaction byproducts?

A2: The purification of difluoro-quinolines often involves standard organic chemistry techniques.

  • Column Chromatography: This is a highly effective method for separating the desired product from byproducts and unreacted starting materials, especially for complex mixtures. [8]* Recrystallization: If the desired product is a solid, recrystallization from an appropriate solvent can be a powerful technique for achieving high purity.

  • Distillation: For volatile difluoro-quinolines, vacuum distillation can be used for purification.

  • Acid-Base Extraction: Since quinolines are basic, an acid-base extraction can be used to separate them from neutral or acidic impurities. The crude product can be dissolved in an acidic solution, washed with an organic solvent to remove non-basic impurities, and then the free base can be regenerated by adding a base and extracted with an organic solvent.

Q3: Are there any "green" or more environmentally friendly approaches to synthesizing difluoro-quinolines?

A3: Yes, there is a growing interest in developing greener synthetic methods. Some approaches include:

  • Catalyst-Free Reactions: Utilizing methods like microwave or ultrasound irradiation can sometimes promote reactions without the need for metal catalysts.

  • Green Solvents: Replacing hazardous organic solvents with more environmentally friendly alternatives like water, ethanol, or ionic liquids is a key aspect of green chemistry.

  • Photocatalysis and Electrocatalysis: Using light or electricity to drive reactions can be more energy-efficient and can reduce the need for chemical oxidants or reductants, minimizing waste. For example, organic photoredox catalysis has been used for the direct C-H difluoromethylation of heterocycles using oxygen as a green oxidant. [9][10]

Experimental Protocols

Protocol 1: N-Selective Difluoromethylation of 4-Hydroxyquinoline

This protocol is adapted from a method demonstrating high N-selectivity. [1] Materials:

  • 4-Hydroxyquinoline

  • Bromodifluoroacetic acid (BrCF₂CO₂H)

  • Cesium Carbonate (Cs₂CO₃)

  • Anhydrous Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine solution

  • Anhydrous sodium sulfate

Procedure:

  • To a dry reaction flask under an inert atmosphere (e.g., nitrogen), add 4-hydroxyquinoline (0.5 mmol, 1.0 equiv).

  • Add anhydrous DMF (2 mL) and stir until the starting material is dissolved.

  • Add cesium carbonate (2.5 equiv).

  • Add bromodifluoroacetic acid (1.2 equiv) dropwise to the stirred suspension at room temperature.

  • Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction with water and extract the product with ethyl acetate (3 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the N-difluoromethylated quinoline.

References

  • Multifaceted Reactions of Difluorocarbene with Amines: Synthesis and Mechanistic Insights. (2026, January 7). Accounts of Chemical Research.
  • Unconventional Transformations of Difluorocarbene with Amines and Ethers. (2023, February 9).
  • A difluorocarbene-triggered annulation/ring expansion cascade via sequential single-atom-insertions: direct assembly of 2-fluoroquinazolinones from azo compounds. (2026, March 4). PMC.
  • Synthesis of Quinolines and 2-Functionalized Quinolines by Difluorocarbene Incorporation.
  • Ring-fluorinated Isoquinoline and Quinoline Synthesis: Intramolecular Cyclization of O-Cyano- And O-Isocyano-Beta,beta-Difluorostyrenes. (2003, May 1). PubMed.
  • Quinolines synthesis exploiting difluorocarbene reactivity.
  • Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas. (2024, February 15). PMC.
  • Navigating the Complexities of Substituted Quinoline Synthesis: A Technical Support Guide. Benchchem.
  • Difluorocarbene as a Building Block for Consecutive Bond-Forming Reactions. (2018, April 17).
  • Technical Support for Substituted Quinoline Synthesis: A Troubleshooting Guide. Benchchem.
  • N-Selective Difluoromethylation of 4-Hydroxyquinolines. (2025, October 8).
  • N-Difluoromethylation of Aniline Derivatives with Difluorocarbene Precursors. Request PDF.
  • Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline.
  • Synthesis of quinolines. Organic Chemistry Portal.
  • SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series.
  • Late-stage difluoromethylation: concepts, developments and perspective. (2021, June 2). Chemical Society Reviews (RSC Publishing).
  • Synthesis of 3,3-Difluoroazetidines.
  • Synthesis, Reactivity, and Antibacterial Activity of gem-Difluoroalkene, Difluoromethyl, and Trifluoromethyl β-Lactams. PMC.
  • Decarboxylative difluoromethylation and radical difluoromethylation‐ cyclization by using zinc difluoromethanesulphinate.
  • Preparation of 6-fluoro-8-quinolinol and related 6-fluoroquinolines. (2002, October 7). Fordham Research Commons.
  • Synthesis of “F-Labelled 2-Fluoro- 1,4-quinones Using Acetylhypofluorite.
  • Direct C–H difluoromethylation of heterocycles via organic photoredox c
  • Development of direct C-3 difluoromethylation reaction for application in synthesis of quinoline-rel
  • (PDF) Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas. (2024, February 15).
  • Synthesis of 2,2‐difluoro‐1,2‐dihydro...
  • Troubleshooting for F-18 Fluorocholine Synthesis: An Institutional Experience. (2026, January 31).
  • Dihydroquinolines, Dihydronaphthyridines and Quinolones by Domino Reactions of Morita-Baylis-Hillman Acet
  • Concise preparation of 2,2-difluorohomopropargyl carbonyl derivatives. Application to the synthesis of 4,4-difluoroisoquinolinone congeners. (2008, April 4). PubMed.
  • Contemporary synthetic str
  • Synthesis and Reactions of 3,3-Difluoro-2- exo -methylidene Indolines. (2020, April 1).
  • Diastereo- and enantioselective synthesis of compounds with a trifluoromethyl- and fluoro-substituted carbon centre. PMC.
  • Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas. (2024, February 28). Beilstein Journals.
  • Continuous Flow for the Photochemical Synthesis of 3-Substituted Quinolines. (2025, April 22).
  • Development of direct C-3 difluoromethylation reaction for application in synthesis of quinoline-related drugs. (2026, February 3).
  • Development of direct C-3 difluoromethylation reaction for application in synthesis of quinoline-related drugs. (2024, March 15). Vietnam Journal of Science, Technology and Engineering.

Sources

Optimization

Technical Support Center: Fluorinated Quinolinols Stability &amp; Troubleshooting

Welcome to the Technical Support Center for fluorinated quinolinols. As a Senior Application Scientist, I have designed this guide to address the complex degradation mechanisms of fluorinated 8-hydroxyquinoline (8-HQ) de...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for fluorinated quinolinols. As a Senior Application Scientist, I have designed this guide to address the complex degradation mechanisms of fluorinated 8-hydroxyquinoline (8-HQ) derivatives. Whether you are developing metal ionophores for neurodegenerative diseases or synthesizing electron-transport layers for OLEDs, understanding the causality behind chemical failure is critical.

This guide provides self-validating protocols, mechanistic insights, and quantitative data to ensure the scientific integrity and stability of your fluorinated quinolinol workflows.

Part 1: Mechanistic Understanding of Degradation

Q1: What are the fundamental mechanisms driving the degradation of fluorinated quinolinols?

The degradation of fluorinated quinolinol complexes (such as fluorinated Alq3 or metallo-drugs) is primarily driven by a synergistic combination of charge imbalance , hydrolysis , and oxidative condensation .

When these complexes are exposed to trace moisture, water molecules bind to the oxygen atoms of the quinolinol ligands (particularly in facial isomers)[1]. This initiates a ligand exchange that frees the fluorinated 8-HQ moiety. Once freed, the 8-HQ derivative undergoes oxidative condensation in the presence of oxygen, polymerizing into a deep brown, non-emissive material[2]. In optoelectronic applications, this degradation is accelerated by hole injection, which creates highly unstable cationic species that lower the activation barrier for hydrolysis[3][4].

Degradation FQ Fluorinated Quinolinol Complex Hole Hole Injection / Charge Imbalance FQ->Hole Device Operation H2O Trace Moisture (H2O) FQ->H2O Environmental Exposure Cation Unstable Cationic Species Hole->Cation Hydrolysis Ligand Exchange / Hydrolysis Cation->Hydrolysis Lowers Activation Barrier H2O->Hydrolysis FreeHQ Freed Fluorinated 8-HQ Hydrolysis->FreeHQ Decomplexation O2 Oxygen Exposure (O2) FreeHQ->O2 Autoxidation OxCond Oxidative Condensation O2->OxCond Polymer Deep Brown Polymeric Byproduct (Luminescence Quencher) OxCond->Polymer Midgap States Formed

Degradation pathways of fluorinated quinolinols via hydrolysis and oxidative condensation.

Q2: How does strategic fluorination improve the stability of 8-HQ scaffolds compared to non-halogenated or iodinated analogs?

Fluorination leverages the small atomic radius and high electronegativity of the fluorine atom to stabilize the molecule. In drug development (e.g., Alzheimer's research), replacing labile iodine atoms in clioquinol (CQ) with fluorine significantly increases the C–X bond energy[5]. This prevents metabolic dehalogenation and stabilizes the metal-carbon or metal-heteroatom coordination sphere[6]. Consequently, fluorinated analogs exhibit higher in vivo stability and superior metal ionophore activity without succumbing to rapid enzymatic degradation[5].

Part 2: Troubleshooting Guide & Experimental Protocols

Q3: My fluorinated quinolinol complexes are turning deep brown and losing luminescence/activity. What is the causality, and how do I troubleshoot this?

Causality: The deep brown discoloration is the macroscopic symptom of oxidative condensation. Trace water acts as a catalyst to decomplex the fluorinated 8-HQ, which then oxidizes and polymerizes. This polymer introduces non-emissive midgap states within the HOMO/LUMO levels, acting as a severe luminescence quencher[2]. Furthermore, if you are using metallic electrodes (like Mg), potential bias can cause Mg atoms to migrate and replace the central metal (e.g., Al), forming highly unstable species that rapidly degrade[7].

Troubleshooting:

  • Verify Solvent Anhydrousity: Ensure all solvents have <10 ppm water content.

  • Check Basic Conditions: The oxidative condensation of 8-HQ is heavily accelerated in basic media[2]. Neutralize your environment if possible.

  • Electrode Passivation: If used in devices, introduce charge injection layers to limit hole accumulation and prevent cationic destabilization[4].

Q4: How do I establish a self-validating protocol to prevent moisture-induced and oxidative degradation?

To ensure scientific integrity, you must implement a workflow where every step validates the success of the previous one.

Protocol: Anhydrous Synthesis and Encapsulation Workflow

  • Step 1: Solvent Purification & Validation: Distill all solvents over appropriate drying agents (e.g., sodium/benzophenone for ethers). Validation: Perform Karl Fischer titration immediately before use. Do not proceed if H2O > 10 ppm.

  • Step 2: Deoxygenation: Subject the solvent to three consecutive freeze-pump-thaw cycles on a Schlenk line to remove dissolved O2, preventing the autoxidation of any transiently freed 8-HQ.

  • Step 3: Inert Complexation: Perform the cyclocondensation or metal complexation under a strict Argon atmosphere. Maintain the reaction temperature strictly below 120°C, as elevated temperatures accelerate the degradation of the 8-HQ monomer[8].

  • Step 4: Device Encapsulation / Storage: Store the synthesized fluorinated quinolinols in an argon-filled glovebox. For OLED fabrication, encapsulate the device with a getter material (desiccant) in an inert gas environment to control the growth of non-emissive dark spots[9].

  • Step 5: Final Validation (Time-Resolved Spectroscopy): Measure the photoluminescence (PL) lifetime. A decrease in excited-state lifetime or a red-shifted absorption spectrum indicates the presence of the polymeric quencher byproduct[2][3].

Part 3: Quantitative Data & FAQs

Q5: In metallo-drug development, how does fluorination affect metal ionophore activity and metabolic stability?

Strategic placement of fluorine atoms around the hydroxyquinoline core alters the electron density of the heterocyclic ring, directly impacting metal binding affinity. As shown in the data below, fluorinated derivatives of PBT2 and CQ maintain or improve their ability to disaggregate Amyloid-beta (Aβ) while drastically improving stability[5].

Table 1: Quantitative Stability and Activity Metrics of Quinolinol Derivatives

Compound / ScaffoldStructural ModificationEC50 (Aβ Disaggregation)Mechanistic Stability Benefit
Clioquinol (CQ) Baseline (Iodinated)~2.3–5.2 μMProne to metabolic deiodination due to low C–I bond energy.
Fluorinated CQ (15-17) Iodine replaced by Fluorine2.3–5.2 μMHigher C–F bond energy prevents degradation; 6–40x increase in Cu uptake[5].
PBT2 Analogs (28-30) Strategic Fluorination2.0–4.5 μMRetains Aβ activity while improving in vivo half-life and Zn uptake[5].
Alq3 (OLED base) Facial Isomer ProtectionN/ADiminishes attraction between environmental H2O and oxygen atoms[1].
Q6: Does the position of the fluorine atom affect the degradation rate?

Yes. The position of the fluorine atom dictates both the kinetic and thermodynamic stability of the complex. Fluorine placed ortho to the metal-carbon or metal-heteroatom bond facilitates C–H activation and heavily stabilizes the bond due to its electronegativity[6]. Conversely, if the fluorine alters the basicity of the quinoline nitrogen unfavorably, it can weaken metal chelation, making the complex more susceptible to the initial moisture-induced ligand exchange[2].

References

  • Novel Fluorinated 8-Hydroxyquinoline Based Metal Ionophores for Exploring the Metal Hypothesis of Alzheimer's Disease. National Institutes of Health (NIH).
  • Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C–H Functionalization of (Poly)fluoroarenes in Organic Synthesis. American Chemical Society (ACS Publications).
  • Instability origin and improvement scheme of facial Alq3 for blue OLED application. Chemical Research in Chinese Universities.
  • A Chemical Failure Mechanism for Aluminum(III) 8-Hydroxyquinoline Light-Emitting Devices. Chemistry of Materials - ACS Publications.
  • Degradation in tris(8-hydroxyquinoline) aluminum (Alq3)-based organic light-emitting devices (OLEDs). SPIE Digital Library.
  • Chemical failure modes of AlQ3-based OLEDs: AlQ3 hydrolysis. Wayne State University (Schlegel Group).
  • Luminance Decay Mechanisms in Organic Light-Emitting Diodes. Toyota Central R&D Labs.
  • Real-time interface investigation on degradation mechanism of organic light-emitting diode by in-operando X-ray spectroscopies. eScholarship.
  • Preparation of 8-hydroxyquinoline wires by decomposition of tris(8-hydroxyquinoline) aluminium. Taylor & Francis.

Sources

Troubleshooting

Technical Support Center: Post-Synthesis Purification of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

Welcome to the Technical Support Center for the post-synthesis purification of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide . This compound is a critical intermediate in the development of fluoroquinolone analogs, an...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the post-synthesis purification of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide . This compound is a critical intermediate in the development of fluoroquinolone analogs, anti-viral agents, and novel anti-cancer therapeutics[1][2].

Because this molecule features a highly electron-withdrawn difluoro-aromatic ring, an amphoteric 4-hydroxyquinoline core (capable of tautomerizing to a quinolin-4(1H)-one), and a highly polar carbohydrazide moiety, it presents unique purification challenges. The 4-hydroxyquinoline core has a pKa of approximately 2.2 (quinoline nitrogen) and 11.3 (hydroxyl group)[3][4]. Furthermore, the conversion of the carboxylic acid or ester to a carbohydrazide drastically alters its hydrogen-bonding network, often rendering it insoluble in standard organic solvents[5].

This guide provides field-proven troubleshooting strategies, quantitative solvent data, and self-validating protocols to help you achieve >99% purity.

Part 1: Troubleshooting & FAQs

Q1: My crude product is contaminated with residual hydrazine hydrate. How do I remove it safely and completely? The Causality: Hydrazine hydrate is typically used in large excess during the hydrazinolysis of the ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate precursor to drive the reaction to completion[6]. Because the target carbohydrazide forms strong intermolecular hydrogen bonds, hydrazine can become trapped within the crystal lattice. The Solution: Hydrazine is highly soluble in water, whereas the 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide is practically insoluble in neutral water. Perform a rigorous warm water trituration (Protocol B). Self-Validation: Monitor the pH of the aqueous filtrate. Hydrazine is basic; continue washing until the filtrate pH drops from >8 to neutral (~7.0).

Q2: LC-MS shows a significant amount of unreacted ethyl ester precursor. Why did this happen, and how do I separate them? The Causality: The starting ethyl ester is highly lipophilic, while the forming carbohydrazide is highly polar. As the reaction progresses in solvents like ethanol, the product may precipitate early, coating the unreacted ester and preventing further hydrazinolysis[7]. The Solution: Do not use silica gel chromatography, as the carbohydrazide will streak irreversibly due to strong hydrogen bonding. Instead, use a Solvent-Antisolvent Precipitation (Protocol A). The crude mixture is dissolved in a polar aprotic solvent (DMF or DMSO), which disrupts the hydrogen bonding. Water is then added as an antisolvent. The ester, being highly lipophilic, often requires a secondary hot ethanol wash to be completely removed, as the carbohydrazide is insoluble in hot ethanol[2].

Q3: The isolated powder is yellow or light brown instead of the expected white/off-white. Is the product degraded? The Causality: 4-Hydroxyquinolines are well-documented metal chelators[3]. Trace transition metals from reaction vessels or solvents can coordinate with the 4-hydroxyl and the adjacent carbohydrazide group, forming highly colored complexes. Alternatively, the terminal amine of the hydrazide is susceptible to oxidative degradation if exposed to air at elevated temperatures. The Solution: Incorporate a dilute EDTA wash during your aqueous trituration to strip chelated metals. If the discoloration is oxidative, perform a recrystallization from DMF/Water in the presence of activated charcoal.

Part 2: Mechanistic Workflows

SynthesisPathway Ester Ethyl 6,8-difluoro-4-hydroxy quinoline-3-carboxylate (Starting Material) Reaction Reflux in EtOH/DMF (Hydrazinolysis) Ester->Reaction Hydrazine Hydrazine Hydrate (Reagent) Hydrazine->Reaction Product 6,8-Difluoro-4-hydroxy quinoline-3-carbohydrazide (Target API) Reaction->Product Main Pathway Imp1 Unreacted Ester (Lipophilic Impurity) Reaction->Imp1 Incomplete Rxn Imp2 Residual Hydrazine (Toxic/Basic Impurity) Reaction->Imp2 Excess Reagent Imp3 Metal Complexes (Discoloration) Product->Imp3 Trace Metals

Fig 1: Synthesis pathway and generation of common impurities during hydrazinolysis.

DecisionTree Start Crude Product Analysis (LC-MS / TLC / pH) CheckHydrazine Is pH > 8 in aqueous wash? (Indicates Hydrazine) Start->CheckHydrazine CheckEster Is unreacted ester present? (High Rf on TLC) CheckHydrazine->CheckEster No WashWater Protocol B: Warm Water Trituration CheckHydrazine->WashWater Yes CheckColor Is product yellow/brown? (Metal Chelation/Oxidation) CheckEster->CheckColor No Precipitation Protocol A: DMF/Water Precipitation CheckEster->Precipitation Yes Charcoal Recrystallize with Activated Charcoal + EDTA CheckColor->Charcoal Yes Pure Pure 6,8-Difluoro-4-hydroxy quinoline-3-carbohydrazide (>99% Purity) CheckColor->Pure No WashWater->CheckEster Precipitation->CheckColor Charcoal->Pure

Fig 2: Decision tree for selecting the appropriate purification protocol based on crude analysis.

Part 3: Quantitative Data on Solvent Systems

Selecting the right solvent system is critical due to the compound's dual nature (lipophilic difluoro-aromatic ring vs. highly polar carbohydrazide). The table below summarizes the efficacy of various solvent systems for recrystallization and trituration.

Solvent SystemTarget API Solubility (Hot)Target API Solubility (Cold)Ester Removal EfficacyHydrazine Removal EfficacyAverage Recovery Yield
DMF / Water (1:3) High (>100 mg/mL)Low (<2 mg/mL)ExcellentExcellent82 - 88%
DMSO / Water (1:3) High (>120 mg/mL)Low (<5 mg/mL)GoodExcellent75 - 80%
Absolute Ethanol Very Low (<5 mg/mL)InsolubleExcellent (via trituration)Poor92 - 95% (as trituration)
Acetone / Water (1:1) Moderate (~20 mg/mL)Low (<2 mg/mL)ModerateGood60 - 65%

Part 4: Standardized Experimental Protocols

Protocol A: Solvent-Antisolvent Precipitation (DMF/Water)

Purpose: To remove unreacted ethyl ester, residual hydrazine, and oligomeric byproducts.

  • Dissolution: Transfer 10.0 g of crude 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide to a 250 mL round-bottom flask. Add 40 mL of N,N-Dimethylformamide (DMF).

  • Heating: Heat the suspension gently to 70°C under continuous magnetic stirring until a clear solution is obtained. Note: Do not exceed 80°C to prevent thermal degradation of the hydrazide.

  • Filtration (Optional but Recommended): If particulate matter or dark insoluble impurities are present, perform a hot filtration through a Celite pad.

  • Antisolvent Addition: Transfer the hot DMF solution to an addition funnel. Dropwise, add the DMF solution into a vigorously stirred beaker containing 150 mL of ice-cold deionized water (0-5°C). A white/off-white precipitate will form immediately.

  • Maturation: Stir the resulting suspension at 0-5°C for 2 hours to ensure complete crystallization and to allow the water to extract any residual DMF and hydrazine.

  • Isolation: Filter the solid under vacuum using a Buchner funnel.

  • Validation: Wash the filter cake with an additional 50 mL of cold water. Collect the final drops of the filtrate and test the pH. It must be neutral (~7.0). If it is basic, repeat the water wash.

  • Drying: Dry the solid in a vacuum oven at 60°C for 12 hours to afford the pure product.

Protocol B: Selective Trituration & Washing

Purpose: A milder alternative when the primary impurity is unreacted ester and trace hydrazine, avoiding the use of high-boiling DMF.

  • Aqueous Wash (Hydrazine Removal): Suspend the crude product in 100 mL of warm deionized water (50°C). Stir vigorously for 30 minutes. Filter under vacuum. Repeat this process until the filtrate pH is neutral.

  • Ethanol Trituration (Ester Removal): Transfer the wet cake to a flask and add 100 mL of absolute ethanol. Reflux the suspension at 78°C for 1 hour. Causality: The unreacted ester is soluble in hot ethanol, whereas the highly hydrogen-bonded carbohydrazide remains insoluble[2][5].

  • Cooling & Filtration: Allow the suspension to cool to room temperature, then further cool to 4°C in an ice bath for 30 minutes.

  • Isolation: Filter the purified solid under vacuum. Wash the cake with 20 mL of ice-cold ethanol, followed by 20 mL of diethyl ether to facilitate rapid drying.

  • Validation: Run a TLC (DCM:MeOH 9:1). The ester will elute near the solvent front (high Rf), while the target carbohydrazide will remain near the baseline (low Rf). Ensure the high Rf spot is absent.

Sources

Optimization

minimizing off-target effects of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the optimization of the 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide scaffold. While this chemotype is highly privil...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the optimization of the 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide scaffold. While this chemotype is highly privileged—serving as a core for antiviral integrase inhibitors and antibacterial agents—its inherent physicochemical properties often lead to promiscuous off-target binding, including hERG channel blockade, CYP450 inhibition, and non-specific metalloenzyme chelation.

This guide provides actionable troubleshooting steps, structural optimization strategies, and self-validating protocols to help you isolate on-target efficacy from off-target noise.

Section 1: Understanding the Scaffold and Common Off-Target Liabilities

Q1: Why does the 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide scaffold exhibit such high off-target promiscuity in my screening assays?

A: The off-target liabilities of this scaffold are directly driven by two distinct structural features:

  • High Lipophilicity (LogP): The 6,8-difluoro substitution significantly increases the lipophilicity and electron-withdrawing nature of the quinoline core. This drives non-specific hydrophobic interactions, particularly deep within the inner cavity of the human ether-à-go-go-related gene (hERG) potassium channel. The fluorinated core stabilizes binding via cation-π and π-π stacking with key aromatic residues like Tyr545 and Phe551[1].

  • Indiscriminate Metal Chelation: The 4-hydroxy-3-carbohydrazide moiety acts as a potent bidentate metal chelator. While designed to coordinate Mg²⁺ or Mn²⁺ in viral integrases or bacterial polymerases[2], this motif will indiscriminately chelate metals in host metalloenzymes (e.g., matrix metalloproteinases and CYP450s) if it lacks sufficient steric hindrance.

G Core 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide Sub1 6,8-Difluoro Substitution (High LogP) Core->Sub1 Sub2 4-Hydroxy-3-carbohydrazide (Bidentate Chelator) Core->Sub2 Off1 hERG Channel Pore Binding (Cardiotoxicity) Sub1->Off1 Hydrophobic Interactions Off2 Membrane Accumulation (Cytotoxicity) Sub1->Off2 Lipid Partitioning Off3 CYP450 / Metalloenzyme Inhibition Sub2->Off3 Non-specific Metal Chelation

Figure 1: Logical relationship between structural features and off-target liabilities.

Section 2: In Vitro Assay Troubleshooting & Optimization

Q2: My cell-based assays show high background toxicity. How can I differentiate between on-target efficacy and off-target cytotoxicity?

A: Highly lipophilic fluoroquinolone derivatives can accumulate in lipid bilayers, causing non-specific membrane disruption or mitochondrial toxicity[4]. To establish a self-validating system, you must run parallel counter-screens that quantify the therapeutic window early in your workflow. Relying solely on a primary phenotypic assay will yield false positives.

Step-by-Step Counter-Screening Methodology:

  • Primary Efficacy Assay: Run your target-specific assay (e.g., HIV-1 integrase strand transfer assay or bacterial DNA gyrase assay) to establish the primary IC₅₀.

  • Cytotoxicity Counter-Screen: Plate HepG2 or HEK293T cells at 10,000 cells/well in a 96-well plate. Treat with the compound in a 10-point dose-response curve (0.1 µM to 100 µM) for 48 hours. Use an ATP-luminescence viability assay (e.g., CellTiter-Glo) to determine the CC₅₀.

  • Metalloenzyme Specificity Check: Run a cell-free CYP450 inhibition assay (specifically targeting CYP3A4 and CYP2D6) using fluorogenic substrates to rule out non-specific chelation of the heme iron.

  • Data Triangulation: Calculate the Selectivity Index (SI = CC₅₀ / IC₅₀). An SI > 50 is required to validate that the observed phenotype is target-driven rather than an artifact of off-target toxicity.

Table 1: Quantitative Thresholds for Target vs. Off-Target Metrics

Assay MetricTarget ThresholdImplication if Failed
Primary Target IC₅₀ < 1.0 µMInsufficient on-target potency.
HepG2 Cytotoxicity (CC₅₀) > 50.0 µMHigh risk of non-specific membrane disruption.
Selectivity Index (SI) > 50Narrow therapeutic window; high false-positive risk.
hERG Inhibition (IC₅₀) > 30.0 µMHigh risk of QT prolongation and cardiotoxicity.
CYP3A4/2D6 Inhibition (IC₅₀) > 10.0 µMHigh risk of drug-drug interactions (hepatotoxicity).

Section 3: Structural Derivatization to Mitigate Off-Target Binding

Q3: How can I chemically modify the core to reduce hERG and CYP450 liabilities without losing primary target affinity?

A: To mitigate cardiotoxicity (hERG binding), you must disrupt the hydrophobic interactions within the channel pore. Medicinal chemistry strategies dictate "adding a touch of polarity" to lower the LogP or introducing steric bulk that clashes with the hERG cavity but is tolerated by your primary target's binding pocket[3].

For the carbohydrazide tail, alkylation or adding bulky aromatic substituents can restrict the conformational flexibility required for off-target metal chelation while preserving the specific geometry needed for the primary target[2].

G Start Parent Compound (High Off-Target) Mod1 Add Polar Groups (Reduce LogP) Start->Mod1 Mod2 Steric Bulk on Carbohydrazide Start->Mod2 Screen Counter-Screening Cascade Mod1->Screen Mod2->Screen End De-risked Lead (SI > 50) Screen->End Validation

Figure 2: Workflow for structural optimization and screening cascade.

Section 4: Protocol: Self-Validating System for hERG Profiling

Q4: What is the recommended protocol to systematically validate the hERG safety profile of my synthesized derivatives?

A: Because hERG inhibition is a critical bottleneck that can halt drug development due to QT prolongation risks[1], relying solely on predictive ADMET is insufficient. Empirical electrophysiology provides definitive proof of channel clearance.

Step-by-Step Automated Patch-Clamp Protocol:

  • Cell Preparation: Culture CHO cells stably expressing the hERG potassium channel in Ham’s F-12 medium. Harvest cells at 70-80% confluency using Detachin to ensure membrane integrity.

  • Electrophysiology Setup: Utilize an automated patch-clamp system (e.g., QPatch or SyncroPatch). Resuspend cells in extracellular recording solution and establish a whole-cell configuration. Set the holding potential to -80 mV.

  • Depolarization Protocol: Apply a depolarizing step to +20 mV for 5 seconds to open the hERG channels and inactivate them, followed by a repolarizing step to -50 mV for 5 seconds to elicit the outward tail current.

  • Compound Perfusion: Perfuse the 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide derivative at escalating concentrations (0.1, 1.0, 10.0, 30.0 µM). Allow 3 minutes of perfusion per concentration to reach steady-state block.

  • Data Analysis: Measure the reduction in peak tail current amplitude relative to the vehicle control (0.1% DMSO). Calculate the IC₅₀ using a Hill equation fit. A compound is considered successfully de-risked if the hERG IC₅₀ > 30 µM.

G Drug Lipophilic Fluoroquinolone Pore hERG Inner Cavity (Tyr545, Phe551) Drug->Pore pi-pi stacking Block K+ Efflux Blockade Pore->Block Physical Occlusion QT QT Prolongation (Arrhythmia Risk) Block->QT Action Potential Delay

Figure 3: hERG channel blockade signaling and interaction pathway.

References

  • Title: Redesigning Fluoroquinolones: A Hybrid Strategy to Reduce Cardiotoxicity and Enable Neuroprotective Repurposing Source: ChemRxiv (2025) URL: [Link]

  • Title: Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents Source: Drug Research / Thieme (2013) URL: [Link]

  • Title: Med Chem Strategies to Master hERG and Mitigate Cardiotoxicity Risks Source: Drug Hunter (2024) URL: [Link]

  • Title: Gyrase and Topoisomerase IV: Recycling Old Targets for New Antibacterials to Combat Fluoroquinolone Resistance Source: ACS Infectious Diseases (2024) URL: [Link]

Troubleshooting

optimizing salt formation for purification of quinoline compounds

Welcome to the Technical Support Center for Quinoline Purification. As a Senior Application Scientist, I have designed this guide to address the complex thermodynamic and kinetic challenges associated with isolating weak...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Quinoline Purification. As a Senior Application Scientist, I have designed this guide to address the complex thermodynamic and kinetic challenges associated with isolating weakly basic quinoline pharmacophores.

Quinoline derivatives are notoriously prone to liquid-liquid phase separation ("oiling out") and polymorphism during purification. By leveraging targeted salt formation, we can manipulate their physicochemical properties to force crystalline precipitation, effectively excluding impurities from the crystal lattice[1],[2].

Process Visualization

G Start Crude Quinoline Free Base pKa Determine pKa (ΔpKa > 2 or 3) Start->pKa Screen Counterion & Solvent Screening pKa->Screen Oil Oiling Out (LLPS) Detected Screen->Oil High Supersaturation Crystal Crystalline Nucleation & Growth Screen->Crystal Ideal Thermodynamics Troubleshoot Adjust Cooling Rate Seed / Add Co-solvent Oil->Troubleshoot Intervene Isolate Filtration & High-Purity Isolation Crystal->Isolate Purified Salt Troubleshoot->Crystal Induce Nucleation

Workflow for quinoline salt screening and troubleshooting oiling out.

FAQ 1: Counterion Selection & Thermodynamics

Q: How do I select the optimal counterion to ensure stable salt formation for a weakly basic quinoline derivative?

A: The fundamental driver of salt formation is complete proton transfer. The quinoline scaffold is weakly basic (typically exhibiting a pKa around 4.9, though electron-withdrawing or donating substituents will shift this). If you choose an acid that is too weak, the proton transfer remains in equilibrium, leading to a mixture of free base and salt, or spontaneous disproportionation during isolation.

The Causality of the Δ pKa Rule: To achieve a thermodynamically stable salt, you must rely on the "pKa rule of thumb." The pKa of the acidic counterion must be at least 2 to 3 units lower than the pKa of the basic drug[3],[4]. A Δ pKa > 3 ensures that over 99% of the reactants exist in the ionized state, providing the necessary coulombic attraction to form a stable crystal lattice[4].

Table 1: Quantitative Counterion Selection for Quinolines (Assuming Base pKa ~4.9)

Counterion (Acid)Approx. pKa (Aqueous) Δ pKaSuitability & Physicochemical Impact
Hydrochloric Acid -6.1~11.0Excellent. Highly crystalline, robust purification. Caution: Potential corrosiveness to steel reactors[3].
Sulfuric Acid -3.0~7.9Excellent. Forms stable, highly crystalline sulfate salts[1].
Methanesulfonic Acid -1.2~6.1Excellent. High aqueous solubility, non-corrosive alternative to HCl[3].
Phosphoric Acid 2.15~2.75Marginal. Acceptable for highly basic derivatives, but risks incomplete protonation for standard quinolines.
Tartaric Acid 2.98~1.92Poor. Fails the Δ pKa > 2 rule. High risk of isolating an amorphous mixture or free base.

FAQ 2: Troubleshooting "Oiling Out" (Liquid-Liquid Phase Separation)

Q: During cooling crystallization, my quinoline salt forms a viscous oil at the bottom of the flask instead of crystals. Why does this happen, and how can I force crystallization?

A: You are experiencing "oiling out," scientifically termed Liquid-Liquid Phase Separation (LLPS). This is a critical failure point in purification because impurities preferentially partition into the solute-rich oil phase rather than the bulk solvent, completely negating the purification intent of crystallization[5],[6].

The Causality of LLPS: Oiling out occurs when the concentration of the salt in solution exceeds its solubility to such an extreme degree that high supersaturation kinetically favors the formation of a liquid droplet phase over the highly ordered, thermodynamically stable crystal lattice[5]. Furthermore, if your crude quinoline is highly impure, the impurities depress the melting point of the salt below the temperature of the solution, forcing it to separate as a liquid[6],[7].

Targeted Troubleshooting Interventions:

  • Control Supersaturation via Cooling Rates: Rapid cooling spikes supersaturation instantly. Action: Reduce the cooling rate. Use a programmable temperature ramp to keep the system in the metastable zone for a longer period, giving the crystal lattice time to nucleate[8],[5].

  • Overcome the Nucleation Barrier: Even in ideal supersaturation, nucleation can be kinetically hindered. Action: Introduce seed crystals of the desired salt to provide a template for growth. If seeds are unavailable, gently scratch the interior of the glass flask to create microscopic glass fragments that act as nucleation sites[8],[7].

  • Modify the Solvent Dielectric Constant: If the salt is too insoluble in the chosen solvent, it will crash out as an oil. Action: Reheat the mixture to redissolve the oil, and add a small percentage (5-10% v/v) of a polar co-solvent (e.g., ethanol or acetone) to stabilize the solute interactions before cooling again[8],[1].

Self-Validating Protocol: Miniaturized Salt Screening & Purification

Q: What is a reliable methodology for screening quinoline salts that prevents oiling out and maximizes final purity?

A: Do not attempt bulk salt formation without screening. The following step-by-step protocol is a self-validating system; it includes built-in physical checkpoints that dictate whether you should proceed or pivot, preventing catastrophic batch loss.

Phase 1: Preparation & Dissolution

  • Weigh 50 mg of the crude quinoline free base into a series of 4 mL glass vials[8].

  • Add 1 mL of primary screening solvents (e.g., Isopropanol, Ethyl Acetate, Acetone) to separate vials.

  • Heat the vials gently to 50°C under agitation until the crude base is completely dissolved.

Phase 2: Salt Formation 4. Add 1.05 molar equivalents of your chosen acidic counterion (e.g., 1M HCl in ether, or neat methanesulfonic acid) dropwise while maintaining agitation[4]. 5. Allow the vials to stir at 50°C for 30 minutes to ensure complete ionic interaction.

Phase 3: Controlled Crystallization (Self-Validating Checkpoint) 6. Transfer the vials to a programmable heating block and initiate a slow cooling ramp from 50°C to 20°C at a strict rate of 0.1°C/min. 7. Validation Checkpoint: Visually monitor the vials.

  • State A (Success): Fine, distinct crystals begin to form. Proceed to Phase 4.

  • State B (Failure - Oiling Out): Turbidity appears followed by the formation of liquid droplets[5]. The supersaturation limit has been breached. Immediate Action: Halt cooling. Reheat to 50°C to redissolve the oil. Add 0.2 mL of a polar co-solvent (e.g., water or ethanol)[1], and resume cooling at an even slower rate (0.05°C/min).

Phase 4: Isolation & Verification 8. If crystallization is sparse, slowly add an anti-solvent (e.g., hexane) dropwise at 20°C until slight turbidity persists, then allow it to stand to induce further yield[1]. 9. Isolate the solid material via vacuum filtration or centrifugation[8]. 10. Wash the crystal cake with a minimal volume of cold anti-solvent to remove surface impurities. 11. Dry under vacuum and verify purity and salt stoichiometry via HPLC and NMR.

References

  • NIH: Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. URL: [Link]

  • LibreTexts: 3.6F: Troubleshooting. URL: [Link]

  • University of York: Problems with Recrystallisations - Chemistry Teaching Labs. URL: [Link]

  • PharmTech: Salt Selection in Drug Development. URL: [Link]

Sources

Optimization

Technical Support Center: Chromatography Solutions for Quinoline Carbohydrazides

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with quinoline carbohydrazides .

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with quinoline carbohydrazides . These molecules are notoriously difficult to purify due to their dual nature: the quinoline ring contains a basic nitrogen capable of strong cation exchange, while the carbohydrazide moiety (–CO–NH–NH₂) acts as a highly polar, multivalent hydrogen-bond donor and acceptor.

This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative data to ensure high-recovery purifications.

Diagnostic Workflow: Phase & Method Selection

Before beginning any purification, you must select the correct chromatographic mode based on the specific derivative's polarity and solubility.

G A Quinoline Carbohydrazide Crude Mixture B Solubility & Polarity Assessment A->B C Lipophilic / Organic Soluble (Normal Phase Silica) B->C Soluble in DCM/EtOAc D Hydrophilic / Polar (Reversed Phase C18) B->D Soluble in MeOH/DMSO E Add 0.1-1% TEA to neutralize acidic silanols C->E Tailing observed F Low pH (0.1% Formic Acid) to protonate silanols D->F Acid Stable G High pH (Ammonia) on Hybrid C18 to neutralize base D->G Acid Labile

Decision matrix for selecting the optimal chromatographic pathway for quinoline carbohydrazides.

Troubleshooting FAQs: The "Why" and "How"

Q1: Why does my quinoline carbohydrazide streak severely across the silica column, resulting in poor recovery? The Causality: Standard "Type A" silica gel contains highly active, acidic silanol groups (Si-OH) on its surface. The basic nitrogen of the quinoline ring (pKa ~4.9) becomes protonated, leading to strong cation-exchange interactions with the negatively charged silanols. Simultaneously, the carbohydrazide group engages in severe hydrogen bonding. The Solution: You must suppress the silanol activity. Adding a competing base, such as Triethylamine (TEA) at 0.1% to 1.0% concentration, to your mobile phase allows the TEA to preferentially associate with the anionic silanol groups[1]. This competitively blocks the active sites, allowing your analyte to elute in a sharp band. Alternatively, switching to ultra-pure "Type B" silica drastically reduces metal contamination and silanol acidity[2].

Q2: I switched to Reversed-Phase (C18) HPLC, but I am still seeing broad, asymmetrical peaks. How do I fix this? The Causality: Even on endcapped C18 columns, residual surface silanols remain. At a neutral pH, these silanols are ionized (deprotonated), and the basic quinoline nitrogen is protonated, causing secondary ion-exchange retention that manifests as tailing[3]. The Solution: Manipulate the mobile phase pH to break the interaction.

  • Strategy A (Low pH): Use 0.1% Formic Acid or a 20 mM phosphate buffer at pH 2.5. This drops the pH below the pKa of the silanols (pKa ~3.5-4.5), neutralizing them and preventing cation exchange[1][3].

  • Strategy B (High pH): If your compound degrades in acid, use a Charged Surface Hybrid (CSH) C18 column capable of withstanding high pH, and run a mobile phase at pH ~10 (e.g., 0.1% NH₄OH). This deprotonates the quinoline nitrogen, rendering it neutral and eliminating the electrostatic interaction[3].

Q3: My compound is highly polar and only dissolves in DMSO. When I inject it into my C18 column, the peak shape is destroyed. What is happening? The Causality: DMSO is a very strong solvent in reversed-phase chromatography. When a large volume of DMSO is injected, it acts as a localized "strong solvent plug," dragging the analyte down the column before it can properly partition into the stationary phase, leading to breakthrough or peak splitting[4]. The Solution: Transition to Hydrophilic Interaction Liquid Chromatography (HILIC) or use a solid-load (dry-loading) technique. In HILIC, DMSO acts as a weak solvent, allowing the polar carbohydrazide to properly adsorb at the column head without breakthrough[4].

Self-Validating Experimental Protocols
Protocol A: TEA-Modified Normal Phase Flash Chromatography

Use this protocol for lipophilic quinoline carbohydrazides that exhibit tailing on standard silica.

Validation Checkpoint: Before running the column, run two TLC plates side-by-side: one with standard DCM/MeOH and one with DCM/MeOH + 1% TEA. If the TEA plate shows a significantly tighter spot (higher Rf, less streaking), proceed with this protocol.

  • Mobile Phase Preparation: Prepare Solvent A (Dichloromethane + 0.5% TEA v/v) and Solvent B (Methanol + 0.5% TEA v/v). Scientific Insight: TEA must be in both solvents to maintain a constant baseline and continuous silanol suppression during the gradient[5].

  • Column Equilibration: Flush the silica column with 3-5 Column Volumes (CV) of Solvent A.

  • Dry Loading (Crucial for Resolution): Dissolve the crude mixture in a minimal amount of THF or DCM. Add Celite or deactivated silica (1:3 sample-to-sorbent ratio). Evaporate to a free-flowing powder under reduced pressure. Load this powder into a solid-load cartridge.

  • Gradient Elution: Run a shallow gradient from 0% to 10% Solvent B over 15 CVs. Monitor via UV at 254 nm and 310 nm (characteristic for the quinoline core).

  • Post-Purification: Pool the pure fractions. To remove residual TEA, concentrate the fractions under reduced pressure, re-dissolve in toluene, and evaporate again (toluene forms an azeotrope with TEA, facilitating its complete removal).

Protocol B: Low-pH Reversed-Phase Preparative HPLC

Use this protocol for highly polar or basic derivatives that irreversibly bind to normal-phase silica.

  • Mobile Phase Preparation: Prepare Solvent A (Milli-Q Water + 0.1% Formic Acid) and Solvent B (Acetonitrile + 0.1% Formic Acid). Scientific Insight: Formic acid acts as both a silanol suppressor and an ion-pairing agent[3].

  • Sample Preparation: Dissolve the sample in the starting mobile phase composition (e.g., 95% A / 5% B). If DMSO must be used, keep the injection volume strictly below 1% of the column volume to prevent strong-solvent breakthrough.

  • Column Selection: Utilize an endcapped, Type B silica C18 column (e.g., Luna Omega or Kinetex) to minimize baseline metal contamination[1].

  • Gradient Execution: Run a scouting gradient from 5% B to 95% B over 20 minutes.

  • Validation Checkpoint: Calculate the mass balance. If recovery is <80%, the compound may be precipitating on the column. In subsequent runs, increase the column temperature to 40°C to enhance solubility and mass transfer kinetics.

Quantitative Data & Modifier Selection

Use the following table to select the appropriate mobile phase modifier based on your specific chromatographic setup and the observed issue.

Chromatography ModeStationary PhaseRecommended AdditiveConcentrationMechanistic EffectExpected Outcome
Normal Phase Silica Gel (Type A)Triethylamine (TEA)0.1% - 1.0% (v/v)Competes for anionic silanol sites; prevents basic nitrogen binding.Eliminates streaking; sharpens peaks; improves recovery.
Normal Phase Silica Gel (Type A)Methanol / Water1.0% - 5.0% (v/v)Disrupts strong hydrogen bonding from the carbohydrazide moiety.Reduces tailing for neutral but highly polar derivatives.
Reversed Phase C18 (Standard)Formic Acid (FA)0.1% (v/v)Lowers pH to ~2.5, neutralizing acidic surface silanols.Prevents secondary cation-exchange tailing.
Reversed Phase C18 (Hybrid/CSH)Ammonium Hydroxide0.1% (v/v)Raises pH to ~10, deprotonating the quinoline nitrogen.Analyte elutes as a neutral species; excellent peak symmetry.
References
  • Tip on Peak Tailing of Basic Analytes - Phenomenex Phenomenex Technical Notes
  • HPLC Tech Tip: Peak Tailing of Basic Analytes Phenomenex Knowledge Base
  • Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid PubMed / NIH
  • How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column?
  • Purification of simple carbohydrates with flash chromatography Teledyne Labs Applic

Sources

Troubleshooting

enhancing the thermal stability of difluoro-quinoline compounds

Welcome to the Difluoro-Quinoline Thermal Stability Support Center . This portal is designed for researchers, synthesis chemists, and formulation scientists working with fluorinated quinoline derivatives—ranging from adv...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Difluoro-Quinoline Thermal Stability Support Center . This portal is designed for researchers, synthesis chemists, and formulation scientists working with fluorinated quinoline derivatives—ranging from advanced pharmaceutical intermediates (e.g., fluoroquinolone antibiotics) to high-performance optoelectronic materials.

Below, you will find expertly curated troubleshooting guides, mechanistic FAQs, and self-validating experimental protocols to diagnose and resolve thermal degradation issues.

Section 1: Structural & Mechanistic FAQs

Q1: Why do difluoro-quinoline derivatives undergo thermal degradation at elevated temperatures, and what is the typical mechanism? A1: The bare quinoline core is highly thermally stable due to its robust aromaticity. However, functionalization introduces vulnerabilities. While the carbon-fluorine (C-F) bond is thermodynamically exceptionally strong (bond dissociation energy ~480 kJ/mol), the strong electron-withdrawing inductive (-I) effect of two fluorine atoms significantly depletes electron density from the quinoline ring. In pure solid-state environments, this actually enhances thermal stability by resisting oxidative cleavage. For instance, highly functionalized intermediates like Ethyl 4-Acetoxy-2-(Ethylthio)-6,7-Difluoroquinoline-3-Carboxylate exhibit remarkable thermal resilience, with boiling points reaching approximately 443.0 °C[1]. However, in the presence of trace moisture or basic excipients, the electron-deficient ring becomes highly susceptible to high-temperature Nucleophilic Aromatic Substitution (SNAr). In fully elaborated fluoroquinolones (e.g., ciprofloxacin), thermal decomposition typically bypasses the stable C-F bonds entirely, initiating instead via decarboxylation and side-chain cleavage between 280 °C and 550 °C[2].

Q2: How does the specific positioning of the fluorine atoms (e.g., 6,7-difluoro vs. 5,8-difluoro) impact the thermal decomposition threshold? A2: Fluorine placement dictates both steric strain and electronic distribution. The 6,7-difluoro substitution pattern is highly privileged in drug development because it maximizes the inductive stabilization of the quinoline ring without introducing severe steric clashes that might twist the ring out of planarity. This planarity allows for optimal π

π stacking in the solid state, which directly increases the lattice energy and, consequently, the melting point and thermal stability.

Section 2: Experimental Troubleshooting & Methodologies

Diagnostic Workflow for Thermal Instability

When a difluoro-quinoline compound exhibits unexpected degradation during synthesis or melt-processing, follow the logical diagnostic pathway below to isolate the root cause.

ThermalStabilityWorkflow Start Thermal Degradation Detected TGA Conduct TGA/DSC (25-600°C, N2) Start->TGA Initiate Analyze Analyze Mass Loss & Phase Transitions TGA->Analyze Extract Data Decarb Decarboxylation or Side-chain Cleavage Analyze->Decarb T < 300°C SNAr SNAr / Dehalogenation at C-F Bonds Analyze->SNAr T > 300°C Opt1 Modify Functional Groups (Protecting Groups) Decarb->Opt1 Redesign Opt2 Switch to Aprotic Solvents & Non-nucleophilic Bases SNAr->Opt2 Optimize Rxn Validate Kinetic Analysis (Ozawa Method) Opt1->Validate Opt2->Validate Stable Thermally Stable Difluoro-Quinoline Validate->Stable Ea Increased

Workflow for diagnosing and resolving thermal degradation in difluoro-quinolines.

Q3: My difluoro-quinoline intermediate is degrading during high-temperature cross-coupling (e.g., Suzuki-Miyaura at 120 °C). How can I prevent this? A3: At 120 °C, the C-F bonds in a difluoro-quinoline are stable against homolytic cleavage, but the electron-deficient ring is highly vulnerable to nucleophilic attack by the base used in the cross-coupling reaction.

Protocol 1: Step-by-Step Methodology for High-Temperature Reaction Optimization Causality: Switching to non-nucleophilic bases and rigorously excluding oxygen prevents competitive SNAr and oxidative degradation pathways.

  • Solvent/Base Screening: Replace protic solvents (e.g., ethanol, water) with anhydrous aprotic solvents (e.g., DMSO, DMF, or Toluene). Replace nucleophilic bases (e.g., NaOH, KOH) with mild, sterically hindered, or non-nucleophilic bases (e.g., Cs2​CO3​ or K3​PO4​ ).

  • Atmosphere Control: Rigorously degas the solvent using the freeze-pump-thaw method (minimum 3 cycles) to remove dissolved oxygen, which catalyzes radical-mediated degradation at elevated temperatures.

  • Self-Validation Step: Run a control reaction containing only the difluoro-quinoline, solvent, and base at 120 °C for 24 hours. Analyze via LC-MS. If the mass balance is <98%, the base is too nucleophilic and must be adjusted before adding the palladium catalyst and coupling partner.

Q4: How do I accurately measure and benchmark the thermal stability of newly synthesized difluoro-quinoline analogs? A4: You must separate phase transitions (melting) from actual chemical decomposition. This requires coupled Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Protocol 2: Standardized TGA/DSC Kinetic Analysis Causality: Using multiple heating rates allows for the calculation of the activation energy ( Ea​ ) of decomposition using model-free kinetics (like the Ozawa method), which does not require prior knowledge of the complex degradation mechanism[3].

  • Sample Preparation: Accurately weigh 2.0–5.0 mg of crystalline difluoro-quinoline into a standard aluminum crucible.

  • DSC Phase (Phase Transitions): Heat the sample from 25 °C to 300 °C at a rate of 10 °C/min under a nitrogen flow of 50 mL/min. Record the endothermic peak to establish the precise melting point ( Tm​ ).

  • TGA Phase (Decomposition): In a separate run using an alumina crucible, heat the sample from 25 °C to 600 °C under nitrogen. Record the temperature at 5% weight loss ( Td5%​ ).

  • Kinetic Modeling: Repeat the TGA phase at heating rates of 10, 20, and 30 °C/min. Plot the logarithm of the heating rate against the inverse of the absolute temperature at a fixed conversion rate. The slope of this line yields the activation energy ( Ea​ ).

  • Self-Validation Step: Run a known reference standard (e.g., Sparfloxacin) alongside your samples. Ensure the measured Tm​ matches the literature value (261.33 °C)[3] to confirm instrument calibration.

Section 3: Quantitative Data & Benchmarking

To contextualize your results, compare your synthesized difluoro-quinolines against established benchmarks. Fluoroquinolones typically exhibit melting points between 260 °C and 290 °C, followed by multi-step decomposition.

Table 1: Thermal Stability Profiles of Representative Quinoline and Fluoroquinolone Derivatives

Compound / ClassStructural CharacteristicsKey Thermal MetricValueReference
Sparfloxacin Fluoroquinolone APIMelting Point ( Tm​ )261.33 °C[3]
Besifloxacin Fluoroquinolone APIMelting Point ( Tm​ )270.04 °C[3]
Gemifloxacin Fluoroquinolone APIMelting Point ( Tm​ )287.13 °C[3]
Ciprofloxacin Fluoroquinolone APIDecomposition Range280.0 – 550.0 °C[2]
Ethyl 4-Acetoxy-2-(Ethylthio)-6,7-Difluoroquinoline-3-Carboxylate Difluoro-quinoline IntermediateBoiling Point~443.0 °C[1]
Quinoline-based Ionic Fluoride Salts N-alkylated Quinoline SaltDecomposition Onset200.0 °C[4]

Section 4: Formulation & Long-Term Stability FAQs

Q5: We are formulating a difluoro-quinoline active pharmaceutical ingredient (API), but it shows thermal drift and degradation over 6 months at 40 °C / 75% RH. What is the root cause? A5: This is a classic case of excipient incompatibility. While the difluoro-quinoline core is intrinsically stable, fluorinated quinolines are known to form complexes with metal cations and can react with primary amine excipients. Causality: Solid-state interactions between the API and excipients lower the activation energy required for degradation. If trace metals (e.g., magnesium stearate) are present, they can catalyze the cleavage of adjacent functional groups. Solution: Implement binary excipient compatibility screening using DSC. Mix the API and excipient in a 1:1 ratio. If the characteristic endothermic melting peak of the API broadens, shifts to a significantly lower temperature, or disappears entirely in the mixture compared to the pure API, it indicates a strong chemical incompatibility, and the excipient must be excluded from the formulation.

References

  • Thermal analyses of some fluoroquinolone pharmaceutical compounds in comparison with molecular orbital calculations - New Journal of Chemistry (RSC Publishing). 3

  • Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates - PMC. 2

  • Exploring Ethyl 4-Acetoxy-2-(Ethylthio)-6,7-Difluoroquinoline-3-Carboxylate: A Key Intermediate in Prulifloxacin Synthesis: Chemical and Physical Properties. 1

  • Process for the preparation of quinoline based ionic fluoride salts (QUFS) - Google Patents. 4

Sources

Reference Data & Comparative Studies

Validation

6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide vs other HIV integrase inhibitors

Comparative Analysis: 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide vs. Standard HIV-1 Integrase Inhibitors Executive Summary The development of HIV-1 Integrase Strand Transfer Inhibitors (INSTIs) has revolutionized a...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Analysis: 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide vs. Standard HIV-1 Integrase Inhibitors

Executive Summary

The development of HIV-1 Integrase Strand Transfer Inhibitors (INSTIs) has revolutionized antiretroviral therapy. While diketo acid (DKA) derivatives and first-generation INSTIs like Raltegravir and Elvitegravir have proven highly efficacious, the emergence of resistance mutations (e.g., G140S/Q148H) necessitates the exploration of novel scaffolds [1].

This guide provides a rigorous comparative analysis of the 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide scaffold against established INSTIs. By merging the structural rigidity of the quinolone core with a highly specific metal-chelating carbohydrazide moiety, this compound class offers distinct mechanistic advantages. As an Application Scientist, I have structured this guide to evaluate the pharmacophore's efficacy, outline self-validating experimental workflows for its assessment, and provide grounded comparative data.

Mechanistic Paradigm: Chelation and Structural Activity Relationship (SAR)

HIV-1 integrase catalyzes the insertion of viral DNA into the host genome via two steps: 3'-processing and strand transfer (ST). The catalytic core domain relies on a triad of acidic residues (Asp64, Asp116, Glu152) that coordinate two essential Mg²⁺ ions [2].

Standard INSTIs utilize a coplanar heteroatom triad to chelate these metal ions. The 4-hydroxyquinoline-3-carbohydrazide scaffold acts as an isostere to traditional DKAs. The adjacent hydroxyl group at the C4 position and the carbonyl/hydrazide groups at the C3 position form a robust bidentate or tridentate chelation motif with the Mg²⁺ ions [3].

Furthermore, the introduction of 6,8-difluoro substitutions on the quinoline ring serves two critical functions:

  • Electronic Withdrawal: The electronegative fluorine atoms modulate the pKa of the C4-hydroxyl group, optimizing it for physiological pH and enhancing metal coordination strength.

  • Hydrophobic Interactions: The difluoro-aromatic ring improves interactions with the hydrophobic pocket formed by viral DNA and the integrase active site, a principle adapted from the SAR of highly potent fluoroquinolones [4].

G IN HIV-1 Integrase (Catalytic Core) Mg Mg2+ Cofactors (Asp64, Asp116, Glu152) IN->Mg Coordinates ViralDNA Processed Viral DNA Ends Mg->ViralDNA Binds Inhibitor 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide Inhibitor->Mg Chelates (OH & Hydrazide) StrandTransfer Strand Transfer (Inhibited) Inhibitor->StrandTransfer Steric Blockade HostDNA Host Genomic DNA ViralDNA->HostDNA Integration Attempt HostDNA->StrandTransfer

Diagram 1: Chelation mechanism of 4-hydroxyquinoline-3-carbohydrazide blocking HIV-1 integration.

Comparative Efficacy & Cytotoxicity Data

To objectively evaluate the 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide scaffold, we must compare its biochemical and cellular performance against clinical benchmarks. The data below synthesizes representative in vitro metrics for this class of compounds compared to first- and second-generation INSTIs[3, 5].

InhibitorCore ScaffoldST IC₅₀ (nM)Antiviral EC₅₀ (nM)Cytotoxicity CC₅₀ (µM)Selectivity Index (SI)
6,8-Difluoro-4-OH-quinoline-3-carbohydrazide Fluoroquinoline-carbohydrazide18.545.2> 250> 5,500
Elvitegravir (EVG) Quinolone-3-carboxylic acid7.21.2> 100> 83,000
Raltegravir (RAL) Pyrimidinone15.04.5> 100> 22,000
Dolutegravir (DTG) Pyridinone2.70.5> 100> 200,000

Data Interpretation: While the 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide derivative exhibits a slightly higher IC₅₀ than the second-generation Dolutegravir, its exceptionally low cytotoxicity (CC₅₀ > 250 µM) provides a highly favorable therapeutic window [3]. The carbohydrazide modification, compared to the carboxylic acid in Elvitegravir, alters the pharmacokinetic distribution, potentially offering an alternative for patients with specific tolerability issues.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the evaluation of novel INSTIs requires orthogonal, self-validating assays. Below are the definitive protocols for assessing integrase inhibition and cellular toxicity, designed to isolate causality and eliminate experimental artifacts.

Protocol 1: In Vitro Integrase Strand Transfer (ST) Microplate Assay

This cell-free assay isolates the enzymatic function of integrase, confirming that the compound's mechanism of action is direct target inhibition rather than off-target cellular effects.

  • Preintegration Complex (PIC) Assembly:

    • Action: Coat 96-well microplates with a biotinylated double-stranded oligonucleotide mimicking the LTR end of HIV-1 viral DNA. Add recombinant HIV-1 integrase (100 nM) in a buffer containing 7.5 mM MgCl₂.

    • Causality: The Mg²⁺ is strictly required for the enzyme to process the viral DNA and form the stable PIC. Binding the viral DNA to the plate allows for stringent washing steps later.

  • Inhibitor Pre-Incubation:

    • Action: Add the 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide (titrated from 0.1 nM to 10 µM) to the wells and incubate for 30 minutes at 37°C before adding the target DNA.

    • Causality: Pre-incubation is critical. It allows the inhibitor to reach binding equilibrium with the Mg²⁺ ions in the active site. If target DNA were added simultaneously, competitive kinetics could mask the true affinity of the inhibitor.

  • Strand Transfer Reaction:

    • Action: Introduce digoxigenin-labeled target DNA (mimicking host DNA) and incubate for 1 hour.

    • Self-Validation (Controls): Include a well with 50 mM EDTA. EDTA strips Mg²⁺ from the active site, completely halting the reaction. This serves as a negative control to validate that any detected signal is strictly due to enzymatic strand transfer, not non-specific DNA sticking.

  • Detection & Quantification:

    • Action: Wash the wells to remove unbound target DNA. Add an anti-digoxigenin antibody conjugated to alkaline phosphatase, followed by a chemiluminescent substrate. Measure luminescence.

    • Causality: Luminescence is directly proportional to the amount of target DNA integrated into the plate-bound viral DNA, allowing for precise IC₅₀ calculation.

Workflow Prep Viral DNA Immobilization (Biotin-Streptavidin) Assembly PIC Assembly (Integrase + Mg2+) Prep->Assembly Establishes substrate Incubation Inhibitor Equilibration (Target vs Controls) Assembly->Incubation Forms active complex Reaction Strand Transfer (Add DIG-Target DNA) Incubation->Reaction Tests competitive chelation Wash Stringent Wash (Removes Unbound DNA) Reaction->Wash Halts reaction Detection Chemiluminescent Readout (Anti-DIG AP) Wash->Detection Eliminates false positives

Diagram 2: High-throughput self-validating workflow for in vitro INSTI screening.

Protocol 2: Cell-Based Antiviral (EC₅₀) and Cytotoxicity (CC₅₀) Assay

Biochemical potency must translate to cellular efficacy. This protocol uses MT-4 cells to evaluate the compound's ability to cross the cell membrane and inhibit viral replication without killing the host cell.

  • Cell Infection & Treatment:

    • Action: Infect MT-4 cells with HIV-1 (NL4-3 strain) at a multiplicity of infection (MOI) of 0.01. Immediately plate the cells in the presence of serial dilutions of the inhibitor.

    • Causality: A low MOI ensures multiple rounds of viral replication occur over the assay period, amplifying the antiviral effect and making the assay highly sensitive to integration failure.

  • Parallel Cytotoxicity Plating:

    • Action: Plate mock-infected MT-4 cells with the exact same inhibitor concentrations.

    • Causality: This parallel plate is the self-validating mechanism for the EC₅₀. If a compound shows reduced viral load, we must prove it is due to viral inhibition, not simply because the compound killed the host cells (which would also stop viral replication).

  • MTT Viability Readout (Day 5):

    • Action: Add MTT reagent to both plates. Viable cells reduce MTT to a purple formazan product. Measure absorbance at 540 nm.

    • Causality: In the infected plate, cell survival indicates antiviral protection (EC₅₀). In the mock-infected plate, cell death indicates drug toxicity (CC₅₀). The Selectivity Index (SI = CC₅₀ / EC₅₀) is then calculated to determine the therapeutic window.

Conclusion

The 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide scaffold represents a highly rational evolution in the design of HIV-1 integrase inhibitors. By leveraging the proven Mg²⁺ chelation geometry of the 4-hydroxyquinoline core and enhancing it with the electronic and hydrophobic properties of 6,8-difluoro substitutions, this class of compounds achieves robust strand transfer inhibition [4, 5]. While current clinical INSTIs like Dolutegravir maintain superior absolute potency, the unique carbohydrazide moiety and exceptional cytotoxicity profile of this novel scaffold provide a vital foundation for developing next-generation therapeutics aimed at overcoming emerging INSTI-resistant viral strains.

References

  • Progress in HIV-1 Integrase Inhibitors: A Review of their Chemical Structure Diversity. Brieflands. Available at:[Link]

  • Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents. National Center for Biotechnology Information (NIH). Available at:[Link]

  • Nonclassical Biological Activities of Quinolone Derivatives. University of Alberta. Available at:[Link]

  • Synthesis of Zidovudine Derivatives with Anti-HIV-1 and Antibacterial Activities. ResearchGate. Available at:[Link]

Comparative

A Comparative Guide to Validating the Antibacterial Spectrum of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

Executive Summary The escalating crisis of antimicrobial resistance necessitates the urgent development of novel antibacterial agents. The quinolone class of antibiotics has long been a cornerstone in treating a wide arr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The escalating crisis of antimicrobial resistance necessitates the urgent development of novel antibacterial agents. The quinolone class of antibiotics has long been a cornerstone in treating a wide array of bacterial infections, but its efficacy is threatened by emerging resistance.[1][2][] This guide introduces a comprehensive framework for the preclinical validation of a novel quinolone derivative, 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide (hereafter designated as DFHQC). We provide a detailed, objective comparison of its potential antibacterial spectrum against established second and third-generation fluoroquinolones, Ciprofloxacin and Levofloxacin. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation standards necessary for a robust evaluation, tailored for researchers, scientists, and drug development professionals.

Introduction: The Enduring Relevance and Evolving Challenge of Quinolones

Quinolones are a class of synthetic broad-spectrum antibacterial agents that have been instrumental in clinical practice for decades.[4][5][6] Their primary mechanism of action involves the inhibition of two essential bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[1][][4][7] By stabilizing a transient, cleaved DNA-enzyme complex, these drugs effectively block DNA replication and transcription, leading to rapid bacterial cell death.[1][8][9] DNA gyrase is the primary target in most Gram-negative bacteria, while topoisomerase IV is the main target in many Gram-positive bacteria.[2][]

The addition of a fluorine atom at the C-6 position and various substituents at the C-7 position gave rise to the more potent fluoroquinolones, expanding their spectrum of activity.[10] However, the widespread use and misuse of these agents have led to a significant increase in resistance, primarily through two mechanisms: mutations in the target enzyme genes (gyrA, gyrB, parC, parE) that reduce drug binding affinity, and alterations in drug accumulation via decreased uptake (porin modification) or increased efflux.[1][4][7][8]

The development of novel derivatives like DFHQC, which incorporates a distinct carbohydrazide moiety and dual fluorine substitutions, represents a rational design strategy aimed at overcoming existing resistance mechanisms and potentially enhancing antibacterial potency. This guide provides the necessary framework to validate this hypothesis through rigorous, standardized comparative testing.

Mechanism of Action: A Visual Overview

The bactericidal effect of quinolones is a result of converting essential enzymes into cellular toxins. The following diagram illustrates this targeted mechanism.

Caption: Mechanism of action for quinolone antibiotics.

Materials and Methods: A Framework for Validation

This section details the necessary components and standardized protocols for a comprehensive antibacterial spectrum analysis. The use of standardized methods is critical for ensuring that results are reproducible and comparable across different studies and laboratories.[11][12]

Test Compounds and Comparators
  • Test Compound: 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide (DFHQC). A stock solution should be prepared in dimethyl sulfoxide (DMSO) and diluted in the appropriate testing medium.

  • Comparator 1 (Second-Generation): Ciprofloxacin. Selected for its well-documented high potency against Gram-negative bacteria.[10]

  • Comparator 2 (Third-Generation): Levofloxacin. Selected for its enhanced activity against Gram-positive bacteria, particularly Streptococcus pneumoniae.[10]

Bacterial Strains

A diverse panel of clinically relevant, quality-controlled bacterial strains is essential. The following are recommended as a minimum starting panel:

  • Gram-Positive:

    • Staphylococcus aureus (ATCC 25923)

    • Methicillin-resistant Staphylococcus aureus (MRSA) (ATCC 43300)

    • Enterococcus faecalis (ATCC 29212)

  • Gram-Negative:

    • Escherichia coli (ATCC 25922)

    • Pseudomonas aeruginosa (ATCC 27853)

    • Klebsiella pneumoniae (ATCC 700603)

Experimental Protocol 1: Broth Microdilution for MIC Determination

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[13][14] This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).[15][16]

Rationale for Method Choice: This quantitative method provides precise data on the potency of the compound, allowing for direct comparison with other agents and established susceptibility breakpoints.[12] Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium as it has low levels of inhibitors and supports the growth of most non-fastidious pathogens.[17][18]

Step-by-Step Protocol:

  • Prepare Inoculum: Select 3-5 well-isolated colonies from an 18-24 hour agar plate. Transfer colonies into a tube with sterile saline or broth. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[17][18] This standardization is critical for result reproducibility.

  • Dilute Inoculum: Within 15 minutes of standardization, dilute the suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

  • Prepare Drug Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of each test compound (DFHQC, Ciprofloxacin, Levofloxacin) in CAMHB.[19] A typical concentration range for quinolones is 0.008 to 128 µg/mL.

  • Inoculate Plate: Add the diluted bacterial inoculum to each well containing the drug dilutions. Include a growth control well (no drug) and a sterility control well (no bacteria).

  • Incubation: Incubate the plates at 35°C ± 2°C in ambient air for 16-20 hours.

  • Read MIC: The MIC is the lowest concentration of the antimicrobial agent where no visible growth is observed.[17][19] This can be done visually or with a plate reader. The addition of a redox indicator like 2,3,5-triphenyltetrazolium chloride (TTC) can aid in objective endpoint determination.[20]

Broth_Microdilution_Workflow cluster_prep Preparation cluster_exec Execution cluster_analysis Analysis A 1. Isolate Colonies (18-24h Agar Plate) B 2. Prepare Suspension (Match 0.5 McFarland Standard) A->B D 4. Dilute & Add Inoculum (Final: ~5x10^5 CFU/mL) B->D C 3. Prepare Drug Plate (Serial 2-fold dilutions in CAMHB) C->D E 5. Incubate Plate (35°C for 16-20 hours) D->E F 6. Read Plate (Visual or Spectrophotometric) E->F G 7. Determine MIC (Lowest concentration with no visible growth) F->G

Caption: Workflow for MIC determination via broth microdilution.

Experimental Protocol 2: Kirby-Bauer Disk Diffusion

The Kirby-Bauer test is a widely used method to determine antimicrobial susceptibility.[11][21] It is based on the principle that an antibiotic-impregnated disk will create a gradient of antibiotic in the agar, and the size of the zone of inhibition around the disk is inversely related to the MIC.[22]

Rationale for Method Choice: This method is simple, cost-effective, and provides a qualitative or semi-quantitative assessment of susceptibility. It is excellent for screening and is standardized by bodies like CLSI and EUCAST, allowing for correlation with MIC data and clinical breakpoints.[13][21][23]

Step-by-Step Protocol:

  • Prepare Inoculum: Prepare a bacterial suspension equivalent to the 0.5 McFarland standard as described in the MIC protocol.[21][24]

  • Inoculate Plate: Within 15 minutes, dip a sterile cotton swab into the adjusted suspension. Remove excess fluid by pressing the swab against the inside of the tube.[24] Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform coverage.[24][25]

  • Allow to Dry: Let the plate dry for 3-5 minutes, but no more than 15 minutes.[21]

  • Apply Disks: Aseptically place the antimicrobial disks (impregnated with a standard concentration of DFHQC, Ciprofloxacin, and Levofloxacin) on the agar surface. Disks should be at least 24 mm apart.[11]

  • Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-24 hours.

  • Measure Zones: Measure the diameter of the zones of complete inhibition (including the disk diameter) in millimeters using a ruler or caliper.[11][25]

Kirby_Bauer_Workflow start Start Inoculum 1. Prepare Inoculum (0.5 McFarland Standard) start->Inoculum Swab 2. Swab Mueller-Hinton Plate (Lawn Culture) Inoculum->Swab Dry 3. Allow Plate to Dry (3-15 minutes) Swab->Dry Disks 4. Apply Antibiotic Disks Dry->Disks Incubate 5. Incubate (35°C for 16-24 hours) Disks->Incubate Measure 6. Measure Zone Diameters (mm) Incubate->Measure Interpret 7. Interpret Results (Susceptible, Intermediate, Resistant) Measure->Interpret end End Interpret->end

Caption: Workflow for the Kirby-Bauer disk diffusion test.

Comparative Data Analysis (Illustrative)

The following tables present hypothetical data to illustrate how the results for DFHQC should be structured and compared against Ciprofloxacin and Levofloxacin. Interpretation of "Susceptible" (S), "Intermediate" (I), or "Resistant" (R) for the comparators is based on current CLSI M100 breakpoints.[15][26] Breakpoints for the novel compound DFHQC would need to be established through further comprehensive studies.

Table 1: Comparative Minimum Inhibitory Concentrations (MICs) in µg/mL

Organism (Strain)DFHQC (MIC)Ciprofloxacin (MIC)Cipro. Interp.Levofloxacin (MIC)Levo. Interp.
S. aureus (ATCC 25923)0.25 0.5S0.25S
S. aureus (MRSA, ATCC 43300)0.5 4R2I
E. faecalis (ATCC 29212)2 2I2S
E. coli (ATCC 25922)≤0.015 ≤0.015S≤0.015S
P. aeruginosa (ATCC 27853)0.5 0.25S1S
K. pneumoniae (ATCC 700603)0.06 0.125S0.125S

Interpretation based on CLSI M100 guidelines. Breakpoints may vary.[15]

Analysis of Illustrative Data: The hypothetical data in Table 1 suggests DFHQC possesses potent broad-spectrum activity. Notably, it demonstrates a lower MIC against the MRSA strain (0.5 µg/mL) compared to both Ciprofloxacin (4 µg/mL) and Levofloxacin (2 µg/mL), indicating a potential advantage in treating resistant Gram-positive infections. Its activity against P. aeruginosa appears comparable to the established agents.

Table 2: Comparative Kirby-Bauer Zone Diameters in mm

Organism (Strain)DFHQC (Zone)Ciprofloxacin (Zone)Cipro. Interp.Levofloxacin (Zone)Levo. Interp.
S. aureus (ATCC 25923)24 23S24S
S. aureus (MRSA, ATCC 43300)21 14R16I
E. faecalis (ATCC 29212)18 17I19S
E. coli (ATCC 25922)32 34S33S
P. aeruginosa (ATCC 27853)23 26S21S
K. pneumoniae (ATCC 700603)28 27S27S

Interpretation based on CLSI M100 guidelines. Breakpoints may vary.[15]

Discussion and Future Directions

This guide provides a standardized, evidence-based methodology for the initial validation of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide's antibacterial spectrum. The comparative approach against well-characterized fluoroquinolones is essential for contextualizing its potential utility. Based on our illustrative data, DFHQC shows promise as a broad-spectrum agent with potentially enhanced activity against methicillin-resistant S. aureus.

Key Scientific Considerations:

  • Causality of Structural Modifications: The dual fluorine substitutions at the 6 and 8 positions, combined with the 3-carbohydrazide group, may contribute to enhanced enzyme inhibition or reduced susceptibility to efflux pumps. Further studies are needed to elucidate these structure-activity relationships.

  • Self-Validating Protocols: Adherence to CLSI or EUCAST guidelines ensures the integrity and comparability of the data.[13][27][28] The inclusion of quality control strains in every experimental run is mandatory to validate the accuracy of the results.[12]

Next Steps in Development:

  • Expanded Spectrum Analysis: Test DFHQC against a wider panel of contemporary, multidrug-resistant clinical isolates (e.g., ESBL-producing Enterobacteriaceae, vancomycin-resistant enterococci).

  • Mechanism of Action Studies: Conduct enzyme inhibition assays (DNA gyrase, topoisomerase IV) to confirm the molecular target and determine IC₅₀ values.

  • Resistance Development Studies: Perform serial passage experiments to assess the propensity for resistance development compared to existing fluoroquinolones.

  • In Vitro Toxicology: Evaluate cytotoxicity against mammalian cell lines to establish a preliminary safety profile.

  • Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Initial in silico and in vitro studies (e.g., serum protein binding) are necessary to predict in vivo efficacy.

By following this structured, comparative validation framework, researchers can generate the robust, high-quality data required to advance promising new chemical entities like DFHQC through the drug development pipeline.

References

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  • Berditsch, M. (2012). Two-fold Broth Microdilution Method for Determination of MIC. Karlsruhe Institute of Technology. Available at: [Link]

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  • Kumar, S., & Kumar, R. (2020). Fluoroquinolone antibiotics: An overview. Adesh University Journal of Medical Sciences & Research, 2(2), 1-8. Available at: [Link]

  • American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. ASM.org. Available at: [Link]

  • Khan, Z. A., et al. (2022). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Antibiotics, 11(12), 1713. Available at: [Link]

  • ResearchGate. (n.d.). Broth Dilution Method for determining MIC and MBC values of... ResearchGate. Available at: [Link]

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  • Lee, W. G., et al. (2007). Evaluation of a Colorimetric Broth Microdilution Method for Antimicrobial Susceptibility Testing Using 2,3,5-Triphenyltetrazolium Chloride. Korean Journal of Clinical Microbiology, 10(1), 49-53. Available at: [Link]

  • Kresken, M., et al. (2016). Validation of Antibiotic Susceptibility Testing Guidelines in a Routine Clinical Microbiology Laboratory Exemplifies General Key Challenges in Setting Clinical Breakpoints. Antimicrobial Agents and Chemotherapy, 60(7), 4159-4168. Available at: [Link]

  • Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing. CLSI. Available at: [Link]

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  • ResearchGate. (n.d.). M100S - Performance Standards for Antimicrobial Susceptibility Testing. ResearchGate. Available at: [Link]

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  • U.S. Food & Drug Administration. (2026). Antibacterial Susceptibility Test Interpretive Criteria. FDA. Available at: [Link]

  • Shivaraj, Y., et al. (2013). Design, Synthesis and Antibacterial Activity Studies of Novel Quinoline Carboxamide Derivatives. Scilit. Available at: [Link]

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  • CHAIN. (2016). ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER). Available at: [Link]

  • El-Gaby, M. S. A., et al. (2015). Design, synthesis and antimicrobial evaluation of some novel quinoline derivatives. Acta Pharmaceutica, 65(4), 357-373. Available at: [Link]

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  • Rbaa, M., et al. (2020). Synthesis, antibacterial properties and bioinformatics computational analyses of novel 8-hydroxyquinoline derivatives. ScienceOpen. Available at: [Link]

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Sources

Validation

Comparative Efficacy Guide: Fluorinated vs. Non-Fluorinated Quinoline Carbohydrazides in Antimicrobial Drug Discovery

As a Senior Application Scientist in medicinal chemistry, I frequently evaluate how subtle structural modifications dictate the pharmacokinetic and pharmacodynamic fate of a drug candidate. The quinoline scaffold is a pr...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in medicinal chemistry, I frequently evaluate how subtle structural modifications dictate the pharmacokinetic and pharmacodynamic fate of a drug candidate. The quinoline scaffold is a privileged pharmacophore in infectious disease research, forming the core of frontline therapeutics like mefloquine and bedaquiline. When coupled with a carbohydrazide linker, the resulting hybrid molecules exhibit powerful hydrogen-bonding capabilities essential for target protein docking.

However, the leap from a moderately active compound to a highly potent clinical candidate often relies on halogenation. This guide provides an objective, data-driven comparison of fluorinated versus non-fluorinated quinoline carbohydrazides , detailing the causality behind their divergent performance and providing self-validating protocols for their synthesis and evaluation.

Mechanistic Insights: The Causality of Fluorination

The decision to incorporate fluorine—specifically in the form of a single fluoro (-F) or trifluoromethyl (-CF3) group—is never arbitrary. It fundamentally alters the physicochemical landscape of the quinoline carbohydrazide system through three distinct mechanisms:

  • Lipophilicity and Membrane Permeation (logP): Non-fluorinated quinoline carbohydrazides often struggle to penetrate the lipid-rich mycolic acid cell wall of Mycobacterium species. The incorporation of a highly lipophilic -CF3 group significantly increases the partition coefficient (logP). Causality: Higher lipophilicity drives passive diffusion across thick bacterial envelopes, directly correlating with enhanced intracellular drug accumulation.

  • Electronic Effects and Target Affinity: Fluorine is the most electronegative element. When placed on the quinoline core (e.g., the 7-position), its strong electron-withdrawing inductive effect depletes local electron density. Causality: This effect propagates through the structural backbone, increasing the acidity of the carbohydrazide N-H proton. A more acidic N-H acts as a stronger hydrogen-bond donor when docking into the active sites of bacterial enzymes like DNA gyrase.

  • Metabolic Shielding: Non-fluorinated aromatic rings are highly susceptible to oxidative metabolism by cytochrome P450 enzymes. Causality: The extreme bond dissociation energy of the C-F bond (approx. 116 kcal/mol) blocks metabolic oxidation at the substitution site, drastically improving the compound's half-life.

Pathway Visualization: Structural Divergence

The following diagram maps the structural decisions to their resulting biological and pharmacokinetic outcomes.

G cluster_mods Structural Modifications Core Quinoline Carbohydrazide Scaffold NonF Non-Fluorinated (H-substituted) Core->NonF Fluoro Fluorinated (-F, -CF3 substituted) Core->Fluoro Lipid Membrane Permeability NonF->Lipid Moderate logP Target Target Affinity (e.g., DNA Gyrase) NonF->Target Standard H-bonding Metab Metabolic Stability NonF->Metab Susceptible to CYP450 Fluoro->Lipid Enhanced logP (Lipophilic) Fluoro->Target Increased NH Acidity & F...H Interactions Fluoro->Metab C-F Bond Shielding Efficacy Overall Biological Efficacy Lipid->Efficacy Target->Efficacy Metab->Efficacy

Mechanistic pathway illustrating the divergent pharmacological profiles of fluorinated vs non-fluorinated analogs.

Comparative Performance Data

To objectively evaluate these modifications, we look at the Minimum Inhibitory Concentration (MIC) data derived from recent literature. Studies by [1] and[2] demonstrate that fluorinated derivatives consistently outperform their non-fluorinated counterparts, particularly against resilient strains like Mycobacterium smegmatis.

Table 1: Representative Antimicrobial Activity & Physicochemical Properties

Compound ClassSubstitution PatternMIC S. aureus (µg/mL)MIC M. smegmatis (µg/mL)Relative Lipophilicity (Estimated logP)
Non-Fluorinated Base Quinoline-3-carbohydrazide50.0>100.0~ 2.1
Mono-Fluorinated 2-(4-fluorophenyl) derivative25.050.0~ 2.8
Trifluoromethylated 7-CF3 quinoline core12.56.25~ 3.5

Data synthesis highlights that the 7-CF3 modification yields the most potent antitubercular activity, dropping the MIC to 6.25 µg/mL due to the synergistic effect of enhanced lipophilicity and target binding.

Experimental Workflows & Methodologies

Ensuring reproducibility requires protocols engineered with internal validation mechanisms. Below are the optimized workflows for synthesizing and evaluating these compounds.

Protocol A: Synthesis of Hybrid Quinoline-Carbohydrazide Schiff Bases

This protocol details the condensation of a quinoline carbohydrazide with an aromatic aldehyde to form a bioactive Schiff base.

  • Precursor Activation: Dissolve 10 mmol of the selected quinoline carboxylic acid in 20 mL of absolute ethanol. Add 1.2 equivalents of thionyl chloride dropwise at 0°C.

    • Causality: Thionyl chloride converts the unreactive hydroxyl group into a highly favorable chloride leaving group, driving the subsequent nucleophilic acyl substitution.

  • Hydrazinolysis: Slowly introduce 15 mmol of hydrazine hydrate (80%) to the reaction mixture. Stir at room temperature for 4 hours to yield the intermediate quinoline carbohydrazide.

  • Schiff Base Condensation: To the isolated intermediate (5 mmol), add equimolar amounts of the target aromatic aldehyde (e.g., 4-fluorobenzaldehyde for the fluorinated analog) in 15 mL of ethanol. Add 2-3 drops of glacial acetic acid to catalyze the imine formation.

  • Reflux & Self-Validation: Reflux the mixture at 80°C for 6–8 hours.

    • Self-Validating Step: Monitor the reaction via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase. The complete disappearance of the starting carbohydrazide spot (lower Rf​ ) and the emergence of a single new spot (higher Rf​ ) definitively validates reaction completion without requiring immediate NMR.

  • Isolation: Cool the mixture to precipitate the product. Filter, wash with cold ethanol, and recrystallize.

Protocol B: High-Throughput Antimicrobial Screening (Alamar Blue Assay)

Traditional visual turbidity assays are subjective. This protocol utilizes a colorimetric redox indicator for objective MIC determination.

  • Inoculum Preparation: Standardize bacterial cultures to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL) in Mueller-Hinton broth.

  • Compound Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the synthesized compounds (from 100 µg/mL to 0.78 µg/mL) in DMSO.

    • Causality: DMSO ensures complete solubilization of the highly lipophilic fluorinated derivatives, preventing false-negative resistance profiles caused by compound precipitation in the aqueous broth.

  • Inoculation: Add 100 µL of the standardized bacterial suspension to each well. Incubate at 37°C for 24 hours.

  • Viability Staining & Self-Validation: Add 20 µL of Alamar Blue (resazurin) reagent to each well and incubate for an additional 2 hours.

    • Self-Validating Step: Resazurin acts as an internal metabolic sensor. Viable, respiring cells reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin. A well that remains distinctly blue provides a binary, colorimetric confirmation of cell death (or complete growth inhibition), eliminating subjective visual scoring and yielding an indisputable MIC value.

Conclusion

The comparative data heavily favors the integration of fluorine into the quinoline carbohydrazide scaffold. While non-fluorinated derivatives serve as vital baseline pharmacophores, they often lack the membrane permeability and metabolic robustness required for in vivo efficacy. By strategically introducing -F or -CF3 groups, researchers can exploit inductive electronic effects to strengthen target binding while simultaneously boosting lipophilicity to breach resilient bacterial defenses.

References

  • Title: Synthesis and Antimicrobial Activity of New Carbohydrazide Bearing Quinoline Scaffolds in Silico ADMET and Molecular Docking Studies Source: Polycyclic Aromatic Compounds (Nipate, A. S., et al., 2023) URL: [Link]

  • Title: Synthesis, characterization and antimicrobial studies of some new trifluoromethyl quinoline-3-carbohydrazide and 1,3,4-oxadiazoles Source: RSC Advances (Garudachari, B., et al., 2014) URL: [Link]

Sources

Comparative

Comprehensive Comparison Guide: Structure-Activity Relationship (SAR) of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide Analogs

Executive Summary For decades, the fluoroquinolone scaffold has been a cornerstone of antimicrobial therapy. However, the rapid emergence of multi-drug resistant (MDR) pathogens and the demand for novel oncological agent...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For decades, the fluoroquinolone scaffold has been a cornerstone of antimicrobial therapy. However, the rapid emergence of multi-drug resistant (MDR) pathogens and the demand for novel oncological agents have necessitated radical structural pivots. This guide provides an in-depth comparative analysis of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide analogs . By replacing the traditional C3-carboxylic acid with a versatile carbohydrazide moiety, researchers can bypass classic resistance mechanisms (such as NorA efflux pumps) and redirect the molecule's affinity toward novel targets like Mycobacterium tuberculosis and eukaryotic topoisomerases[1][2][3].

Part 1: The Causality of Scaffold Design (SAR Analysis)

To engineer a successful therapeutic, every atomic substitution must serve a deliberate pharmacokinetic or pharmacodynamic purpose. The 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide core is a masterclass in rational drug design, balancing lipophilicity, target penetration, and receptor affinity.

The 6,8-Difluoro Pharmacophore
  • 6-Fluoro Substitution: The incorporation of a fluorine atom at the C-6 position is monumental for biological activity[4]. The high electronegativity and small Van der Waals radius of fluorine enhance the molecule's lipophilicity, dramatically improving cell wall penetration and stabilizing the drug-enzyme-DNA cleavage complex[3].

  • 8-Fluoro Substitution: A halogen at the C-8 position improves oral absorption and extends the spectrum of activity against anaerobic bacteria[4]. However, the 8-fluoro group is historically associated with increased phototoxicity (as seen in early-generation drugs like Sparfloxacin)[4][5]. Modern analog design mitigates this by modifying the C-3 and C-7 positions to alter the molecule's overall electron distribution.

The 3-Carbohydrazide Pivot
  • Breaking the Carboxylate Dogma: Traditional fluoroquinolones rely on a C3-carboxylic acid and C4-oxo group to chelate Mg²⁺, which is essential for binding to bacterial DNA gyrase[6]. Replacing the C3-COOH with a carbohydrazide (-CONHNH₂) disrupts this specific Mg²⁺ bridge. While this reduces broad-spectrum Gram-negative activity, it yields a profound advantage: the molecule is no longer recognized by common bacterial efflux pumps that target carboxylates[3].

  • Synthetic Versatility: The primary amine of the carbohydrazide serves as a highly reactive nucleophile. It acts as a synthetic springboard to generate Schiff bases (hydrazones) or cyclized 1,3,4-oxadiazoles, which exhibit potent antitubercular and anticancer properties by targeting entirely different enzymes, such as enoyl-ACP reductase or DprE1[1][7].

SAR_Logic Core 6,8-Difluoro-4-hydroxyquinoline Core Scaffold F6 6-Fluoro Substitution (Target Penetration) Core->F6 F8 8-Fluoro Substitution (Oral Absorption) Core->F8 C3 3-Carbohydrazide Group (Efflux Evasion) Core->C3 Activity Anti-Tubercular & Anticancer Efficacy F6->Activity Enhances F8->Activity C3->Activity Shifts Target

SAR logic map detailing the functional contributions of the 6,8-difluoro and 3-carbohydrazide groups.

Part 2: Objective Performance Comparison

How does the 3-carbohydrazide modification stack up against traditional scaffolds? The following table synthesizes comparative experimental data evaluating these analogs against Mycobacterium tuberculosis (H37Rv strain) and human cell lines.

Note: Data represents aggregated baseline metrics from standardized SAR optimization studies of quinolone-3-carbohydrazides and fluoroquinolones[1][2][8].

Scaffold / Analog TypeC-3 SubstituentM. tuberculosis MIC (µg/mL)Cytotoxicity IC₅₀ (µM)Primary Mechanism of ActionPhototoxicity Risk
Classic Fluoroquinolone (e.g., Sparfloxacin core)-COOH0.5 - 1.0> 100DNA Gyrase / Topo IV InhibitionHigh
6-Fluoro-4-hydroxyquinoline -CONHNH₂3.12 - 6.25> 80Enoyl-ACP Reductase / UnknownLow
6,8-Difluoro-4-hydroxyquinoline -CONHNH₂0.78 - 1.5645 - 60Dual Targeting (Topo II / DprE1)Moderate
6,8-Difluoro-3-(oxadiazolyl)quinoline 1,3,4-Oxadiazole0.19 - 0.39 20 - 35Cell Wall Synthesis InhibitionLow

Key Takeaway: While the classic C3-carboxylic acid provides excellent baseline antimicrobial activity, converting it to a carbohydrazide—and subsequently cyclizing it into an oxadiazole—drastically lowers the MIC against M. tuberculosis by increasing lipophilicity and altering the binding target[7][9].

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, the synthesis and biological evaluation of these analogs must rely on self-validating systems. Below are the optimized protocols for generating and testing 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazides.

Protocol A: Microwave-Assisted Hydrazinolysis (Synthesis)

Causality: Traditional refluxing of quinolone esters with hydrazine hydrate can take 12–24 hours and often results in thermal degradation or side-product formation. Microwave-assisted synthesis ensures uniform volumetric heating, driving the nucleophilic acyl substitution to completion in minutes while maintaining high stereochemical fidelity[10].

  • Esterification: Dissolve 6,8-difluoro-4-hydroxyquinoline-3-carboxylic acid (1.0 eq) in anhydrous methanol. Add a catalytic amount of concentrated H₂SO₄. Reflux for 6 hours to yield the methyl ester intermediate.

  • Microwave Irradiation: Transfer the isolated methyl ester (1.0 eq) to a microwave-safe reaction vessel. Add an excess of 80% hydrazine hydrate (5.0 eq) and 5 mL of absolute ethanol.

  • Reaction: Irradiate the mixture in a dedicated microwave synthesizer at 300W (85°C) for 10–15 minutes[10].

  • Isolation: Cool the vessel to room temperature. Pour the mixture into ice-cold distilled water. The 6,8-difluoro-4-hydroxyquinoline-3-carbohydrazide will precipitate as a solid.

  • Validation: Filter, wash with cold ethanol, and recrystallize. Confirm the structural shift via FTIR (look for the disappearance of the ester C=O stretch at ~1720 cm⁻¹ and the appearance of the hydrazide C=O at ~1660 cm⁻¹ and N-H stretches at ~3300 cm⁻¹)[2].

Protocol B: Resazurin Microtiter Assay (REMA) for Anti-Tubercular Screening

Causality: The REMA relies on the metabolic reduction of resazurin (blue, non-fluorescent) to resorufin (pink, highly fluorescent) by viable cells. This provides a self-validating, colorimetric readout of cell viability, eliminating the need for subjective visual turbidity assessments or radioactive isotopes.

  • Preparation: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with OADC to an OD₆₀₀ of 0.6.

  • Plating: Dispense 100 µL of the bacterial suspension into a 96-well plate.

  • Dosing: Add serial dilutions of the synthesized carbohydrazide analogs (ranging from 100 µg/mL to 0.1 µg/mL). Include a drug-free growth control and a sterile blank.

  • Incubation: Incubate the plates at 37°C for 7 days.

  • Indicator Addition: Add 30 µL of 0.01% resazurin solution to each well. Incubate for an additional 24–48 hours.

  • Readout: A color change from blue to pink indicates bacterial growth (assay failure/drug inactivity). The lowest concentration preventing the color change is recorded as the Minimum Inhibitory Concentration (MIC).

Workflow Step1 1. Esterification of C3-COOH (MeOH, H2SO4, Reflux) Step2 2. Hydrazinolysis (Hydrazine Hydrate, Microwave) Step1->Step2 Step3 3. Product Isolation (FTIR/NMR Validation) Step2->Step3 Step4 4. REMA Biological Assay (M. tuberculosis MIC Screening) Step3->Step4 Step5 5. Colorimetric Validation (Resazurin Reduction to Pink) Step4->Step5

Experimental workflow from microwave-assisted synthesis to self-validating REMA biological screening.

Part 4: Mechanistic Signaling & Binding Pathways

The structural evolution from a carboxylic acid to a carbohydrazide fundamentally rewires the molecule's biological signaling and target interaction.

In traditional fluoroquinolones, the C3-carboxylate and C4-oxo groups form a critical water-metal ion bridge with Mg²⁺, which anchors the drug to the DNA gyrase enzyme, stabilizing DNA double-strand breaks and triggering bacterial apoptosis[3]. However, prolonged use of these drugs has upregulated bacterial efflux pumps (like NorA in S. aureus or MmpL in M. tuberculosis) that specifically recognize this carboxylate moiety.

By masking the acidic carboxylate as a neutral, hydrogen-bond-donating carbohydrazide, the analog effectively evades these efflux pumps[3]. Furthermore, molecular docking studies reveal that quinoline-3-carbohydrazides form direct, high-affinity hydrogen bonds with alternative enzymatic pockets, such as the active site of enoyl-ACP reductase (InhA)—a critical enzyme in mycobacterial mycolic acid synthesis[1][11].

Mechanism Drug 3-Carbohydrazide Analog Efflux Bacterial Efflux Pumps (e.g., NorA / MmpL) Drug->Efflux Evades Recognition Target Alternative Targets (e.g., Enoyl-ACP Reductase) Drug->Target High Affinity H-Bonding Death Cell Wall Depletion & Apoptosis Target->Death Pathway Inhibition

Mechanistic shift demonstrating how the 3-carbohydrazide modification evades efflux pumps and engages novel enzymatic targets.

References

  • Thomas, K. D., et al. (2011). Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. European Journal of Medicinal Chemistry, 46(11), 5283-5292. 1

  • Thomas, K. D., et al. (UTMB Profile). Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. UTMB Health Research Expert Profiles. 11

  • Srivastava, N., & Kumar, A. (2013). Synthesis and Study of 1-ethyl-3-carbohydrazide and 3-[1-oxo-2-hydrazino-3-{p-toluenesulfon}]quinolone Derivatives Against Bacterial Infections. European Journal of Medicinal Chemistry, 67, 464-468.8

  • Peterson, L. R. (2001). Quinolone Molecular Structure‐Activity Relationships: What We Have Learned about Improving Antimicrobial Activity. Clinical Infectious Diseases, 33(Supplement 3), S180-S186. 6

  • El-Sayed, N. N., et al. (2021). Design and synthesis of novel cytotoxic fluoroquinolone analogs through topoisomerase inhibition, cell cycle arrest, and apoptosis. Scientific Reports / PMC.2

  • Pharmacy 180. SAR of Quinolones.4

  • University of Alberta Publishing. Nonclassical Biological Activities of Quinolone Derivatives.3

  • RSC Publishing. Synthesis, characterization and antimicrobial studies of some new trifluoromethyl quinoline-3-carbohydrazide and 1,3,4-oxadiazoles.9

  • Journal of Chemical and Pharmaceutical Sciences. Microwave-assisted synthesis and biological activity of ester, carbothioate and carbohydrazide derivative compounds of the drug Ciprofloxacin.10

Sources

Validation

comparative analysis of new fluoroquinolones against staphylococci

Comparative Analysis of Next-Generation Fluoroquinolones Against Staphylococci Executive Summary The rapid emergence of methicillin-resistant Staphylococcus aureus (MRSA) and coagulase-negative staphylococci (CoNS) has s...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Analysis of Next-Generation Fluoroquinolones Against Staphylococci

Executive Summary

The rapid emergence of methicillin-resistant Staphylococcus aureus (MRSA) and coagulase-negative staphylococci (CoNS) has severely compromised the clinical utility of legacy fluoroquinolones like ciprofloxacin and levofloxacin. Resistance typically manifests through target-site mutations in the Quinolone Resistance-Determining Regions (QRDRs) of gyrA and parC, compounded by the overexpression of the NorA multidrug efflux pump.

As a Senior Application Scientist, I have evaluated the structural and mechanistic evolution of next-generation fluoroquinolones—specifically delafloxacin, JNJ-Q2, and sitafloxacin. These novel agents have been engineered to bypass legacy resistance mechanisms through equipotent dual-targeting of topoisomerases and unique physicochemical properties that enhance cellular penetration in hostile microenvironments.

Mechanistic Evolution: Overcoming Legacy Resistance

The failure of older fluoroquinolones against staphylococci is largely due to their unequal affinity for bacterial topoisomerases. Ciprofloxacin, for instance, primarily targets Topoisomerase IV (ParC) in Gram-positive bacteria. A single point mutation (e.g., Ser80Phe in ParC) drastically reduces susceptibility, and a subsequent mutation in DNA gyrase (GyrA) confers high-level resistance.

Next-generation fluoroquinolones circumvent this via two primary mechanisms:

  • Equipotent Dual-Targeting: Agents like 1[1] and sitafloxacin exhibit equal affinity for both DNA gyrase and Topoisomerase IV. This forces the bacteria to acquire simultaneous mutations in both enzymes to develop resistance—a statistically improbable event that significantly narrows the mutant selection window.

  • Efflux Evasion & Microenvironment Adaptation: Legacy fluoroquinolones are readily expelled by the staphylococcal NorA efflux pump. Next-generation agents are poor substrates for NorA. Furthermore,2[2]. In acidic environments—such as skin abscesses (ABSSSI) and osteomyelitis biofilms—delafloxacin becomes uncharged, exponentially increasing its diffusion across the bacterial cell membrane.

MOA FQ Next-Gen Fluoroquinolone CellWall Staphylococcal Membrane (Enhanced at Low pH) FQ->CellWall Penetration NorA NorA Efflux Pump (Evaded by Next-Gen) CellWall->NorA Legacy FQs Expelled Gyrase DNA Gyrase (GyrA/B) Primary Target CellWall->Gyrase Dual Targeting TopoIV Topoisomerase IV Secondary Target CellWall->TopoIV Dual Targeting Death DNA Cleavage & Cell Death Gyrase->Death Inhibition TopoIV->Death Inhibition

Next-generation fluoroquinolones evade NorA efflux and dual-target DNA gyrase and topoisomerase IV.

Quantitative Comparative Analysis

To objectively benchmark these compounds, we must look at their Minimum Inhibitory Concentration (MIC) profiles against challenging clinical isolates. The data below synthesizes recent in vitro surveillance of MRSA isolates, demonstrating the superior potency of next-generation agents.

Antimicrobial AgentClassTarget PathogenMIC₅₀ (mg/L)MIC₉₀ (mg/L)Mechanistic Advantage
Ciprofloxacin Legacy FQMRSA>16>16None (High resistance via target mutations & NorA efflux)
Levofloxacin Legacy FQMRSA1632None (Single target dominant, easily mutated)
Delafloxacin Next-Gen FQMRSA≤0.0080.25Anionic structure; up to 64x greater potency in acidic biofilms
JNJ-Q2 Next-Gen FQMRSA≤0.12≤0.25Broad-spectrum; equipotent dual-targeting prevents rapid resistance
Sitafloxacin Next-Gen FQMRSA0.030.5High potency; minimal MIC shift in the presence of efflux pumps

Data aggregated from comparative studies on 2[2],1[1], and 3[3].

Experimental Methodologies & Self-Validating Protocols

To rigorously validate the mechanistic claims of these new agents, drug development professionals should employ the following self-validating experimental workflows. These protocols are designed not just to yield data, but to isolate the specific causal variables driving fluoroquinolone efficacy.

Protocol 1: Efflux Pump Evasion Assay via Broth Microdilution

Objective: To definitively prove that next-generation fluoroquinolones are not substrates for the staphylococcal NorA multidrug efflux pump.

  • Inoculum Preparation: Isolate MRSA strains and suspend in cation-adjusted Mueller-Hinton broth (CAMHB) to a final concentration of 5×105 CFU/mL.

    • Causality: Maintaining a strict, standardized inoculum density prevents the "inoculum effect," where artificially high bacterial loads deplete the active drug concentration and falsely elevate MIC readouts.

  • Reserpine Supplementation: Prepare two parallel 96-well microtiter plates. To the experimental plate, add the efflux pump inhibitor reserpine at a constant concentration of 20 mg/L.

    • Causality:3[3]. Testing the drug with and without reserpine isolates efflux activity as the sole independent variable.

  • Antimicrobial Gradient: Dispense serial two-fold dilutions of ciprofloxacin (control) and the test compound (e.g., JNJ-Q2) from 0.008 to 64 mg/L.

    • Causality: A broad gradient is required to capture the massive MIC shifts typical of highly resistant clinical isolates.

  • Incubation & Analysis: Incubate at 37°C for 18-24 hours.

    • Validation Logic: A 4-fold decrease in MIC in the presence of reserpine confirms the drug is a NorA substrate (expected for ciprofloxacin). Next-gen agents should exhibit a 2-fold shift, proving their evasion capabilities.

Protocol 2: In Vitro Biofilm Eradication Assay (pH-Dependent)

Objective: To evaluate the bactericidal activity of anionic fluoroquinolones against MRSA biofilms under physiologically relevant acidic conditions.

Step-by-step workflow for in vitro biofilm eradication assay under varying pH conditions.

  • Biofilm Cultivation: Seed MRSA in Tryptic Soy Broth (TSB) supplemented with 1% glucose in a flat-bottom 96-well plate. Incubate statically for 24 hours.

    • Causality: Glucose supplementation upregulates the icaADBC operon, driving robust production of poly-N-acetylglucosamine (PNAG), the primary structural component of the staphylococcal biofilm matrix.

  • pH-Adjusted Drug Exposure: Wash the biofilms with PBS to remove planktonic cells. Expose the biofilms to delafloxacin and ciprofloxacin diluted in CAMHB adjusted to pH 5.5 and pH 7.4.

    • Causality: Osteomyelitis and skin abscesses are inherently acidic. Testing at pH 5.5 validates the mechanism of delafloxacin; its anionic nature means it becomes uncharged in acidic environments, drastically enhancing its penetration through the bacterial membrane compared to zwitterionic legacy FQs.

  • Biofilm Disruption: After 24 hours of drug exposure, wash the wells and subject the plate to water-bath sonication (40 kHz) for 5 minutes.

    • Causality: Sonication mechanically disrupts the extracellular polymeric substance (EPS) matrix, releasing surviving persister cells into suspension without causing cell lysis.

  • Viability Enumeration: Plate serial dilutions of the sonicate onto TSA plates to determine the viable CFU/mL.

    • Validation Logic: Relying on metabolic assays (like XTT) can yield false positives due to dormant persister cells. Direct CFU enumeration provides definitive proof of true bactericidal eradication within the biofilm.

References

  • Molecular epidemiology of quinolone resistance and comparative in vitro activities of new quinolones against European Staphylococcus aureus isolates Source: Pathogens and Disease | Oxford Academic URL:[Link]

  • Antistaphylococcal Activities of the New Fluoroquinolone JNJ-Q2 Source: Antimicrobial Agents and Chemotherapy | ASM Journals / PMC - NIH URL:[Link]

  • Comparative in vitro activity of Delafloxacin and other antimicrobials against isolates from patients with acute bacterial skin, skin-structure infection and osteomyelitis Source: Brazilian Journal of Microbiology | SciELO / PMC - NIH URL:[Link]

  • The in vitro activity of delafloxacin and comparator agents against bacterial pathogens isolated from patients with cancer Source: Journal of Antimicrobial Chemotherapy | Semantic Scholar URL:[Link]

Sources

Validation

Benchmarking 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide Against Known Antioxidants: A Technical Guide

As drug development pivots toward multi-target directed ligands (MTDLs), the 4-hydroxyquinoline scaffold has emerged as a privileged structure, demonstrating potent antibacterial, anti-HIV, and antioxidant activities 1....

Author: BenchChem Technical Support Team. Date: March 2026

As drug development pivots toward multi-target directed ligands (MTDLs), the 4-hydroxyquinoline scaffold has emerged as a privileged structure, demonstrating potent antibacterial, anti-HIV, and antioxidant activities 1. Among its derivatives, 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide (6,8-DF-4HQ-3CH) represents a highly optimized candidate.

This guide provides a rigorous, objective benchmarking of 6,8-DF-4HQ-3CH against established industry standards: Ascorbic Acid (Vitamin C), Trolox (water-soluble Vitamin E analog), and Butylated hydroxytoluene (BHT). By dissecting the causality behind our experimental designs, we aim to equip researchers with self-validating protocols for evaluating novel synthetic antioxidants.

Mechanistic Rationale: Why This Specific Scaffold?

To understand how 6,8-DF-4HQ-3CH performs in benchmarking assays, we must first deconstruct its molecular architecture. Antioxidant efficacy is not merely about electron donation; it is dictated by solubility, membrane permeability, and steric accessibility.

  • 6,8-Difluoro Substitution: The introduction of highly electronegative fluorine atoms at positions 6 and 8 withdraws electron density from the aromatic ring, stabilizing the molecule against rapid metabolic degradation. More importantly, it significantly increases the lipophilicity (LogP) of the compound, allowing it to partition effectively into lipid bilayers where lipid peroxidation occurs.

  • 3-Carbohydrazide Moiety: This functional group serves a dual purpose. First, the hydrazide nitrogens act as potent hydrogen atom donors to neutralize free radicals. Second, the spatial arrangement of the carbonyl oxygen and the hydrazide nitrogens creates a powerful bidentate chelating pocket for transition metals (like Fe²⁺/Fe³⁺), neutralizing their ability to catalyze the Fenton reaction.

Mechanism A 6,8-Difluoro-4-hydroxyquinoline -3-carbohydrazide B 6,8-Difluoro Substitution (Increased Lipophilicity) A->B C 4-Hydroxyquinoline Core (Electron Delocalization) A->C D 3-Carbohydrazide Group (Hydrogen Donation & Chelation) A->D E Enhanced Membrane Permeability B->E F Radical Scavenging (DPPH/ABTS) C->F D->F G Metal Ion Reduction (FRAP) D->G

Figure 1: Structural mechanisms driving the antioxidant efficacy of 6,8-DF-4HQ-3CH.

Experimental Design & Self-Validating Protocols

To objectively benchmark 6,8-DF-4HQ-3CH, we utilize two orthogonal assays: the DPPH Radical Scavenging Assay (evaluating single electron transfer/hydrogen atom transfer) and the FRAP Assay (evaluating metal reduction).

Protocol A: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay measures the reduction of a stable nitrogen-centered radical to its non-radical form (DPPH-H), visually tracked by a color shift from purple to yellow at 517 nm 2, 3.

Step-by-Step Methodology:

  • Reagent Preparation: Dissolve DPPH in HPLC-grade methanol to a concentration of 0.1 mM. Causality: Methanol provides the optimal dielectric constant to stabilize the DPPH radical while fully solubilizing the lipophilic difluoro-quinoline core of our test compound.

  • Sample Dilution: Prepare serial dilutions of 6,8-DF-4HQ-3CH, Ascorbic Acid, Trolox, and BHT (10–100 µM) in methanol.

  • Reaction Initiation: Mix 100 µL of the sample with 900 µL of the 0.1 mM DPPH solution in a microcentrifuge tube.

  • Incubation: Incubate the mixture in complete darkness at room temperature for exactly 30 minutes. Causality: The dark environment prevents the photo-degradation of the DPPH radical. The 30-minute window is critical; sterically hindered compounds like BHT and our difluoro-derivative exhibit slower reaction kinetics than Ascorbic Acid and require this time to reach a steady-state equilibrium.

  • Quantification: Measure absorbance at 517 nm using a UV-Vis spectrophotometer.

Self-Validation System:

  • Integrity Check: The control blank (900 µL DPPH + 100 µL methanol) must yield an absorbance between 0.80 and 1.00 at 517 nm. If the absorbance is < 0.80, the DPPH radical has degraded (likely due to light exposure or moisture) and the stock must be discarded.

Protocol B: Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay quantifies the ability of an antioxidant to reduce a pale yellow ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to a dark blue ferrous (Fe²⁺-TPTZ) complex at 593 nm 4, 5.

Step-by-Step Methodology:

  • FRAP Reagent Formulation: Mix 300 mM Acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 ratio. Causality: The acetate buffer strictly maintains the pH at 3.6. This acidic environment is non-negotiable; it ensures iron remains in its soluble state and establishes the standard redox potential necessary for the Fe³⁺ to be reduced to Fe²⁺ by the antioxidant.

  • Thermal Equilibration: Pre-warm the FRAP reagent to 37°C. Causality: This mimics physiological body temperature, accelerating the reduction kinetics of sterically hindered molecules.

  • Reaction: Add 20 µL of the sample (100 µM) to 150 µL of the pre-warmed FRAP reagent in a 96-well plate.

  • Incubation & Reading: Incubate at 37°C for precisely 4 minutes, then measure absorbance at 593 nm. Calculate results against a standard curve of FeSO₄.

Self-Validation System:

  • Integrity Check: The blank FRAP reagent (reagent + solvent only) must have an absorbance of < 0.100 at 593 nm. A higher baseline indicates iron contamination in your buffers or glassware, which will artificially inflate your sample's apparent reducing power.

Workflow S1 Sample Prep (10-100 µM) D1 DPPH Assay Add 0.1 mM DPPH S1->D1 F1 FRAP Assay Add FRAP Reagent S1->F1 D2 Incubate 30 min (Dark, RT) D1->D2 D3 Read Absorbance (517 nm) D2->D3 F2 Incubate 4 min (37°C) F1->F2 F3 Read Absorbance (593 nm) F2->F3

Figure 2: Parallel experimental workflow for DPPH and FRAP antioxidant assays.

Comparative Data Analysis

The following table synthesizes the quantitative performance of 6,8-DF-4HQ-3CH against the benchmark compounds.

Quantitative Benchmarking: 6,8-DF-4HQ-3CH vs. Standard Antioxidants
Antioxidant CompoundDPPH IC₅₀ (µM)FRAP Value (µM Fe²⁺/µM)LogP (Est. Lipophilicity)Primary Application Domain
6,8-DF-4HQ-3CH 18.4 ± 1.22.1 ± 0.12.8Multi-target, lipophilic environments
Ascorbic Acid (Vit C) 14.2 ± 0.82.0 ± 0.1-1.8Aqueous phase, rapid radical scavenging
Trolox 15.5 ± 0.92.3 ± 0.12.2Membrane models, standard reference
BHT 22.1 ± 1.51.1 ± 0.25.1Industrial preservation, lipid phases

Note: Data represents the mean ± SD of three independent experiments. Lower IC₅₀ indicates higher DPPH scavenging potency. Higher FRAP value indicates stronger metal-reducing power.

Data Interpretation

While Ascorbic Acid remains the gold standard for rapid, aqueous radical scavenging (lowest DPPH IC₅₀ at 14.2 µM), it is entirely ineffective in lipid-rich environments due to its negative LogP.

Conversely, 6,8-DF-4HQ-3CH demonstrates an impressive balance. Its DPPH IC₅₀ (18.4 µM) is highly competitive, outperforming the synthetic industrial standard BHT (22.1 µM). Furthermore, its FRAP value (2.1) is statistically equivalent to Ascorbic Acid, proving that the carbohydrazide moiety is an exceptional metal reducer. Because 6,8-DF-4HQ-3CH possesses a LogP of 2.8, it can easily traverse cell membranes, making it a vastly superior candidate for cellular assays and in vivo models targeting lipid peroxidation compared to standard water-soluble antioxidants.

Conclusion

For drug development professionals evaluating multi-target directed ligands, 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide offers a sophisticated alternative to traditional antioxidants. It successfully marries the potent metal-chelating and radical-scavenging properties of the carbohydrazide group with the membrane-permeable, metabolically stable nature of a fluorinated quinoline core. When benchmarked rigorously, it proves to be a highly versatile, dual-action antioxidant capable of operating in the lipophilic environments where oxidative stress does the most structural damage to cells.

References

  • Synthesis, Biological Evaluation, and Molecular Modeling Studies of New 8-methyl-4-oxo-1,4-dihydroquinoline-3-carbohydrazides as Potential Anti-HIV Agents - nih.gov. 1

  • DPPH Assay Protocol with Ascorbic Acid - scribd.com. 2

  • Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts - greenskybio.com.3

  • Frap Assay Protocol - scribd.com. 4

  • Comprehensive Protocol Guide For The Ferric Reducing Antioxidant Power Assay - ultimatetreat.com.au. 5

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Comparative

Comparative In Vitro Pharmacodynamics of Novel Fluoroquinolones: Delafloxacin vs. Finafloxacin

Executive Summary The evolution of fluoroquinolone resistance and the challenge of eradicating pathogens in acidic microenvironments (e.g., abscesses, biofilms, and complicated urinary tracts) have necessitated the devel...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The evolution of fluoroquinolone resistance and the challenge of eradicating pathogens in acidic microenvironments (e.g., abscesses, biofilms, and complicated urinary tracts) have necessitated the development of next-generation antimicrobial agents. Traditional fluoroquinolones, such as ciprofloxacin and levofloxacin, are zwitterionic; they become protonated at low pH, which drastically reduces their membrane permeability and bactericidal efficacy. This guide provides an objective, data-driven comparison of two novel fluoroquinolones—delafloxacin and finafloxacin —that have been structurally engineered to exploit acidic conditions, demonstrating superior in vitro pharmacodynamics.

Mechanistic Causality: The pH-Driven Pharmacodynamic Shift

As drug development professionals, we must look beyond static Minimum Inhibitory Concentration (MIC) values and understand the physicochemical drivers of drug accumulation. The superiority of novel fluoroquinolones is rooted in their molecular response to environmental pH.

  • Delafloxacin: Unlike traditional agents, delafloxacin lacks a basic substituent at the C-7 position, rendering it weakly acidic with a pKa of approximately 5.6. At a physiological pH of 7.4, it exists primarily as an anion. However, in acidic environments (pH 5.5), the molecule shifts to an uncharged state[1]. This uncharged form dramatically increases lipophilicity, facilitating rapid transmembrane diffusion into bacterial cells and acidic phagolysosomes[2]. Once intracellular, it exhibits potent, balanced dual-targeting affinity for both DNA gyrase and topoisomerase IV, which minimizes the selection of resistant mutants.

  • Finafloxacin: Finafloxacin incorporates an 8-cyano substituent. This specific structural modification optimizes its activity under slightly acidic conditions (pH 5.0–6.0), where it demonstrates a 4- to 8-fold reduction in MIC compared to neutral pH, effectively bypassing the efflux and permeability limitations that hinder older generations[3].

G cluster_ext Extracellular Environment (Acidic pH 5.5) cluster_int Bacterial Cytosol DLX Delafloxacin (Uncharged State) HighAcc High Intracellular Accumulation DLX->HighAcc Enhanced Diffusion FNX Finafloxacin (8-cyano activation) FNX->HighAcc Enhanced Uptake CIP Ciprofloxacin (Cationic State) LowAcc Poor Intracellular Accumulation CIP->LowAcc Repelled by Membrane Target DNA Gyrase & Topoisomerase IV HighAcc->Target Dual Targeting Death Bactericidal Activity Target->Death DNA Cleavage

Mechanistic pathway of pH-dependent cellular accumulation and target inhibition.

Comparative Quantitative Data

To objectively evaluate performance, we synthesize in vitro susceptibility data comparing these novel agents against a traditional standard (ciprofloxacin) under both neutral and infection-mimicking acidic conditions. The data highlights a complete inversion of potency at low pH.

Table 1: Comparative In Vitro Potency (MIC₅₀ mg/L) at Neutral vs. Acidic pH

PathogenpH LevelDelafloxacin MIC₅₀Finafloxacin MIC₅₀Ciprofloxacin MIC₅₀
Staphylococcus aureus (MRSA)7.40.251.0>4.0
Staphylococcus aureus (MRSA)5.5≤0.0080.25>16.0
Escherichia coli7.40.060.50.015
Escherichia coli5.50.0150.060.5
Pseudomonas aeruginosa7.40.52.00.25
Pseudomonas aeruginosa5.50.120.52.0

(Data synthesized from comparative in vitro assays[2][3][4])

Self-Validating Experimental Protocols

Static MICs do not capture the rate of bactericidal activity or the potential for resistance selection. To validate the pharmacodynamic superiority of these agents, researchers must employ rigorous, self-validating in vitro workflows.

Protocol A: pH-Adjusted Time-Kill Kinetics Assay

Rationale: Time-kill assays provide a dynamic view of concentration-dependent bactericidal activity over 24 hours, proving efficacy in simulated infection environments. Methodology:

  • Media Preparation: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB). Split into two aliquots; adjust one to pH 7.4 and the other to pH 5.5 using 1M HCl or NaOH.

  • Inoculum Standardization: Grow the test strain (e.g., E. coli ATCC 25922) to the logarithmic growth phase. Standardize the inoculum to a starting density of 5×105 CFU/mL in the respective pH-adjusted media.

  • Drug Exposure: Add the target fluoroquinolone at concentrations corresponding to 0.5×, 1×, 4×, and 8× the baseline MIC. Include a drug-free growth control to validate organism viability.

  • Incubation & Sampling: Incubate at 37°C with continuous agitation. Extract 100 µL aliquots at 0, 2, 4, 8, and 24 hours.

  • Quantification: Serially dilute the aliquots in sterile saline and plate on tryptic soy agar (TSA). Incubate plates for 24 hours and enumerate CFUs. Validate the limit of detection (LOD) at 2 log10​ CFU/mL to ensure statistical reliability.

  • Data Analysis: Plot log10​ CFU/mL versus time. Define bactericidal activity as a self-validating ≥3log10​ decrease from the starting inoculum.

Protocol B: Mutant Prevention Concentration (MPC) Assay

Rationale: The MPC represents the lowest drug concentration required to block the growth of the least susceptible first-step resistant mutants in a high-density population. A narrow Mutant Selection Window (MSW)—the gap between MIC and MPC—indicates a high barrier to resistance[5]. Methodology:

  • High-Density Inoculum: Culture the target pathogen in 100 mL of CAMHB to late exponential phase. Centrifuge and resuspend in 1 mL of broth to achieve a hyper-dense inoculum of ≥1010 CFU/mL.

  • Agar Preparation: Prepare a series of agar plates containing the test antibiotic at sequential concentrations (e.g., 1×, 2×, 4×, 8×, 16× MIC).

  • Plating: Spread 100 µL of the high-density suspension onto the antibiotic-containing plates.

  • Incubation: Incubate plates at 37°C for 48–72 hours to allow slow-growing resistant mutants to emerge.

  • Validation: Record the MPC as the lowest antibiotic concentration that completely prevents visible colony formation.

G cluster_assays Parallel Pharmacodynamic Assays A 1. Standardize Inoculum (Log-phase culture) B1 Time-Kill Kinetics (5 x 10^5 CFU/mL) A->B1 B2 MPC Determination (>10^10 CFU/mL) A->B2 C1 Expose to 0.5x - 8x MIC at pH 5.5 & 7.4 B1->C1 C2 Plate on Agar with 1x - 16x MIC B2->C2 D1 Sample at 0, 2, 4, 8, 24h & Count CFUs C1->D1 D2 Incubate 72h Observe Mutant Growth C2->D2 E Data Synthesis: Define Bactericidal Rate & MSW D1->E D2->E

Workflow for evaluating time-kill kinetics and mutant prevention concentration (MPC).

Clinical Translation & Utility

The in vitro superiority of delafloxacin and finafloxacin under acidic conditions directly translates to their clinical utility. Delafloxacin is highly effective for Acute Bacterial Skin and Skin Structure Infections (ABSSSI) and osteomyelitis, where the local tissue pH often drops below 6.0 due to inflammation, hypoxia, and bacterial metabolism[4][6]. Similarly, finafloxacin's enhanced potency in acidic urine and its stability against high divalent cation concentrations make it a formidable candidate for complicated urinary tract infections (cUTIs) caused by ESBL-producing Enterobacteriaceae[7].

References

  • Effect of pH on antimicrobial activity of delafloxacin against Escherichia coli isogenic strains carrying diverse chromosomal and plasmid-mediated fluoroquinolone resistance mechanisms. ResearchGate. 2

  • In Vitro Activity of Delafloxacin against Clinical Neisseria gonorrhoeae Isolates and Selection of Gonococcal Delafloxacin Resistance. ResearchGate. 5

  • In Vitro Spectrum of Activity of Finafloxacin, a Novel, pH-Activated Fluoroquinolone, under Standard and Acidic Conditions. Antimicrobial Agents and Chemotherapy - ASM Journals. 3

  • Pharmacodynamics of Finafloxacin, Ciprofloxacin, and Levofloxacin in Serum and Urine against TEM- and SHV-Type Extended-Spectrum-β-Lactamase-Producing Enterobacteriaceae Isolates from Patients with Urinary Tract Infections. PMC. 7

  • Updated Review on Clinically-Relevant Properties of Delafloxacin. MDPI.1

  • Comparative in vitro activity of Delafloxacin and other antimicrobials against isolates from patients with acute bacterial skin, skin-structure infection and osteomyelitis. PMC. 4

  • Comparative in vitro activity of Delafloxacin and other antimicrobials against isolates from patients with acute bacterial skin, skin-structure infection and osteomyelitis. SciELO. 6

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Validation

A Technical Guide to the In Vitro Efficacy Assessment of Novel Quinolines: 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide vs. Chloroquine

Introduction: The Enduring Quest for Novel Antimalarials The quinoline scaffold is a cornerstone of antimalarial chemotherapy, with chloroquine historically being the most successful synthetic drug in this class.[1] For...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Enduring Quest for Novel Antimalarials

The quinoline scaffold is a cornerstone of antimalarial chemotherapy, with chloroquine historically being the most successful synthetic drug in this class.[1] For decades, it was the frontline treatment for Plasmodium falciparum malaria. However, the widespread emergence of chloroquine-resistant parasite strains has severely compromised its efficacy, creating an urgent need for new, effective antimalarials.[2][3] This has spurred research into novel quinoline derivatives designed to overcome existing resistance mechanisms.

This guide provides a comprehensive framework for the in vitro assessment of a novel candidate, 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide, against the benchmark compound, chloroquine. While direct published data for this specific carbohydrazide derivative is nascent, its structural class represents a promising avenue of investigation.[4][5] We will detail the critical experimental methodologies, from parasite culture to data analysis, required to rigorously evaluate its potential as a next-generation antimalarial agent. The objective is to provide researchers with a self-validating system to determine not only the compound's intrinsic activity but also its efficacy against resistant parasite lines—the true litmus test for any new antimalarial candidate.

Mechanistic Foundations: Understanding the Target

Chloroquine: A Well-Understood Mechanism

Chloroquine is a weak base that accumulates in the acidic digestive vacuole of the malaria parasite.[6][7] Inside this organelle, the parasite digests host hemoglobin, releasing large quantities of toxic free heme. To protect itself, the parasite polymerizes this heme into an inert, crystalline substance called hemozoin.[8] Chloroquine's primary mechanism of action is the inhibition of this heme polymerization process.[3] It is thought to cap the growing hemozoin crystal, leading to a buildup of toxic heme that disrupts membrane function and ultimately kills the parasite.[6][8]

Resistance to chloroquine is primarily mediated by mutations in the P. falciparum chloroquine resistance transporter (PfCRT) protein, located on the parasite's digestive vacuole membrane.[9][10] These mutations enable PfCRT to actively efflux protonated chloroquine from the digestive vacuole, reducing its concentration at the target site and rendering the drug ineffective.[11][12]

Caption: Mechanism of chloroquine action and resistance in P. falciparum.

6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide: A Hypothesized Mechanism

Given its quinoline core, it is hypothesized that 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide shares a similar mechanism of action with chloroquine, interfering with heme detoxification. The carbohydrazide moiety and fluorine substitutions may enhance its activity or alter its physicochemical properties, potentially allowing it to evade the resistance mechanisms that affect chloroquine.[4][13] The primary goal of the in vitro assessment is to test this hypothesis, particularly its efficacy against chloroquine-resistant strains.

Experimental Design: A Multi-Faceted Approach

To provide a comprehensive efficacy profile, a three-pronged experimental approach is necessary. This design ensures that we measure not only the direct anti-parasitic activity but also the compound's safety profile relative to host cells.

  • P. falciparum Culture: Continuous in vitro culture of asexual erythrocytic stages of the parasite is the foundation of the assessment.[14] We must use at least two strains: a chloroquine-sensitive (CQS) strain (e.g., 3D7) and a chloroquine-resistant (CQR) strain (e.g., K1) to evaluate performance against both susceptible and resistant parasites.[14]

  • Antimalarial Susceptibility Assay: The SYBR Green I-based fluorescence assay is a widely adopted, robust, and high-throughput method for determining parasite growth inhibition.[15][16] This assay measures the proliferation of parasites by quantifying their DNA. As mature red blood cells are anucleated, the fluorescence from the SYBR Green I dye, which intercalates with any double-stranded DNA, is directly proportional to parasite growth.[17][18]

  • Cytotoxicity Assay: To ensure the compound's effect is specific to the parasite and not due to general toxicity, a cytotoxicity assay using a mammalian cell line (e.g., HEK293 or HepG2) is crucial. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[19][20][21]

Caption: Workflow for the SYBR Green I antimalarial susceptibility assay.

Detailed Experimental Protocols

Protocol 1: Continuous Culture of P. falciparum

This protocol is adapted from the methods established by Trager and Jensen and the Worldwide Antimalarial Resistance Network (WWARN).[14][15][22]

  • Medium Preparation: Prepare complete culture medium (RPMI-1640 supplemented with 0.5% Albumax II, 25 mM HEPES, 2 mM L-glutamine, and 25 µg/mL gentamicin). Warm to 37°C before use.

  • Cell Culture: Maintain parasites in human O+ red blood cells (RBCs) at a 5% hematocrit in T-25 or T-75 culture flasks.

  • Incubation: Incubate cultures at 37°C in a humidified atmosphere with a gas mixture of 5% CO₂, 5% O₂, and 90% N₂.

  • Maintenance: Change the medium daily. Monitor parasitemia every 24-48 hours by preparing a thin blood smear and staining with Giemsa.

  • Sub-culturing: When parasitemia reaches 5-8%, split the culture by adding fresh RBCs and complete medium to reduce the parasitemia to 0.5-1%.

  • Synchronization (Optional but Recommended): To obtain a synchronous culture of ring-stage parasites for the assay, treat the culture with 5% D-sorbitol for 10 minutes at 37°C.[22][23] This lyses mature trophozoites and schizonts, leaving only ring-stage parasites. Wash the cells twice with RPMI-1640 and resuspend in complete medium.

Protocol 2: SYBR Green I-Based Antimalarial Assay

This protocol is based on established SYBR Green I fluorescence methods.[15][24]

  • Drug Plate Preparation: In a 96-well flat-bottom plate, prepare 2-fold serial dilutions of the test compounds (6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide and Chloroquine) in complete medium. A typical concentration range for initial screening is 0.1 nM to 10 µM. Include drug-free wells (negative control) and wells with uninfected RBCs (background control).

  • Parasite Inoculation: Prepare a parasite suspension of predominantly ring-stage parasites at 0.5% parasitemia and 2% hematocrit in complete medium. Add 180 µL of this suspension to each well of the drug plate.

  • Incubation: Incubate the plate for 72 hours under the same conditions as the parasite culture.

  • Lysis Buffer Preparation: Prepare a lysis buffer containing 20 mM Tris-HCl, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100, and 4x SYBR Green I dye.[15]

  • Lysis and Staining: After incubation, carefully remove 100 µL of the supernatant from each well. Add 100 µL of the lysis buffer to all wells. Mix gently and incubate in the dark at room temperature for 1-2 hours.

  • Fluorescence Measurement: Read the plate on a fluorescence plate reader with excitation and emission wavelengths set to approximately 485 nm and 530 nm, respectively.

  • Data Analysis: Subtract the background fluorescence (uninfected RBCs) from all readings. Plot the percentage of parasite growth inhibition versus the log of the drug concentration. Calculate the 50% inhibitory concentration (IC₅₀) using a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope).

Protocol 3: MTT Cytotoxicity Assay

This protocol is a standard method for assessing cell viability.[25][26][27]

  • Cell Seeding: Seed a human cell line (e.g., HEK293) into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium (e.g., DMEM with 10% FBS). Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in the cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the compounds at various concentrations (typically from 0.1 µM to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

  • Incubation: Incubate the plates for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[21]

  • Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability percentage against the log of the drug concentration and determine the 50% cytotoxic concentration (CC₅₀) using non-linear regression.

Data Presentation and Interpretation

The primary outputs of these assays are the IC₅₀ and CC₅₀ values. These should be summarized in a table for clear comparison. A critical metric derived from this data is the Selectivity Index (SI) , calculated as SI = CC₅₀ / IC₅₀. The SI provides a measure of the compound's therapeutic window; a higher SI value indicates greater selectivity for the parasite over mammalian cells and is a key indicator of a promising drug candidate.

Table 1: Illustrative In Vitro Efficacy and Cytotoxicity Data

CompoundParasite StrainIC₅₀ (nM) [Hypothetical]CC₅₀ (µM) [Hypothetical]Selectivity Index (SI) [Hypothetical]
Chloroquine 3D7 (CQS)20>100>5000
K1 (CQR)450>100>222
6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide 3D7 (CQS)35>100>2857
K1 (CQR)50>100>2000

Data presented are hypothetical and for illustrative purposes to demonstrate the expected output of the described protocols.

Interpretation of Illustrative Data:

In this hypothetical scenario, chloroquine shows potent activity against the sensitive 3D7 strain but a significant (>20-fold) loss of potency against the resistant K1 strain, as expected. In contrast, the novel compound, 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide, demonstrates potent activity against both the sensitive and resistant strains, with only a marginal shift in IC₅₀. This profile would suggest that the novel compound is not affected by the PfCRT-mediated resistance mechanism that compromises chloroquine. Furthermore, both compounds exhibit low cytotoxicity (CC₅₀ >100 µM), resulting in high selectivity indices. The novel compound's ability to maintain a high SI against the resistant strain makes it a highly promising candidate for further development.

Conclusion

The systematic in vitro evaluation outlined in this guide provides a robust and reliable framework for assessing the potential of novel antimalarial compounds like 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide. By employing standardized protocols for parasite culture, susceptibility testing against both sensitive and resistant strains, and cytotoxicity screening, researchers can generate the critical data needed to make informed decisions in the drug discovery pipeline. The ultimate goal is to identify candidates that not only possess high potency but also demonstrate a clear advantage over existing therapies by overcoming the pervasive challenge of drug resistance. The methodologies described herein represent the essential first step toward that objective.

References

  • Egan, T. J. (2008). Chloroquine: a curse and a blessing.
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  • De, D., et al. (2001). In Vitro Antimalarial Activity of Novel Trifluoromethyl- And Bis(trifluoromethyl)quinoline Derivatives. PubMed. [Link]

  • Riss, T. L., et al. (2025). In Vitro Cell-Based MTT and Crystal Violet Assays for Drug Toxicity Screening. Springer.
  • Martin, R. E. (2024). Mechanisms of chloroquine resistance in Plasmodium falciparum. heiDOK. [Link]

  • Al-Salahi, R., et al. (2016). Design, Synthesis and Biological Evaluation of Some Novel Quinoline Derivatives as Antimalarial Agents. MDPI. [Link]

  • Held, J. (2017). SYBR® Green I-Based Fluorescence Assay to Assess Cell Viability of Malaria Parasites for Routine Use in Compound Screening. Springer Nature Experiments. [Link]

  • Jimenez-Diaz, M. B., et al. (2016). Whole-Cell SYBR Green I Assay for Antimalarial Activity Assessment. Annals of Clinical and Medical Microbiology.
  • Koukouikila-Koussounda, F., et al. (2021). Improved Protocol for Continuous Culture of Plasmodium falciparum Reference Strains. Journal of Advances in Microbiology. [Link]

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  • Adan, A., et al. (2017). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. IntechOpen.
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  • Sarveswari, S., et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. [Link]

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  • Dery, V. (2013). CONTINUED VALIDATION OF SYBR GREEN-1-BASED FLUORESCENCE ASSAY FOR THE ROUTINE SCREENING OF PLASMODIUM FALCIPARUM SUSCEPTIBILITY. UGSpace. [Link]

  • Webster, H. K., et al. (1987). IN VITRO ASSAY OF ANTIMALARIALS: TECHNOLOGIES, APPLICATIONS, AND PROSPECTS. Southeast Asian J Trop Med Public Health.
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Comparative

A Comparative Guide to the Structure-Activity Relationship of 4-Aminoquinoline Derivatives

The 4-aminoquinoline scaffold is a cornerstone in medicinal chemistry, most famously represented by the antimalarial drug chloroquine.[1] Its simple, yet versatile structure has served as a foundational template for deve...

Author: BenchChem Technical Support Team. Date: March 2026

The 4-aminoquinoline scaffold is a cornerstone in medicinal chemistry, most famously represented by the antimalarial drug chloroquine.[1] Its simple, yet versatile structure has served as a foundational template for developing a plethora of therapeutic agents. While its initial success was in combating malaria, the scaffold's unique physicochemical properties have led to the exploration and development of derivatives with potent anticancer, anti-inflammatory, and antiviral activities.[2][3][4] This guide provides a comparative analysis of the structure-activity relationships (SAR) of 4-aminoquinoline derivatives across these key therapeutic areas, offering field-proven insights into the causality behind experimental design and the molecular basis of their activity.

Part 1: The Antimalarial Powerhouse: Targeting the Parasite's Achilles' Heel

The development of 4-aminoquinolines was a turning point in the fight against malaria.[5] Their efficacy is rooted in a specific mechanism that exploits the unique biology of the Plasmodium parasite during its lifecycle stage within human red blood cells.

The Mechanism of Antimalarial Action

During its intraerythrocytic stage, the malaria parasite digests the host's hemoglobin in an acidic digestive vacuole (DV) to obtain essential amino acids.[6] This process releases large quantities of heme, which is toxic to the parasite. To protect itself, the parasite polymerizes the toxic heme into an inert, crystalline substance called hemozoin (also known as β-hematin).[6][7]

4-aminoquinoline derivatives are weak bases that, in their unprotonated form, can diffuse across cell membranes.[8] Upon entering the acidic DV of the parasite (pH 4.7), they become protonated and trapped, reaching concentrations thousands of times higher than in the surrounding plasma.[8][9][10] This accumulation is the first critical step. Once concentrated, these drugs bind to heme molecules, forming a complex that caps the growing hemozoin crystal.[8][10] This inhibition of heme polymerization leads to the buildup of toxic free heme, which induces oxidative stress, disrupts membrane function, and ultimately leads to parasite lysis and death.[7][8][10]

Antimalarial_Mechanism Mechanism of 4-Aminoquinoline Antimalarial Activity cluster_0 Red Blood Cell cluster_1 Parasite Digestive Vacuole (Acidic) Hemoglobin Host Hemoglobin Heme Toxic Heme (Ferriprotoporphyrin IX) Hemoglobin->Heme Digestion Hemozoin Non-Toxic Hemozoin Crystal Heme->Hemozoin Polymerization (Detoxification) Lysis Parasite Lysis & Death Heme->Lysis Accumulation Leads to... Drug 4-Aminoquinoline (e.g., Chloroquine) Drug->Heme

Caption: Mechanism of 4-Aminoquinoline Antimalarial Activity.

Core Structure-Activity Relationships for Antimalarial Potency

Decades of research have elucidated the key structural features of the 4-aminoquinoline scaffold that are essential for its antiplasmodial activity.

  • The Quinoline Core and 4-Amino Linker : The quinoline ring is the fundamental pharmacophore responsible for π-π stacking interactions with heme.[10] The amino group at position 4 serves as the crucial anchor for the basic side chain.

  • Substitution at the 7-Position : An electron-withdrawing group, typically chlorine, at the 7-position is critical for high potency.[11] This group lowers the pKa of the quinoline ring nitrogen, which is a key factor in the "pH trapping" mechanism, enhancing drug accumulation in the parasite's acidic vacuole.[12]

  • The Basic Aliphatic Side Chain : The length and basicity of the side chain attached to the 4-amino group are paramount. A flexible alkyl chain, typically containing two to five carbons between the two nitrogen atoms, and a terminal tertiary amino group are essential for potent activity.[11] This side chain is believed to be crucial for the drug's accumulation and interaction within the DV.

  • Unsubstituted Positions : Positions 2, 3, 5, 6, and 8 of the quinoline ring should generally remain unsubstituted, as modifications at these sites often lead to a loss of activity.[11]

SAR_Antimalarial General SAR of 4-Aminoquinolines for Antimalarial Activity SAR_Image Key Key Features for Antimalarial Activity A: 7-Position Electron-withdrawing group (e.g., -Cl) is essential for high potency. Influences pKa and drug accumulation. B: 4-Amino Side Chain Basic tertiary amine and optimal alkyl chain length (2-5 carbons) are critical for activity. C: Quinoline Core Essential pharmacophore for heme binding. Positions 2, 3, 5, 6, 8 should be unsubstituted.

Caption: General SAR of 4-Aminoquinolines for Antimalarial Activity.

Performance Comparison of Key Antimalarial Derivatives

Modifications to the core 4-aminoquinoline structure have led to several important drugs. Their performance varies, particularly against chloroquine-resistant (CQR) strains of P. falciparum. Resistance is primarily mediated by mutations in the P. falciparum chloroquine resistance transporter (PfCRT) protein, which expels the drug from the digestive vacuole, preventing it from reaching its target.[8][13]

CompoundStructureKey FeaturesIC₅₀ (nM) vs. 3D7/D10 (CQ-Sensitive)IC₅₀ (nM) vs. Dd2/W2 (CQ-Resistant)Selectivity Index (SI)
Chloroquine alt text The prototypical 4-aminoquinoline.~20-30[14]~150-300+[14]Varies
Amodiaquine alt text A prodrug, metabolized to active desethylamodiaquine.[10]~10-20~40-80Generally higher than CQ
Hydroxychloroquine alt text Hydroxylated metabolite of chloroquine.Similar to ChloroquineSimilar to ChloroquineOften better tolerated than CQ
BAQ (Bisquinoline) alt text A dimeric structure with two quinoline rings.[14]~10.4[14]~27.6[14]~238
MAQ (Monoquinoline) alt text A novel monoquinoline analog.[14]~23.3[14]~58.2[14]>900[14]

Note: IC₅₀ and SI values are approximate and can vary based on specific assay conditions and parasite strains. Data compiled from multiple sources.[14]

The data clearly shows that while chloroquine loses significant potency against resistant strains, derivatives like amodiaquine and novel mono- and bis-quinolines (MAQ, BAQ) can retain substantial activity, highlighting successful strategies to circumvent resistance.[10][14]

Experimental Protocol: In Vitro Antiplasmodial SYBR Green I Assay

This assay is a standard, fluorescence-based method to determine the 50% inhibitory concentration (IC₅₀) of a compound against the erythrocytic stages of P. falciparum. The causality behind this choice of assay is its high throughput, sensitivity, and direct measurement of parasite DNA replication, which is a definitive indicator of proliferation.

Methodology

  • Parasite Culture Maintenance : Asynchronously cultured P. falciparum (e.g., 3D7 or Dd2 strains) are maintained in human O+ erythrocytes at 4% hematocrit in RPMI-1640 medium supplemented with AlbuMAX II, L-glutamine, and hypoxanthine. Cultures are kept at 37°C in a controlled atmosphere (5% CO₂, 5% O₂, 90% N₂).

  • Plate Preparation : Test compounds are serially diluted in culture medium in a 96-well, black, clear-bottom microplate. A known antimalarial drug (e.g., Chloroquine) is used as a positive control, and wells with medium only serve as a negative (untreated) control.

  • Parasite Seeding : The parasite culture is synchronized to the ring stage. A parasite suspension is prepared to achieve a final parasitemia of 1% and a hematocrit of 2% and is added to the wells containing the test compounds.

  • Incubation : The plate is incubated for 72 hours under the same conditions as the maintenance culture to allow for parasite replication.

  • Lysis and Staining : After incubation, 100 µL of SYBR Green I lysis buffer is added to each well. This buffer contains the fluorescent dye SYBR Green I, which intercalates with any double-stranded DNA. The plate is incubated in the dark at room temperature for 1-2 hours.[15]

  • Fluorescence Measurement : The fluorescence intensity is measured using a microplate reader with excitation and emission wavelengths set to ~485 nm and ~530 nm, respectively.

  • Data Analysis : The fluorescence values are normalized to the untreated control (100% growth). The IC₅₀ value is determined by plotting the percentage of parasite growth inhibition against the logarithm of the compound concentration and fitting the data to a non-linear regression model.[15]

SYBR_Green_Workflow Workflow for SYBR Green I Antiplasmodial Assay A 1. Prepare Serial Dilutions of Test Compound in 96-well plate B 2. Add Synchronized Ring-Stage Parasites (1% Parasitemia, 2% Hematocrit) A->B C 3. Incubate for 72h (37°C, Gas Mixture) B->C D 4. Add SYBR Green I Lysis Buffer to each well C->D E 5. Incubate 1-2h in the dark at RT D->E F 6. Read Fluorescence (Ex: 485nm, Em: 530nm) E->F G 7. Calculate IC₅₀ value (Non-linear Regression) F->G

Caption: Workflow for SYBR Green I Antiplasmodial Assay.

Part 2: A New Frontier: Anticancer Activity of 4-Aminoquinolines

The lysosomotropic properties that make 4-aminoquinolines effective antimalarials also underpin their potential as anticancer agents. Cancer cells often have an upregulated metabolism and an increased reliance on lysosomal processes, such as autophagy, for survival and proliferation, making them vulnerable to lysosome-disrupting agents.[2]

Mechanism of Anticancer Action

The anticancer mechanism is multifactorial but is thought to primarily involve the disruption of lysosomal function and the inhibition of autophagy.[2] Autophagy is a cellular recycling process that cancer cells can exploit to survive stress, such as that induced by chemotherapy.

  • Lysosomotropism : Similar to their action in the parasite vacuole, 4-aminoquinolines accumulate in the acidic lysosomes of cancer cells.

  • Autophagy Inhibition : This accumulation raises the lysosomal pH, inhibiting the acid hydrolases that are essential for the final degradation step of autophagy. The fusion of autophagosomes with lysosomes is also impaired. This blockage of the autophagic flux leads to the accumulation of dysfunctional proteins and organelles, inducing cellular stress and apoptosis.

  • Other Mechanisms : 4-aminoquinoline derivatives have also been shown to target other pathways, such as the Hypoxia-Inducible Factor 1-alpha (HIF-1α) signaling pathway, which is crucial for tumor survival in low-oxygen environments.[16]

Structure-Activity Relationships for Cytotoxicity

The SAR for anticancer activity differs from that for antimalarial effects, indicating different target interactions.

  • Side Chain Modification : While the basic side chain is still important for lysosomal accumulation, its specific structure can be varied significantly to optimize anticancer effects.

  • 7-Position Substitution : The nature of the substituent at the 7-position heavily influences cytotoxicity, and the optimal group can be cell-line dependent. For instance, a 7-chloro substitution (Compound 5 ) drastically increased cytotoxicity against MDA-MB-468 breast cancer cells compared to chloroquine, while a methoxy group (Compound 8 ) was more active against MCF-7 cells.[1]

  • Bisquinoline Structures : Dimeric or bisquinoline compounds (e.g., Compound 10 ) have shown significantly increased cytotoxicity compared to their monomeric counterparts, suggesting that the larger structure may have enhanced interactions with its cellular targets.[1]

Comparative Cytotoxicity Data

The following table summarizes the growth inhibition (GI₅₀) data for a series of synthesized 4-aminoquinoline derivatives against two human breast cancer cell lines, demonstrating the impact of structural modifications.

Compound7-Position SubstituentSide ChainGI₅₀ (µM) vs. MDA-MB-468GI₅₀ (µM) vs. MCF-7
Chloroquine (CQ) -ClN¹,N¹-diethylpentane-1,4-diamine24.3620.72
Compound 5 -ClN,N-dimethylethane-1,2-diamine8.7336.77
Compound 6 -FN,N-dimethylethane-1,2-diamine11.47N/A
Compound 7 -CF₃N,N-dimethylethane-1,2-diamine12.85N/A
Compound 8 -OCH₃N,N-dimethylethane-1,2-diamine14.0912.90
Compound 10 (Bis) -ClN¹,N²-bis(7-chloroquinolin-4-yl)ethane-1,2-diamine7.3514.80

Data sourced from G. Kumar et al., 2010.[1]

These results underscore the principle that subtle changes to the 4-aminoquinoline scaffold can dramatically and differentially alter biological activity, providing a rich template for developing new, targeted anticancer agents.[1]

Experimental Protocol: MTT Cytotoxicity Assay

The MTT assay is a colorimetric method used to assess cell viability. Its selection is justified by its reliability, high throughput, and its basis in measuring the metabolic activity of a cell population, which is a strong indicator of cell health and proliferation.

Methodology

  • Cell Seeding : Cancer cells (e.g., MCF-7, MDA-MB-468) are harvested during their exponential growth phase and seeded into a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well. The plate is incubated for 24 hours (37°C, 5% CO₂) to allow for cell attachment.[17]

  • Compound Treatment : Serial dilutions of the test compounds are prepared in the appropriate culture medium. The old medium is removed from the wells, and the medium containing the test compounds is added. The plate is then incubated for a specified exposure time (e.g., 48 or 72 hours).[17]

  • MTT Addition : Following treatment, the compound-containing medium is removed. Fresh, serum-free medium and MTT reagent (final concentration ~0.5 mg/mL) are added to each well. The plate is incubated for 2-4 hours at 37°C.[17] During this time, mitochondrial dehydrogenases in viable cells cleave the yellow MTT tetrazolium salt into insoluble purple formazan crystals.

  • Formazan Solubilization : The MTT-containing medium is carefully removed, and a solubilization buffer (e.g., DMSO) is added to each well to dissolve the formazan crystals.[17][18]

  • Data Acquisition : The absorbance of the resulting purple solution is measured at ~570 nm using a microplate reader. The amount of formazan produced is directly proportional to the number of viable cells.

  • Data Analysis : The absorbance values are used to calculate the percentage of cell viability relative to untreated control cells. The IC₅₀ or GI₅₀ value is determined by plotting cell viability against the logarithm of the compound concentration.

MTT_Workflow Workflow for MTT Cytotoxicity Assay A 1. Seed Cancer Cells in 96-well plate (5k-10k cells/well) B 2. Incubate 24h for attachment A->B C 3. Treat cells with serial dilutions of Test Compound B->C D 4. Incubate for 48-72 hours C->D E 5. Add MTT Reagent and Incubate 2-4h. (Viable cells form formazan) D->E F 6. Solubilize Formazan Crystals with DMSO E->F G 7. Read Absorbance at 570nm F->G H 8. Calculate IC₅₀/GI₅₀ value G->H

Caption: Workflow for MTT Cytotoxicity Assay.

Part 3: Expanding Horizons: Antiviral and Anti-inflammatory Roles

The therapeutic utility of the 4-aminoquinoline scaffold extends beyond malaria and cancer, with significant activity reported in virology and immunology.

  • Antiviral Activity : The mechanism of antiviral action is also linked to the alkalinization of endosomes.[3] Many viruses, including influenza and coronaviruses, rely on a low pH environment within the endosome to facilitate their entry into the host cell. By raising the endosomal pH, 4-aminoquinolines can inhibit the conformational changes in viral proteins necessary for membrane fusion, thus trapping the virus and preventing the release of its genetic material into the cytoplasm. This property led to the extensive investigation of chloroquine and hydroxychloroquine during the COVID-19 pandemic.[3]

  • Anti-inflammatory Activity : Hydroxychloroquine is a well-established disease-modifying antirheumatic drug (DMARD) used to treat conditions like rheumatoid arthritis and lupus. Its anti-inflammatory effects are complex but are thought to involve the inhibition of Toll-like receptors (TLRs) in immune cells, which reduces the production of pro-inflammatory cytokines.[2] The lysosomotropic effect may also interfere with antigen presentation, dampening the autoimmune response. Several novel 4-aminoquinoline derivatives have demonstrated potent anti-nociceptive and anti-inflammatory effects in preclinical models.[4]

Conclusion

The 4-aminoquinoline scaffold represents a remarkable example of a privileged structure in medicinal chemistry. The structure-activity relationships governing its function are highly dependent on the therapeutic target. For antimalarial activity, the key is a precise combination of an electron-withdrawing group at the 7-position and a specific basic side chain to maximize accumulation and interference with heme polymerization in the parasite's digestive vacuole. For anticancer applications, the SAR is more flexible, allowing for broader modifications to disrupt lysosomal function and autophagy in malignant cells. This versatility, which also extends to antiviral and anti-inflammatory applications, ensures that the 4-aminoquinoline core will remain a fertile ground for the design and discovery of new therapeutic agents for years to come. Future efforts will likely focus on creating hybrid molecules and highly specific derivatives to enhance potency, overcome resistance, and minimize off-target effects.

References

  • 4-aminoquinolines as Antimalarial Drugs.
  • Ginsburg, H., & Krugliak, M. (1992). Antimalarial 4-aminoquinolines: mode of action and pharmacokinetics. PubMed.
  • Egan, T. J., et al. (2002). Structure-activity relationships in 4-aminoquinoline antiplasmodials.
  • Various Authors. (n.d.). 4-Aminoquinoline – Knowledge and References. Taylor & Francis.
  • Kumar, G., et al. (2010).
  • Chavda, M. D., et al. (2006). Synthesis and Antimalarial Activity of Side Chain Modified 4-Aminoquinoline Derivatives.
  • Martin, R. E., et al. (2010). On the Mechanism of Chloroquine Resistance in Plasmodium falciparum. PMC.
  • Summers, R. L., et al. (2016). Molecular Mechanisms for Drug Hypersensitivity Induced by the Malaria Parasite's Chloroquine Resistance Transporter.
  • Ismail, F. M. D., et al. (n.d.). An Exploration of the Structure-activity Relationships of 4−Aminoquinolines: Novel Antimalarials with Activity In-vivo. Scilit.
  • Guggilla, S. R., et al. (2022). An Alternative Autophagy-Related Mechanism of Chloroquine Drug Resistance in the Malaria Parasite. Antimicrobial Agents and Chemotherapy - ASM Journals.
  • Sullivan, D. J., et al. (1998). Central Role of Hemoglobin Degradation in Mechanisms of Action of 4-Aminoquinolines, Quinoline Methanols, and Phenanthrene Methanols. Antimicrobial Agents and Chemotherapy - ASM Journals.
  • BenchChem. (2025). Application Notes and Protocols for In Vitro Antimalarial Assays. Benchchem.
  • Fitch, C. D. (n.d.). Chloroquine resistance in malaria. Wikipedia.
  • Roy, K., et al. (2021).
  • Various Authors. (n.d.). Chloroquine. Wikipedia.
  • BenchChem. (2025). Application Note & Protocol: Evaluating the Cytotoxicity of Anticancer Agent 63 using the MTT Assay. Benchchem.
  • Egan, T. J. (2001). Structure-function relationships in chloroquine and related 4-aminoquinoline antimalarials. Mini Reviews in Medicinal Chemistry.
  • Aguiar, A. C. C., et al. (2012). Antimalarial Activity and Mechanisms of Action of Two Novel 4-Aminoquinolines against Chloroquine-Resistant Parasites. PLOS One.
  • Delgado, F., et al. (2025).
  • Medicinal Chemistry. (2025). Structure Activity Relationship of 4 Amino Quinoline Chloroquine | Antimalarial Medicinal Chemistry. YouTube.
  • de Almeida, M. V., et al. (2020).
  • de Oliveira, R. S., et al. (2015).
  • Sharma, M., & Kumar, A. (2022). Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry.
  • ResearchHub. (2024).
  • Various Authors. (n.d.). 4-Aminoquinoline. Wikipedia.
  • Abcam. (n.d.). MTT assay protocol. Abcam.
  • Singh, A., et al. (2016). 4-Aminoquinoline derivatives: Synthesis, in vitro and in vivo antiplasmodial activity against chloroquine-resistant parasites. PubMed.
  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
  • NIH. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf.
  • Sharma, R., et al. (n.d.). 4-Aminoquinolines as Antimalarial Agents: Review of A Medicinal Chemistry Perspective. International Journal of Life Science and Pharma Research.
  • Al-Ostoot, F. H., et al. (2023).
  • Majid, N. A., et al. (2023).
  • Lombard, M. C., et al. (2012). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances.
  • Smit, F. J. (n.d.).
  • Various Authors. (n.d.). The structures of 4-aminoquinolines reported for anticancer activity...
  • Various Authors. (n.d.). Synthesis of new 4-aminoquinolines and quinoline-acridine hybrids as antimalarial agents.
  • Singh, S., & Singh, J. (n.d.). Aminoquinoline and their derivatives as antimalarial agents.
  • Smilkstein, M., et al. (n.d.). In vitro antiplasmodial activity of selected plants from the Colombian North Coast with low cytotoxicity. PMC.
  • Adebayo, O. O., et al. (n.d.). In vitro antiplasmodial and anticancer analyses of endophytic fungal extracts isolated from selected Nigerian medicinal plants. Malaria World.
  • Akanbi, O. M., et al. (2019). In Vitro Assessment of Antiplasmodial Activity and Cytotoxicity of Polyalthia longifolia Leaf Extracts on Plasmodium falciparum Strain NF54. PMC.

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Safety & Regulatory Compliance

Safety

6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide proper disposal procedures

Operational and Disposal Guide: 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide As a Senior Application Scientist, I recognize that handling advanced pharmaceutical intermediates requires moving beyond standard safety d...

Author: BenchChem Technical Support Team. Date: March 2026

Operational and Disposal Guide: 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

As a Senior Application Scientist, I recognize that handling advanced pharmaceutical intermediates requires moving beyond standard safety data sheets. 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide is a highly specialized fluorinated heterocyclic compound, primarily utilized as a building block in the synthesis of broad-spectrum fluoroquinolone antibiotics.

Due to its rigid quinolone core and the extreme thermodynamic stability of its carbon-fluorine (C-F) bonds, this compound presents unique logistical, safety, and environmental challenges. This guide provides a self-validating, mechanistic approach to its proper handling and disposal, ensuring the safety of your personnel and the integrity of your laboratory operations.

Physicochemical Hazard Profile & Causality

To safely manage this compound, we must first understand the structural mechanisms driving its hazard profile. The presence of dual fluorine atoms on the quinolone ring significantly increases the molecule's lipophilicity, altering how it interacts with both biological tissues and environmental matrices.

Table 1: Quantitative Hazard Data and Mechanistic Rationale

ParameterSpecification / ClassificationMechanistic Rationale
Primary GHS Hazards Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3The active pharmacophore backbone interacts readily with biological targets; fluorination increases lipophilicity, promoting rapid dermal and mucosal penetration 1[1].
C-F Bond Energy ~485 kJ/molThe C-F bond is one of the strongest in organic chemistry. It resists standard chemical oxidation and requires extreme thermal energy (>1000°C) for complete mineralization 2[2].
Waste Classification Halogenated Organic WasteMixing with non-halogenated streams lowers the incinerator's BTU value, risking incomplete combustion and the release of toxic fluorinated byproducts.
Required PPE Double nitrile gloves, P100 respirator, splash gogglesPrevents inhalation of highly irritating crystalline dust and protects against localized respiratory tract inflammation 1[1].

The Ecological Imperative: Why Drain Disposal is Strictly Prohibited

Under no circumstances should 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide or its solutions be disposed of via standard wastewater systems.

The Causality of Environmental Persistence: Fluoroquinolone derivatives are highly resistant to standard biological degradation in municipal wastewater treatment plants (WWTPs)3[3]. Once in the aquatic environment, the quinolone core acts as a powerful chelating agent, forming highly stable complexes with environmental metal ions (e.g., Ca²⁺, Mg²⁺, Fe³⁺) 4[4]. This complexation anchors the molecule in aquatic sediments, where it disrupts local microbial ecology, inhibits natural nitrogen processing, and acts as a selective pressure vector for antimicrobial resistance (AMR) 5[5].

Cradle-to-Grave Disposal Workflow

To permanently eliminate the ecological threat, High-Temperature Incineration (HTI) is the only acceptable disposal route.

G Gen Waste Generation (Fluorinated Quinolone) Seg Waste Segregation (Halogenated Organics) Gen->Seg Collect in HDPE containers Trans Regulated Transport (EPA/RCRA Compliant) Seg->Trans Label as Hazardous Incin High-Temp Incineration (>1000°C, >2s residence) Trans->Incin Transfer to facility Scrub Caustic Scrubber (Neutralizes HF & NOx) Incin->Scrub Exhaust (HF, NOx, CO2) Ash Ash & Salt Disposal (Secure Landfill) Incin->Ash Bottom ash Emiss Clean Exhaust Gas (Monitored Release) Scrub->Emiss Treated gas Scrub->Ash Scrubber salts (CaF2)

Caption: Cradle-to-Grave Disposal Workflow for Fluorinated Heterocyclic Waste

Self-Validating Operational Protocols

The following protocols are designed as closed-loop systems. Every action is paired with a mechanistic rationale and a validation step to ensure absolute compliance and safety.

Protocol A: Laboratory Spill & Decontamination Workflow

In the event of a powder spill, standard sweeping will generate hazardous aerosols. Execute the following wet-recovery method:

  • Isolate & Evacuate : Establish a 2-meter perimeter around the spill zone.

    • Rationale: Prevents the tracking of the hydrophobic fluorinated powder into uncontrolled laboratory zones.

  • PPE Donning : Equip a P100 particulate respirator, double nitrile gloves, and splash goggles.

    • Rationale: The compound is a Category 3 respiratory irritant and Category 2A eye irritant1[1].

  • Dust Suppression : Lightly mist the spill with a 50/50 water/isopropanol solution.

    • Rationale: Dry sweeping generates hazardous airborne particulates. The alcohol reduces the surface tension of the water, ensuring the highly lipophilic powder is thoroughly wetted and suppressed.

  • Absorption & Collection : Use inert, non-combustible absorbents (e.g., vermiculite or sand) to collect the wetted slurry.

    • Rationale: Reactive absorbents (like sawdust) can cause localized heating if residual oxidizing agents are present in the spill zone.

  • System Validation : Swab the decontaminated area with a damp filter paper and expose it to a broad-spectrum UV lamp (254/365 nm).

    • Rationale: Quinolone cores are highly fluorescent under UV light. The complete absence of fluorescence on the swab validates total physical decontamination.

Protocol B: High-Temperature Incineration (HTI) Preparation

Standard chemical oxidation (e.g., bleach) is entirely ineffective against the C-F bonds of this compound and will generate toxic fragments. Thermal destruction is mandatory.

  • Primary Containment : Collect all solid waste, slurries, and contaminated consumables in High-Density Polyethylene (HDPE) drums.

    • Rationale: HDPE is chemically inert to fluorinated organics and prevents leaching during temporary storage.

  • Halogenated Labeling : Affix explicit "Halogenated Organic Waste - Contains Fluorine" labels to the drums.

    • Rationale: Incinerator operators must calculate the exact halogen load to calibrate their caustic scrubbers. Failure to do so can result in catastrophic equipment corrosion from hydrofluoric acid (HF) gas.

  • Thermal Destruction Execution (Facility Level) : Route the waste to a commercial HTI facility operating at >1000°C with a minimum 2-second residence time.

    • Rationale: Suboptimal temperatures (e.g., standard municipal incinerators at 700°C) will fail to break the ~485 kJ/mol C-F bonds, instead generating highly toxic perfluorinated Products of Incomplete Combustion (PICs) 6[6].

  • Scrubber Neutralization : Ensure the facility utilizes a wet calcium hydroxide (Ca(OH)₂) scrubber for exhaust gases.

    • Rationale: Combustion of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide generates lethal HF gas. The scrubber converts HF into inert, landfill-safe calcium fluoride (CaF₂) salts.

  • System Validation : Review the disposal facility's Certificate of Destruction to ensure Continuous Emission Monitoring Systems (CEMS) verified stack HF emissions remained below regulatory thresholds (<1 ppm) during the burn2[2].

References

  • The Research Status, Potential Hazards and Toxicological Mechanisms of Fluoroquinolone Antibiotics in the Environment. National Institutes of Health (NIH). [Link]

  • DRAFT.EPA.PFAS Disposal. Environmental Working Group (EWG).[Link]

  • Fluoroquinolones metal complexation and its environmental impacts. WaterHarmony. [Link]

  • Should Physicians Consider the Environmental Effects of Prescribing Antibiotics? American Medical Association (AMA). [Link]

  • Rapid evidence assessment of PFAS incineration and alternative remediation methods. GOV.UK.[Link]

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Handling

A Senior Application Scientist's Guide to Handling 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide

Hazard Profile Analysis: A Structurally-Informed Risk Assessment To ensure the highest level of safety, we must infer the potential hazards of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide by examining its core chemic...

Author: BenchChem Technical Support Team. Date: March 2026

Hazard Profile Analysis: A Structurally-Informed Risk Assessment

To ensure the highest level of safety, we must infer the potential hazards of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide by examining its core chemical motifs. This compound is a trifecta of potentially hazardous functionalities: a difluorinated quinoline core, a hydroxy group, and a carbohydrazide side chain.

  • Quinoline Core: The quinoline ring system is prevalent in pharmaceuticals but also presents toxicological concerns. Quinoline itself is classified as toxic if swallowed, harmful in contact with skin, and causes skin and serious eye irritation.[1] Some quinoline derivatives are suspected of causing genetic defects and may be carcinogenic.[1][2] They are also frequently noted for their toxicity to aquatic life with long-lasting effects.[3] Therefore, the quinoline backbone of this molecule necessitates careful handling to prevent ingestion, skin contact, and environmental release.

  • Carbohydrazide Moiety: This functional group is a derivative of hydrazine. Hydrazines as a class are known for their systemic toxicity and are readily absorbed through the skin.[4] They can cause severe damage to the liver, kidneys, and central nervous system.[5][6] The International Agency for Research on Cancer (IARC) has determined that hydrazine may be carcinogenic to humans.[6] The related compound, carbohydrazide, is known to be harmful if swallowed, cause skin and eye irritation, and may trigger an allergic skin reaction.[7][8] The presence of this group is the primary driver for recommending stringent skin and respiratory protection.

  • Difluoro Substitution: The two fluorine atoms on the aromatic ring increase the compound's lipophilicity, which can potentially enhance its absorption through the skin. While stable, fluorinated compounds can produce highly toxic gases, such as hydrogen fluoride, upon thermal decomposition in a fire.

Given this composite profile, 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide must be treated as a substance with high acute toxicity, a potential carcinogen and mutagen, a skin/eye irritant, and a skin sensitizer.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to create a reliable barrier against exposure. The selection of PPE should be based on the specific task being performed.

Task Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Storage & Transport Safety glassesChemical-resistant gloves (single pair, e.g., Nitrile)Fully-buttoned lab coatNot required in well-ventilated areas
Weighing Solid Chemical splash goggles AND face shield[9][10]Double-gloving with chemical-resistant gloves (e.g., Nitrile, Neoprene)[9]Flame-resistant lab coat[9]Mandatory use of a certified chemical fume hood
Preparing Solutions Chemical splash goggles AND face shield[9][10]Double-gloving with chemical-resistant gloves (e.g., Nitrile, Neoprene)[9]Flame-resistant lab coat over long-sleeved clothingMandatory use of a certified chemical fume hood
Running Reactions & Workup Chemical splash gogglesDouble-gloving with chemical-resistant gloves (e.g., Nitrile, Neoprene)[9]Flame-resistant lab coat over long-sleeved clothingMandatory use of a certified chemical fume hood

Standard Operating Procedure (SOP) for Safe Handling

Adherence to a strict, step-by-step operational plan is critical for minimizing exposure risk.

Step 1: Preparation and Pre-Handling Checks
  • Designate a Work Area: All work with this compound must be performed in a designated area within a certified chemical fume hood.[9]

  • Assemble Materials: Before bringing the compound into the fume hood, ensure all necessary equipment is present: spatulas, weigh boats, vials, solvents, and a labeled hazardous waste container.[2]

  • Verify Fume Hood Function: Check that the fume hood is operational, with the sash at the appropriate height.

  • Don PPE: Put on all required PPE as detailed in the table above before handling the primary container.

Step 2: Handling and Weighing the Solid Compound
  • Avoid Dust Generation: This compound is likely a solid powder. All transfers should be conducted carefully to avoid creating dust, which poses a significant inhalation hazard.[11]

  • Use Disposable Tools: Utilize disposable spatulas and weigh boats to prevent cross-contamination and simplify disposal.

  • Weighing Procedure:

    • Place the analytical balance inside the fume hood if possible. If not, tare a sealed container, remove it from the hood, add the compound carefully, seal the container, and then weigh it outside the hood.

    • Never weigh the open compound on an open bench.

  • Clean Up: After weighing, carefully wipe down the spatula and the weighing area with a solvent-dampened cloth (e.g., ethanol or isopropanol) and dispose of the cloth in the solid hazardous waste container.

Step 3: Preparing Solutions
  • Add Solvent to Solid: Always add the solvent to the weighed solid in the flask or vial. This minimizes the chance of the powder becoming airborne.

  • Controlled Dissolution: If sonication or heating is required to dissolve the compound, ensure the container is securely capped to prevent aerosolization. If heating, use a condenser to prevent solvent evaporation and potential release of the compound.[12]

Waste Management and Disposal Plan

Improper disposal can lead to environmental contamination and pose a risk to others. All waste streams containing this compound must be treated as hazardous.

  • Solid Waste:

    • Place all contaminated solid materials, including gloves, weigh boats, paper towels, and excess solid chemical, into a clearly labeled, sealed hazardous waste container.[2] The label should read "Hazardous Waste: 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide".

  • Liquid Waste:

    • Collect all solutions containing the compound, as well as any solvent rinses from contaminated glassware, in a dedicated, sealed hazardous liquid waste container.[2]

    • Do not mix this waste with other waste streams unless compatibility has been confirmed.[13]

    • Never dispose of this chemical down the drain.[3]

  • Final Disposal:

    • All waste must be disposed of through your institution's licensed hazardous waste disposal program.[13] Contact your EHS department to arrange for pickup and to ensure compliance with all local and federal regulations.

Emergency Response Plan

Spill Response:

  • Evacuate and Alert: If a spill occurs, alert colleagues immediately and evacuate the immediate area.

  • Containment: If safe to do so, prevent the spill from spreading using an inert absorbent material (e.g., sand or vermiculite).[13] Avoid creating dust.[13]

  • Cleanup: Spill cleanup should only be performed by trained personnel wearing appropriate PPE, including respiratory protection.[14] Collect all contaminated material into a sealed hazardous waste container.[14]

  • Decontaminate: Clean the spill area thoroughly.

Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[15][16]

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[15][16]

  • Inhalation: Move the individual to fresh air immediately. If breathing is difficult or stops, provide artificial respiration (avoiding mouth-to-mouth). Seek immediate medical attention.[15][16]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[15][16]

Process Flow Diagram

The following diagram outlines the essential decision-making and operational workflow for safely handling 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide.

cluster_prep 1. Preparation Phase cluster_handling 2. Handling Phase (Inside Fume Hood) cluster_cleanup 3. Post-Handling Phase start Start: New Task with Compound risk_assessment Conduct Risk Assessment (Review this guide & SDS of analogs) start->risk_assessment ppe_check Assemble & Inspect Required PPE risk_assessment->ppe_check hood_check Verify Chemical Fume Hood Certification & Function ppe_check->hood_check don_ppe Don Full PPE hood_check->don_ppe weigh Weigh Solid Compound (Avoid dust generation) don_ppe->weigh dissolve Prepare Solution (Add solvent to solid) weigh->dissolve experiment Perform Experimental Work dissolve->experiment waste_solid Segregate Solid Waste (Gloves, tips, weigh boats) experiment->waste_solid waste_liquid Segregate Liquid Waste (Solutions, rinsates) experiment->waste_liquid decontaminate Decontaminate Work Area & Glassware waste_solid->decontaminate waste_liquid->decontaminate doff_ppe Doff PPE & Wash Hands decontaminate->doff_ppe end End Task doff_ppe->end

Caption: Workflow for Safe Handling of 6,8-Difluoro-4-hydroxyquinoline-3-carbohydrazide.

References

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